CBR-5884

Core Science & Biosynthesis

CBR-5884: A Technical Guide to the Selective PHGDH Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

CBR-5884 is a selective, noncompetitive small-molecule inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway. By targeting this critical metabolic node, CBR-5884 has demonstrated significant anti-proliferative effects in cancer cells that exhibit a high dependency on endogenous serine production. This technical guide provides a comprehensive overview of CBR-5884, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and visualizations of its associated pathways and workflows.

Core Concepts and Mechanism of Action

Phosphoglycerate dehydrogenase (PHGDH) catalyzes the initial, committed step in the de novo synthesis of L-serine from the glycolytic intermediate 3-phosphoglycerate.[1][2] In certain cancers, including specific subtypes of breast cancer, melanoma, and glioma, the PHGDH gene is amplified, leading to elevated enzyme expression and an increased flux through the serine biosynthesis pathway.[1][2][3] This metabolic reprogramming supports rapid cell proliferation by providing the necessary building blocks for proteins, nucleotides, and lipids.

CBR-5884 was identified through a high-throughput screen of approximately 800,000 small molecules. It acts as a selective inhibitor of PHGDH. Biochemical characterization has revealed that CBR-5884 is a noncompetitive inhibitor with a time-dependent onset of inhibition. A key aspect of its mechanism is the disruption of the oligomerization state of the PHGDH enzyme. This disruption leads to a reduction in de novo serine synthesis, thereby selectively starving cancer cells that are "addicted" to this pathway for survival and growth.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for CBR-5884 across various experimental settings.

Table 1: In Vitro Efficacy of CBR-5884

Parameter	Value	Cell-free/Cell-based	Target/Assay	Reference(s)
IC50	33 ± 12 µM	Cell-free	PHGDH enzyme activity
Inhibition of Serine Synthesis	~30% decrease	Cell-based (Carney cells)	13C6-glucose tracing
Growth Inhibition (Breast Cancer Lines)	35% - 60% at 30 µM	Cell-based	Proliferation assay
Growth Inhibition (Epithelial Ovarian Cancer)	30% - 70% at 60 µM (24h)	Cell-based (A2780, OVCAR3, ES-2)	Cell viability assay
Ki (vs. C. albicans Cho1)	1,550 ± 245.6 nM	Cell-free	Competitive inhibition

Table 2: Experimental Concentrations in Cell-Based Assays

Cell Line(s)	Concentration Range	Duration	Purpose of Experiment	Reference(s)
Carney cells	1 µM - 40 µM	3 hours	Acute toxicity and serine synthesis
Breast and Melanoma lines	15 µM, 30 µM	3 - 5 days	Proliferation inhibition
Epithelial Ovarian Cancer (A2780, OVCAR3, ES-2)	Up to 60 µM	24 hours	Cell viability, migration, invasion

Experimental Protocols

This section details the methodologies for key experiments involving CBR-5884.

PHGDH Enzyme Inhibition Assay (Cell-free)

This protocol is based on the methods used for the initial identification and characterization of CBR-5884.

• Reagents: Recombinant human PHGDH, 3-phosphoglycerate (substrate), NAD+ (cofactor), reaction buffer (e.g., Tris-HCl with MgCl2), CBR-5884 stock solution in DMSO, DMSO (vehicle control).

• Procedure:

  • Prepare a reaction mixture containing the reaction buffer, NAD+, and recombinant PHGDH enzyme.

  • Add varying concentrations of CBR-5884 (or DMSO for control) to the reaction mixture and pre-incubate for a specified time to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the substrate, 3-phosphoglycerate.

  • Monitor the rate of NADH production by measuring the increase in absorbance at 340 nm over time using a spectrophotometer.

  • Calculate the initial reaction rates (Vi) for each inhibitor concentration.

  • Normalize the rates to the DMSO control (Vo) and plot Vi/Vo against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Serine Synthesis Assay (13C6-Glucose Tracing)

This protocol allows for the direct measurement of de novo serine synthesis inhibition in live cells.

• Cell Culture: Plate cancer cells (e.g., Carney cells) in appropriate media and allow them to adhere.

• Pre-treatment: Acclimate cells to the experimental media. Treat the cells with CBR-5884 at the desired concentrations (e.g., 30 µM) or DMSO for 1 hour.

• Labeling: Replace the media with media containing uniformly labeled 13C6-glucose and the corresponding concentration of CBR-5884 or DMSO. Incubate for 2-3 hours.

• Metabolite Extraction:

  • Aspirate the media and wash the cells with ice-cold saline.

  • Quench metabolism and extract polar metabolites by adding a cold solvent mixture (e.g., 80:20 methanol:water).

  • Scrape the cells and collect the cell lysate.

• Sample Analysis:

  • Clarify the lysate by centrifugation.

  • Dry the supernatant containing the polar metabolites.

  • Derivatize the metabolites for gas chromatography-mass spectrometry (GC-MS) analysis.

  • Analyze the samples by GC-MS to determine the isotopic enrichment in serine (M+3 serine), which represents newly synthesized serine.

• Data Analysis: Calculate the fraction of labeled serine relative to the total serine pool and compare the values between CBR-5884-treated and control cells.

Cell Proliferation Assay

This assay assesses the impact of CBR-5884 on cancer cell growth.

• Cell Plating: Seed cancer cell lines with known high serine biosynthetic activity (e.g., specific breast or melanoma lines) in 96-well plates at a predetermined density (e.g., 6,000 cells per well).

• Treatment: The following day, treat the cells with a dose range of CBR-5884 (e.g., 1 µM to 40 µM) or DMSO vehicle control.

• Incubation: Incubate the cells for a period of 3 to 5 days.

• Viability Measurement:

  • Remove the drug-containing media and replace it with fresh, drug-free media.

  • Assess cell viability using a commercially available assay such as CellTiter-Glo® (promega) or AlamarBlue™ (Thermo Fisher Scientific), following the manufacturer's protocol.

• Data Analysis: Normalize the viability of treated cells to the DMSO control and plot the results to determine the dose-dependent effect on cell proliferation.

Visualizations

The following diagrams illustrate key aspects of CBR-5884's function and experimental application.

Caption: Mechanism of action of CBR-5884 on the serine biosynthesis pathway.

Caption: Workflow for assessing serine synthesis inhibition by CBR-5884.

Caption: Logical flow of CBR-5884's selective anti-cancer activity.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. cusabio.com [cusabio.com]
• 3. Harnessing PHGDH Inhibition for Cancer Therapy: Mechanisms, SAR, Computational Aspects, and Clinical Potential - PubMed [pubmed.ncbi.nlm.nih.gov]

The Selective PHGDH Inhibitor CBR-5884: A Technical Guide to its Role in the Serine Biosynthesis Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of cancer metabolism, the de novo serine biosynthesis pathway has emerged as a critical node for tumor growth and proliferation. Many cancer cells exhibit a heightened dependence on this pathway to fuel the synthesis of nucleotides, lipids, and proteins, as well as to maintain redox homeostasis. Phosphoglycerate dehydrogenase (PHGDH) catalyzes the first and rate-limiting step in this pathway, converting the glycolytic intermediate 3-phosphoglycerate to 3-phosphohydroxypyruvate. Its overexpression has been documented in various malignancies, including breast cancer and melanoma, making it a compelling target for therapeutic intervention. CBR-5884 is a selective, noncompetitive small molecule inhibitor of PHGDH that has been instrumental in elucidating the role of the serine biosynthesis pathway in cancer. This technical guide provides an in-depth overview of CBR-5884, including its mechanism of action, quantitative effects on cancer cells, and detailed experimental protocols for its study.

Mechanism of Action of CBR-5884

CBR-5884 exerts its effects by directly targeting and inhibiting the enzymatic activity of PHGDH.[1] It is a noncompetitive inhibitor, indicating that it does not bind to the active site of the enzyme but rather to an allosteric site, thereby altering the enzyme's conformation and reducing its catalytic efficiency.[1] A key aspect of its mechanism is the disruption of the oligomerization state of PHGDH, which is crucial for its function.[1] By inhibiting PHGDH, CBR-5884 effectively blocks the de novo synthesis of serine in cancer cells, leading to a state of serine starvation in cells that are highly dependent on this pathway.[1][2] This targeted inhibition has been shown to be selectively toxic to cancer cell lines with high serine biosynthetic activity.

Downstream of PHGDH inhibition, treatment with CBR-5884 has been observed to induce a cascade of cellular events. One of the prominent effects is the accumulation of reactive oxygen species (ROS), leading to oxidative stress, DNA damage, and ultimately apoptosis in cancer cells. Furthermore, CBR-5884 has been shown to activate the ROS/Wnt/β-catenin signaling pathway, which can influence cell proliferation, migration, and invasion.

Quantitative Data

The following tables summarize the quantitative effects of CBR-5884 from various in vitro studies.

Table 1: In Vitro Efficacy of CBR-5884 against PHGDH and Cancer Cell Lines

Parameter	Value	Cell Line/System	Reference
IC50 (PHGDH)	33 µM	Cell-free enzymatic assay
Inhibition of de novo Serine Synthesis	~30% at 30 µM	Carney Cells
IC50 (Cell Viability, 72h)	54.4 µM	SKOV3
IC50 (Cell Viability, 72h)	54.7 µM	ID8

Table 2: Dose-Dependent Effect of CBR-5884 on the Viability of Epithelial Ovarian Cancer Cell Lines (48h)

Cell Line	CBR-5884 Concentration (µM)	% Inhibition of Cell Viability	Reference
A2780	15	~20%
30	~30%
45	~40%
OVCAR3	15	~25%
30	~40%
45	~55%
ES-2	15	~20%
30	~35%
45	~50%

Experimental Protocols

In Vitro PHGDH Enzyme Activity Assay

This protocol is adapted from a method for measuring dehydrogenase activity by monitoring NAD+ reduction.

Materials:

• Recombinant human PHGDH enzyme

• 3-phosphoglycerate (3-PG) substrate

• NAD+

• Diaphorase

• Resazurin

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 10 mM MgCl2, 1 mM DTT)

• CBR-5884

• 96-well black microplate

• Plate reader with fluorescence capabilities (Ex/Em = 540/590 nm)

Procedure:

• Prepare a reaction mixture containing assay buffer, diaphorase, and resazurin in each well of a 96-well plate.

• Add varying concentrations of CBR-5884 or DMSO (vehicle control) to the wells.

• Add recombinant PHGDH enzyme to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding 3-PG and NAD+.

• Immediately begin monitoring the increase in fluorescence at 590 nm (excitation at 540 nm) in a kinetic mode for a set period (e.g., 30-60 minutes). The diaphorase couples the reduction of NAD+ to NADH with the reduction of resazurin to the fluorescent product, resorufin.

• Calculate the initial reaction velocity (rate of fluorescence increase) for each concentration of CBR-5884.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based de novo Serine Synthesis Assay (¹³C-Glucose Tracing and GC-MS)

This protocol provides a general framework for tracing the incorporation of ¹³C-labeled glucose into serine using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Cancer cell line of interest

• Complete culture medium

• Glucose-free and serine-free medium

• [U-¹³C₆]-glucose

• CBR-5884

• Methanol, Chloroform, Water (for metabolite extraction)

• Derivatization agent (e.g., N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide with 1% tert-butyldimethylchlorosilane - MTBSTFA + 1% TBDMCS)

• GC-MS system

Procedure:

• Cell Culture and Treatment:

  • Plate cells and allow them to adhere overnight.

  • Wash the cells with PBS and switch to glucose-free and serine-free medium supplemented with dialyzed fetal bovine serum.

  • Add [U-¹³C₆]-glucose to the medium.

  • Treat the cells with varying concentrations of CBR-5884 or DMSO for a specified time (e.g., 4-24 hours).

• Metabolite Extraction:

  • Aspirate the medium and wash the cells with ice-cold saline.

  • Quench metabolism and extract metabolites by adding a cold extraction solvent mixture (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate.

  • Separate the polar metabolites from lipids and proteins by adding chloroform and water, followed by centrifugation.

  • Collect the upper aqueous phase containing polar metabolites.

• Derivatization:

  • Dry the aqueous metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Derivatize the dried metabolites to make them volatile for GC-MS analysis. For example, add methoxyamine in pyridine to protect carbonyl groups, followed by MTBSTFA to silylate hydroxyl and amine groups.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS.

  • Separate the metabolites on a GC column.

  • Analyze the eluting compounds by mass spectrometry, collecting data in full scan or selected ion monitoring (SIM) mode.

• Data Analysis:

  • Identify the peak corresponding to the derivatized serine.

  • Determine the mass isotopomer distribution of serine. The incorporation of three ¹³C atoms from [U-¹³C₆]-glucose into newly synthesized serine will result in a mass shift of +3 (M+3).

  • Calculate the fraction of newly synthesized serine by dividing the M+3 peak area by the total area of all serine isotopologues.

  • Evaluate the dose-dependent inhibition of de novo serine synthesis by CBR-5884.

Cell Viability Assay

Materials:

• Cancer cell line

• Complete culture medium

• CBR-5884

• 96-well clear microplate

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or CCK-8)

• Microplate reader (luminescence or absorbance)

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Treat the cells with a serial dilution of CBR-5884 or DMSO (vehicle control) for the desired duration (e.g., 48-72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time.

• Measure the signal (luminescence or absorbance) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Western Blot Analysis

Materials:

• Cancer cell line

• CBR-5884

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PHGDH, anti-β-catenin, anti-c-myc, anti-Cyclin D1, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cells with CBR-5884 for the desired time.

• Lyse the cells in RIPA buffer and quantify the protein concentration.

• Denature the protein lysates and separate them by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Wash the membrane again and apply ECL substrate.

• Visualize the protein bands using an imaging system.

Visualizations

Caption: The de novo serine biosynthesis pathway and the inhibitory action of CBR-5884 on PHGDH.

Caption: Downstream signaling effects of CBR-5884, including ROS induction and Wnt/β-catenin pathway activation.

Caption: A generalized experimental workflow for characterizing the effects of CBR-5884.

References

• 1. pnas.org [pnas.org]
• 2. drugtargetreview.com [drugtargetreview.com]

The Discovery and Synthesis of CBR-5884: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

CBR-5884 is a selective, non-competitive small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] Elevated serine synthesis is a metabolic hallmark of several cancers, making PHGDH a compelling target for therapeutic intervention.[2][3] Discovered through high-throughput screening, CBR-5884 exhibits selective toxicity toward cancer cell lines with high serine biosynthetic activity by disrupting the oligomeric state of PHGDH.[1] This guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of CBR-5884, including detailed experimental protocols and quantitative data to facilitate further research and development.

Discovery of CBR-5884

CBR-5884 was identified from a high-throughput screen of approximately 800,000 drug-like compounds. The screening process aimed to identify inhibitors of PHGDH, and initial hits were further evaluated for their selectivity and cell-based activity. CBR-5884 emerged as a lead compound due to its ability to inhibit de novo serine synthesis in cancer cells and its selective anti-proliferative effects on cancer cell lines dependent on this pathway.

Chemical Synthesis of CBR-5884

The synthesis of CBR-5884, chemically named ethyl 5-(furan-2-carboxamido)-3-methyl-4-thiocyanatothiophene-2-carboxylate, is based on the construction of a polysubstituted thiophene core, likely via the Gewald aminothiophene synthesis. This is followed by functional group manipulations to introduce the furan-2-carboxamido and thiocyanate moieties.

Representative Synthetic Scheme:

A plausible synthetic route involves a multi-step process:

• Step 1: Gewald Reaction to form the 2-Aminothiophene Intermediate. The synthesis likely commences with a Gewald reaction, a multicomponent condensation of a ketone (acetone), an α-cyanoester (ethyl cyanoacetate), and elemental sulfur in the presence of a base (e.g., morpholine or triethylamine) to yield ethyl 2-amino-4-methylthiophene-3-carboxylate.

• Step 2: Acylation of the Amine. The resulting 2-aminothiophene is then acylated at the amino group with furan-2-carbonyl chloride in the presence of a base like pyridine to form ethyl 5-(furan-2-carboxamido)-3-methylthiophene-2-carboxylate.

• Step 3: Thiocyanation of the Thiophene Ring. The final step involves the introduction of the thiocyanate group at the 4-position of the thiophene ring. This can be achieved using a thiocyanating agent such as ammonium thiocyanate in the presence of an oxidizing agent like bromine in a solvent such as acetic acid.

Mechanism of Action

CBR-5884 acts as a non-competitive inhibitor of PHGDH. Its mechanism of action is distinct from inhibitors that compete with the substrate (3-phosphoglycerate) or the cofactor (NAD+). Biochemical studies have revealed that CBR-5884 induces a time-dependent inhibition of PHGDH and disrupts its oligomerization state. PHGDH is known to exist in an equilibrium between dimeric and tetrameric forms, and CBR-5884 appears to favor the less active dimeric state.

Mechanism of CBR-5884 Inhibition

Quantitative Data

The following table summarizes the key quantitative data for CBR-5884.

Parameter	Value	Reference
IC50 (PHGDH)	33 µM
Molecular Weight	336.39 g/mol
Molecular Formula	C14H12N2O4S2
Ki (C. albicans Cho1)	1,550 ± 245.6 nM

Experimental Protocols

PHGDH Enzymatic Assay (Coupled Resazurin-Based Assay)

This protocol describes a coupled enzymatic assay to measure PHGDH activity, where the production of NADH is linked to the reduction of resazurin to the fluorescent resorufin.

Materials:

• Recombinant human PHGDH

• 3-Phosphoglycerate (3-PG)

• NAD+

• Diaphorase

• Resazurin

• CBR-5884

• Assay Buffer: 30 mM Tris-HCl pH 8.0, 1 mM EDTA

• 96-well black, clear-bottom plates

• Fluorescence plate reader (Excitation: 544 nm, Emission: 590 nm)

Procedure:

• Prepare a stock solution of CBR-5884 in DMSO.

• In a 96-well plate, add 50 µL of a reaction mixture containing assay buffer, 0.1 mM 3-PG, 20 µM NAD+, 0.1 mM resazurin, and 0.0001 U/mL diaphorase.

• Add 1 µL of CBR-5884 at various concentrations (or DMSO for control) to the wells.

• To initiate the reaction, add 50 µL of recombinant PHGDH in assay buffer to each well.

• Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence at 37°C for 30-60 minutes, taking readings every 1-2 minutes.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence curve).

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

PHGDH Enzymatic Assay Workflow

Cell Viability Assay (Resazurin-Based)

This protocol details a method to assess the effect of CBR-5884 on the viability of cancer cells.

Materials:

• Cancer cell line of interest (e.g., a line with high PHGDH expression)

• Complete cell culture medium

• CBR-5884

• Resazurin sodium salt

• 96-well clear cell culture plates

• Fluorescence plate reader (Excitation: 560 nm, Emission: 590 nm)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of CBR-5884 in complete cell culture medium.

• Remove the old medium from the cells and replace it with 100 µL of the medium containing different concentrations of CBR-5884. Include a vehicle control (DMSO).

• Incubate the cells for 48-72 hours.

• Prepare a 0.15 mg/mL solution of resazurin in PBS and filter-sterilize.

• Add 10 µL of the resazurin solution to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Measure the fluorescence using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).

Analysis of PHGDH Oligomerization

This protocol outlines a method to investigate the effect of CBR-5884 on the oligomeric state of PHGDH using size-exclusion chromatography (SEC).

Materials:

• Recombinant human PHGDH

• CBR-5884

• SEC column (e.g., Superdex 200)

• FPLC system

• SEC buffer: 40 mM PBS, pH 7.3, 150 mM NaCl

• Molecular weight standards

Procedure:

• Incubate purified PHGDH (at a concentration where both tetrameric and dimeric forms are present) with CBR-5884 (at a concentration above its IC50) or DMSO for 1 hour at room temperature.

• Equilibrate the SEC column with SEC buffer.

• Inject the PHGDH-CBR-5884 mixture or the control onto the SEC column.

• Run the chromatography at a constant flow rate and monitor the protein elution profile by measuring absorbance at 280 nm.

• Analyze the chromatograms to determine the relative abundance of the different oligomeric species (tetramer and dimer) based on their elution volumes compared to molecular weight standards.

PHGDH Oligomerization Analysis Workflow

Conclusion

CBR-5884 is a valuable tool for studying the role of serine biosynthesis in cancer and serves as a lead compound for the development of novel anticancer therapeutics. Its unique mechanism of action, involving the disruption of PHGDH oligomerization, offers a promising avenue for targeting cancer metabolism. The synthetic route and experimental protocols detailed in this guide provide a solid foundation for researchers to further investigate and build upon the potential of CBR-5884.

References

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. Dimerization of PHGDH via the catalytic unit is essential for its enzymatic function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gewald Reaction [organic-chemistry.org]

CBR-5884 Target Validation in Cancer: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target validation of CBR-5884, a selective inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), in the context of cancer therapy. It details the molecular target, mechanism of action, and downstream cellular effects of CBR-5884, supported by quantitative data and detailed experimental protocols.

Executive Summary

CBR-5884 is a small molecule inhibitor that targets the metabolic enzyme 3-phosphoglycerate dehydrogenase (PHGDH).[1][2][3] PHGDH is the rate-limiting enzyme in the de novo serine biosynthesis pathway, which is frequently upregulated in various cancers to support rapid proliferation and biomass accumulation.[2][4] CBR-5884 acts as a noncompetitive inhibitor, disrupting the oligomerization of PHGDH and subsequently inhibiting serine synthesis. This targeted inhibition has been shown to selectively suppress the growth of cancer cells with high serine biosynthetic activity, making PHGDH a promising therapeutic target and CBR-5884 a valuable tool for its validation.

Molecular Target and Mechanism of Action

The primary molecular target of CBR-5884 is 3-phosphoglycerate dehydrogenase (PHGDH) .

• Mechanism of Inhibition: CBR-5884 is a noncompetitive inhibitor of PHGDH. It exhibits a time-dependent onset of inhibition and functions by disrupting the oligomeric state of the PHGDH enzyme, which is essential for its catalytic activity.

• Biochemical Potency: In a cell-free enzymatic assay, CBR-5884 exhibits a half-maximal inhibitory concentration (IC50) of 33 µM .

Signaling Pathways

The Serine Biosynthesis Pathway

CBR-5884 directly inhibits the first committed step in the de novo serine biosynthesis pathway. This pathway diverts the glycolytic intermediate 3-phosphoglycerate into a three-step enzymatic cascade to produce serine. Serine is a critical precursor for the synthesis of proteins, nucleotides, and lipids, all of which are essential for cancer cell proliferation.

Caption: Inhibition of the Serine Biosynthesis Pathway by CBR-5884.

Downstream Effects on Cancer Cell Signaling

Inhibition of PHGDH by CBR-5884 has been shown to modulate several downstream signaling pathways implicated in cancer progression.

In epithelial ovarian cancer, CBR-5884 has been demonstrated to increase reactive oxygen species (ROS) levels, which in turn modulates the Wnt/β-catenin signaling pathway, leading to anti-tumor effects.

References

• 1. pnas.org [pnas.org]
• 2. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]

CBR-5884: A Technical Guide to Studying Metabolic Reprogramming in Tumors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic reprogramming is a hallmark of cancer, enabling tumor cells to sustain rapid proliferation and adapt to the unique tumor microenvironment. One of the key metabolic pathways often upregulated in cancer is the de novo serine synthesis pathway. Phosphoglycerate dehydrogenase (PHGDH) is the rate-limiting enzyme in this pathway, catalyzing the first committed step from the glycolytic intermediate 3-phosphoglycerate. Its overexpression has been linked to the progression of various cancers, including breast cancer, melanoma, and epithelial ovarian cancer, making it a promising target for therapeutic intervention.

CBR-5884 is a selective, noncompetitive small molecule inhibitor of PHGDH.[1][2][3] By targeting this crucial enzyme, CBR-5884 effectively blocks de novo serine biosynthesis, leading to selective toxicity in cancer cells that are highly dependent on this pathway for survival and proliferation.[1][3] This technical guide provides an in-depth overview of CBR-5884, its mechanism of action, and its application as a tool to investigate metabolic reprogramming in tumors. It includes a compilation of quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved.

Mechanism of Action

CBR-5884 acts as a potent and selective inhibitor of PHGDH, with a reported half-maximal inhibitory concentration (IC50) of 33 μM in cell-free assays. It exhibits a noncompetitive mode of inhibition with respect to both of the enzyme's substrates, 3-phosphoglycerate and NAD+. A key feature of its mechanism is the time-dependent onset of inhibition and its ability to disrupt the oligomerization state of the PHGDH enzyme. This disruption of the enzyme's structure is critical to its inhibitory effect on serine synthesis. By inhibiting PHGDH, CBR-5884 reduces the intracellular pool of serine, an amino acid vital for the synthesis of proteins, nucleotides, and lipids, thereby impeding the anabolic processes necessary for rapid cancer cell growth.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity and effects of CBR-5884 from various studies.

Parameter	Value	Assay Condition	Reference
IC50	33 μM	Cell-free PHGDH enzyme assay

Table 1: In Vitro Enzymatic Inhibition

Cell Line	Assay Type	CBR-5884 Concentration	Observed Effect	Reference
Melanoma & Breast Cancer Lines	Proliferation Assay	15 or 30 μM	Inhibition of proliferation in lines with high serine synthesis
Epithelial Ovarian Cancer (A2780, OVCAR3, ES-2)	Cell Viability Assay	60 μM (24h)	~30-70% inhibition of cell viability
Epithelial Ovarian Cancer (SKOV3, ID8)	Colony Formation Assay	30 and 60 μM	Dose-dependent reduction in colony formation
Epithelial Ovarian Cancer (SKOV3, ID8)	Wound Healing Assay	30 μM	Inhibition of cell migration
Epithelial Ovarian Cancer (SKOV3, ID8)	Transwell Invasion Assay	50 μM	Suppression of cell invasion
Epithelial Ovarian Cancer (A2780, OVCAR3, ES-2)	ROS Measurement	Various	Increased cellular ROS levels
Patient-Derived Organoids (EOC)	Viability Assay	250 μM and 500 μM	Dose-dependent inhibition of viability

Table 2: In Vitro Cellular Effects

Animal Model	Tumor Type	Dosage & Administration	Observed Effect	Reference
BALB/c Nude Mice	Epithelial Ovarian Cancer (ID8 cells)	50 mg/kg, gavage	Significantly delayed tumor growth
Nude Mice	Epithelial Ovarian Cancer	Intraperitoneal injection	Slower tumor growth and lighter tumor weight

Table 3: In Vivo Efficacy

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing CBR-5884.

Cell Viability and Proliferation Assays

a) CellTiter-Glo® or AlamarBlue® Assay:

• Cell Seeding: Plate cancer cells (e.g., Carney cells) in a 96-well plate at a density of 6,000 cells per well in MEM media and allow them to acclimate overnight. For epithelial ovarian cancer cell lines (A2780, OVCAR3, ES-2), seed 5,000 cells per well and incubate for 24 hours.

• Treatment: Treat the cells with a range of CBR-5884 concentrations (e.g., 1 μM to 40 μM) for the desired duration (e.g., 3 hours for acute toxicity, or 24-72 hours for proliferation).

• Assay:

  • For acute toxicity, remove the drug-containing media after 3 hours and add fresh, drug-free media.

  • Determine cell viability using CellTiter-Glo® or AlamarBlue® assay according to the manufacturer's instructions.

b) Colony Formation Assay:

• Cell Seeding: Seed 5,000 cells (e.g., SKOV3, ID8) per well in a 6-well plate.

• Treatment: Treat the cells with varying concentrations of CBR-5884 (e.g., 0, 30, and 60 μM) and culture for 7 days.

• Staining: Fix the cells with 4% paraformaldehyde for 10 minutes, followed by staining with 1% Giemsa for 10 minutes.

• Quantification: Count the number of colonies using software such as ImageJ.

Cell Migration and Invasion Assays

a) Wound Healing Assay:

• Cell Seeding: Seed cells (e.g., SKOV3, ID8) in 6-well plates to form a confluent monolayer.

• Wound Creation: Create a scratch wound using a 10 μL pipette tip.

• Treatment: Wash the cells with PBS and incubate with serum-free medium containing DMSO (control) or CBR-5884 (e.g., 30 μM) for 48 hours.

• Analysis: Capture images at 0 and 48 hours to evaluate the rate of wound closure.

b) Transwell Invasion Assay:

• Chamber Preparation: Coat the upper chamber of a Transwell insert with Matrigel.

• Cell Seeding: Seed 2 x 10^4 cells, pre-treated with DMSO or 50 μM CBR-5884 for 24 hours, in the upper chamber in serum-free medium.

• Chemoattraction: Fill the lower chamber with a complete medium as a chemoattractant.

• Incubation: Allow cells to migrate for 48 hours.

• Staining and Counting: Fix the migrated cells with 4% formaldehyde and stain with hematoxylin. Remove non-migrated cells from the upper surface and count the migrated cells under a microscope.

Western Blot Analysis

• Protein Extraction: Extract total protein from cells or tumor xenografts using RIPA lysis buffer.

• Quantification: Determine protein concentration using a standard assay (e.g., BCA assay).

• Electrophoresis and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with primary antibodies against target proteins (e.g., PHGDH, β-catenin, c-myc, Cyclin D1, PCNA, Bcl2, BAX, E-cadherin, N-cadherin, vimentin, Snail, ITGB4, p-ERK, ERK). Follow with incubation with a corresponding HRP-conjugated secondary antibody.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

Measurement of Cellular Reactive Oxygen Species (ROS)

• Cell Treatment: Treat epithelial ovarian cancer cells (A2780, OVCAR3, ES-2) with different concentrations of CBR-5884. As a control for ROS inhibition, cells can be co-treated with N-acetylcysteine (NAC) (e.g., 5 mM for 4 hours).

• Staining: Use a Reactive Oxygen Species Assay Kit (e.g., from Beyotime) according to the manufacturer's instructions.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the levels of intracellular ROS.

In Vivo Xenograft Studies

• Cell Implantation: Subcutaneously inject cancer cells (e.g., 1 x 10^6 ID8 cells) into the right armpit of female BALB/c nude mice.

• Tumor Growth: Allow tumors to reach an average volume of approximately 65 mm³.

• Treatment: Administer CBR-5884 (e.g., 50 mg/kg) dissolved in a vehicle like corn oil via gavage or intraperitoneal injection.

• Monitoring: Monitor tumor growth and body weight of the mice regularly.

• Endpoint Analysis: At the end of the study, excise the tumors, weigh them, and perform further analysis such as Western blotting or histology.

Metabolic Flux Analysis (General Workflow)

While a specific, detailed protocol for CBR-5884 is not available, the general workflow for a ¹³C-glucose tracing experiment is as follows:

• Cell Culture: Culture cancer cells in a medium containing ¹³C-labeled glucose.

• Metabolite Extraction: After treatment with CBR-5884 for the desired time, rapidly quench metabolism and extract intracellular metabolites.

• GC-MS Analysis: Derivatize the metabolites to make them volatile and analyze the isotopic enrichment of key metabolites in the serine synthesis pathway (e.g., 3-phosphoglycerate, serine) and related pathways using Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: Analyze the mass isotopomer distributions to determine the relative flux through the serine synthesis pathway.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways affected by CBR-5884 and a typical experimental workflow.

A typical experimental workflow for investigating the effects of CBR-5884.

Inhibition of the de novo serine synthesis pathway by CBR-5884.

Key downstream signaling pathways affected by CBR-5884 in epithelial ovarian cancer.

Conclusion

CBR-5884 is a valuable chemical probe for elucidating the role of the de novo serine synthesis pathway in cancer metabolism. Its selectivity for PHGDH allows for targeted investigation of the consequences of inhibiting this pathway in cancer cells with a high reliance on serine biosynthesis. The data and protocols presented in this guide offer a comprehensive resource for researchers aiming to utilize CBR-5884 in their studies of metabolic reprogramming in tumors. Further research into the in vivo efficacy and potential combination therapies involving CBR-5884 could pave the way for novel therapeutic strategies targeting metabolic vulnerabilities in cancer.

References

• 1. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. CBR-5884 | Cell Signaling Technology [cellsignal.com]

The Effects of CBR-5884 on Non-Cancerous Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

CBR-5884 is a selective, non-competitive small molecule inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] While its efficacy against cancer cells with high serine synthesis dependency is well-documented, a thorough understanding of its effects on non-cancerous cells is critical for preclinical and clinical development. This technical guide provides a comprehensive overview of the current knowledge regarding the impact of CBR-5884 on non-malignant cells. It includes quantitative data on cytotoxicity, detailed experimental protocols for assessing its effects, and visualizations of the relevant biological pathways and experimental workflows. The available data indicates a significant selectivity window for CBR-5884, with considerably lower cytotoxicity observed in non-cancerous cells compared to their cancerous counterparts that exhibit a dependency on serine synthesis.

Introduction to CBR-5884 and Its Mechanism of Action

CBR-5884 was identified through a high-throughput screening of approximately 800,000 compounds as a potent inhibitor of PHGDH.[2][3] It functions as a non-competitive inhibitor with a time-dependent onset of inhibition, ultimately disrupting the oligomerization state of the PHGDH enzyme.[1] This disruption effectively blocks the first committed step in the synthesis of serine from the glycolytic intermediate 3-phosphoglycerate. Consequently, cells that are highly reliant on this pathway for serine production are selectively targeted.

Quantitative Effects on Non-Cancerous Cells

The primary characteristic of CBR-5884 is its selective toxicity towards cancer cells that overexpress PHGDH and have a high rate of serine biosynthesis. Non-cancerous cells, which typically have lower serine synthesis requirements and can rely on extracellular serine uptake, are significantly less affected.

In Vitro Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxic effects of CBR-5884 on non-cancerous human cell lines.

Cell Line	Cell Type	Assay	Incubation Time (hrs)	IC50 (µM)	Reference
MCF-10A	Non-tumorigenic breast epithelial	CCK-8	72	57.2	--INVALID-LINK--
IOSE-80	Normal human ovarian surface epithelial	CCK-8	48	> 60 (Implied)¹	(#)

¹In the study by Fu et al. (2024), IOSE-80 cells were used as a normal control. While a specific IC50 value was not provided, the data demonstrated significantly higher resistance to CBR-5884 compared to ovarian cancer cell lines, with minimal impact on viability at concentrations up to 60 µM.

Selectivity Against Other Dehydrogenases

CBR-5884 exhibits high selectivity for PHGDH. At concentrations effective for inhibiting PHGDH, it does not show significant inhibitory activity against other NAD⁺-dependent dehydrogenases.

Enzyme	Description	Effect of CBR-5884
Lactate Dehydrogenase (LDH)	NAD⁺-dependent dehydrogenase	No significant inhibition
Malate Dehydrogenase 1 (MDH1)	NAD⁺-dependent dehydrogenase	No significant inhibition

Key Experimental Protocols

This section provides detailed methodologies for key experiments to assess the effects of CBR-5884 on non-cancerous cells.

Cell Viability and Cytotoxicity Assay (CCK-8 / Alamar Blue)

This protocol is designed to determine the IC50 value of CBR-5884 in a non-cancerous cell line.

Materials:

• Non-cancerous cell line of interest (e.g., MCF-10A)

• Complete cell culture medium

• CBR-5884 (stock solution in DMSO)

• 96-well clear-bottom, opaque-walled plates

• CCK-8 (Cell Counting Kit-8) or Alamar Blue (Resazurin) reagent

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in a 96-well plate in a final volume of 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a serial dilution of CBR-5884 in complete medium. A typical concentration range would be from 0.1 µM to 100 µM. Include a DMSO-only vehicle control.

• Treatment: Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of CBR-5884 or vehicle control.

• Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

• Reagent Addition: Add 10 µL of CCK-8 or Alamar Blue reagent to each well.

• Final Incubation: Incubate for 1-4 hours at 37°C, protected from light. The incubation time will depend on the metabolic activity of the cell line.

• Measurement: Measure the absorbance at 450 nm for CCK-8 or fluorescence (Ex/Em ~560/590 nm) for Alamar Blue using a microplate reader.

• Data Analysis: Subtract the background (medium-only wells). Normalize the data to the vehicle control (defined as 100% viability). Plot the results as percent viability versus log[CBR-5884 concentration] and fit a dose-response curve to calculate the IC50 value.

De Novo Serine Synthesis Assay (Stable Isotope Tracing)

This protocol measures the direct inhibitory effect of CBR-5884 on the serine synthesis pathway using stable isotope-labeled glucose.

Materials:

• Cells of interest cultured in 6-well plates

• Glucose-free and Serine-free medium (e.g., DMEM)

• [U-¹³C₆]-Glucose

• CBR-5884 (stock solution in DMSO)

• Methanol, Chloroform, and Water (for metabolite extraction)

• Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

• Cell Seeding: Seed cells in 6-well plates to reach ~80% confluency on the day of the experiment.

• Pre-treatment: Wash cells with PBS. Pre-treat cells with medium containing the desired concentration of CBR-5884 (e.g., 30 µM) or DMSO vehicle for 1 hour at 37°C.

• Labeling: Replace the pre-treatment medium with glucose-free, serine-free medium supplemented with [U-¹³C₆]-Glucose and the same concentration of CBR-5884 or DMSO.

• Incubation: Incubate for 2-4 hours at 37°C to allow for the incorporation of the ¹³C label into newly synthesized serine.

• Metabolite Extraction:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Collect the supernatant containing the polar metabolites.

• Sample Preparation for GC-MS: Dry the metabolite extract under a stream of nitrogen. Derivatize the samples (e.g., using methoximation followed by silylation) to make them volatile for GC-MS analysis.

• GC-MS Analysis: Analyze the samples by GC-MS. Monitor the ion fragments for serine to determine the fraction of serine that is labeled with three ¹³C atoms (M+3), which represents newly synthesized serine.

• Data Analysis: Calculate the fractional labeling of serine (M+3 / Total Serine). Compare the fractional labeling in CBR-5884-treated cells to the vehicle control to quantify the degree of inhibition.

Visualizations: Pathways and Workflows

Serine Biosynthesis Pathway and CBR-5884 Inhibition

Caption: The de novo serine biosynthesis pathway, indicating inhibition of PHGDH by CBR-5884.

Experimental Workflow for Cytotoxicity Assessment

Caption: A generalized workflow for determining the IC50 of CBR-5884 in non-cancerous cells.

In Vivo Safety and Pharmacokinetics

While detailed pharmacokinetic and biodistribution studies of CBR-5884 in normal tissues are not extensively published, preclinical studies in mouse xenograft models provide some insight into its safety profile. In a study on epithelial ovarian cancer, in vivo administration of CBR-5884 at 50 mg/kg via gavage significantly delayed tumor growth. Importantly, histological analysis from this study indicated a favorable safety profile for CBR-5884, suggesting minimal toxicity to normal tissues at therapeutic doses.

Potential Off-Target Effects

The selectivity of CBR-5884 is a key feature. As noted, it shows little to no activity against LDH and MDH1. A study investigating CBR-5884 as a potential antifungal agent found that it inhibits phosphatidylserine synthase (Cho1) in Candida albicans. While this enzyme is absent in humans, it raises the possibility of interactions with other metabolic enzymes, though no significant off-target effects in mammalian cells have been reported to date.

Conclusion and Future Directions

• Expanded Cell Line Screening: Testing CBR-5884 against a broader panel of non-cancerous human primary cells and cell lines (e.g., fibroblasts, endothelial cells, hepatocytes) would provide a more complete picture of its cytotoxic profile.

• Detailed In Vivo Studies: Comprehensive pharmacokinetic, biodistribution, and toxicology studies in healthy animal models are necessary to understand the absorption, distribution, metabolism, and excretion (ADME) of CBR-5884 in normal tissues and to establish a definitive safety margin.

• Off-Target Profiling: Broader kinase and enzyme panel screening would definitively rule out significant off-target activities that could contribute to unforeseen toxicities.

References

• 1. pnas.org [pnas.org]
• 2. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

CBR-5884: A Novel Antifungal Agent Targeting Phosphatidylserine Synthesis

A Technical Whitepaper for Drug Development Professionals

Executive Summary

CBR-5884, a small molecule initially identified as a selective inhibitor of human phosphoglycerate dehydrogenase (PHGDH) in cancer research, has recently emerged as a promising antifungal agent with a novel mechanism of action. Groundbreaking research has demonstrated that CBR-5884 effectively inhibits the growth of the pathogenic yeast Candida albicans by targeting phosphatidylserine (PS) synthase (Cho1), an essential enzyme in the fungal cell membrane biosynthesis pathway.[1][2] This enzyme is absent in humans, presenting a highly selective and attractive target for antifungal therapy with a potentially low risk of host toxicity.[1][2] This document provides an in-depth technical guide on the core findings related to CBR-5884's antifungal potential, including its mechanism of action, quantitative efficacy, and the experimental protocols used in its characterization.

Mechanism of Action: Targeting a Fungal-Specific Pathway

Unlike many existing antifungals that target ergosterol synthesis or cell wall integrity, CBR-5884 exploits a different vulnerability in fungi. The primary antifungal target of CBR-5884 is the enzyme phosphatidylserine synthase (Cho1).[1]

Key Points:

• Enzyme Inhibition: CBR-5884 acts as a competitive inhibitor of Cho1, specifically competing with the substrate L-serine.

• Pathway Disruption: Cho1 catalyzes the condensation of cytidyldiphosphate-diacylglycerol (CDP-DAG) and L-serine to form phosphatidylserine (PS) and cytidine monophosphate (CMP). By inhibiting this crucial step, CBR-5884 disrupts the de novo synthesis of PS, a vital phospholipid for fungal cell membrane integrity, signaling, and virulence.

• Fungal Selectivity: The Cho1 enzyme is conserved across many pathogenic fungi, including Candida and Cryptococcus species, but is notably absent in mammals. This provides a significant therapeutic window, as the drug is unlikely to interfere with host cellular machinery.

Signaling Pathway Diagram

The following diagram illustrates the enzymatic reaction catalyzed by Cho1 and the inhibitory action of CBR-5884.

Inhibition of fungal Phosphatidylserine (PS) Synthesis by CBR-5884.

Quantitative Data on Antifungal Activity

The antifungal efficacy of CBR-5884 has been quantified through enzymatic assays and standardized susceptibility testing. The data highlights its specific action on the fungal target and its growth-inhibiting properties.

Table 1: In Vitro Inhibitory Activity of CBR-5884

Parameter	Target/Organism	Value	Notes
Ki	C. albicans Cho1	1,550 ± 245.6 nM	Competitive inhibition with L-serine.
MIC	C. albicans SC5314	125 - 250 µM	Fungistatic effect observed. Value is dependent on the growth medium used.
MIC	C. albicans (other isolates)	Variable (µM)	Inhibition is not strain-specific, with activity shown against multiple clinical isolates.

Ki: Inhibition constant; MIC: Minimum Inhibitory Concentration.

Table 2: Comparative Inhibitory Concentrations

Compound	Primary Target (Fungal)	Primary Target (Human)	IC50 (Human Target)
CBR-5884	Phosphatidylserine Synthase (Cho1)	Phosphoglycerate Dehydrogenase (PHGDH)	33 µM

IC50: Half-maximal inhibitory concentration.

Experimental Protocols

The discovery of CBR-5884's antifungal properties was the result of a systematic, target-based screening and validation process.

Experimental Workflow Diagram

Experimental workflow for identifying CBR-5884 as a Cho1 inhibitor.

A. High-Throughput Screening for Cho1 Inhibitors

A non-radioactive, in vitro nucleotidase-coupled malachite green-based assay was developed to screen a library of over 7,300 small molecules for inhibitors of purified C. albicans Cho1.

• Principle: The assay indirectly measures Cho1 activity by detecting the production of cytidine monophosphate (CMP), a byproduct of the PS synthesis reaction. Released CMP is hydrolyzed by a nucleotidase, liberating inorganic phosphate. This free phosphate then reacts with a malachite green molybdate reagent to form a colored complex, which is quantified by measuring absorbance at ~630 nm.

• Protocol Outline:

  • Purified, tag-free hexameric Cho1 protein is incubated with the substrates CDP-DAG and L-serine in a 384-well plate format.

  • Test compounds (from a repurposing library) and controls are added to the reaction wells.

  • A nucleotidase is included in the reaction mixture to convert the CMP byproduct to free phosphate.

  • After incubation, the malachite green reagent is added.

  • The absorbance is read at ~630 nm. A decrease in signal compared to DMSO controls indicates inhibition of Cho1.

B. Minimum Inhibitory Concentration (MIC) Determination

The antifungal activity of CBR-5884 against live C. albicans cells was determined using the broth microdilution method, following the standard guidelines from the Clinical & Laboratory Standards Institute (CLSI).

• Principle: This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Protocol Outline:

  • C. albicans strains (e.g., SC5314 and other clinical isolates) are grown and diluted in standardized media (e.g., RPMI MOPS, pH 7.0).

  • Two-fold serial dilutions of CBR-5884 are prepared in a 96-well microtiter plate.

  • The standardized fungal inoculum is added to each well.

  • Plates are incubated at 37°C for 48 hours.

  • The MIC is determined as the lowest drug concentration at which there is no visible fungal growth. The effect was found to be fungistatic for CBR-5884.

C. In Vivo Phenotypic Assays

To confirm that CBR-5884 inhibits Cho1 within living fungal cells, phenotypes consistent with a cho1ΔΔ mutant were assessed.

• Ethanolamine Rescue Assay: The growth inhibition caused by CBR-5884 could be significantly rescued by supplementing the growth medium with ethanolamine. This is a key indicator of on-target activity, as ethanolamine allows for the synthesis of phosphatidylethanolamine (PE) via the Kennedy pathway, bypassing the requirement for de novo PS synthesis.

• β(1,3)-Glucan Exposure: Treatment of wild-type C. albicans with 170 µM CBR-5884 led to a significant increase in the exposure of cell wall β(1,3)-glucan. This "unmasking" of glucan is a known phenotype of cho1ΔΔ mutants and is linked to defects in cell wall integrity.

Conclusion and Future Directions

CBR-5884 represents a novel and promising lead compound for the development of a new class of antifungal agents. Its specific inhibition of the fungal-specific enzyme Cho1 provides a clear mechanism of action with a high potential for selective toxicity. The fungistatic activity and the demonstrated on-target effects in cellular assays validate Cho1 as a druggable target.

Future research and development should focus on:

• Lead Optimization: Improving the potency and solubility of CBR-5884 through medicinal chemistry to achieve lower MIC values.

• Spectrum of Activity: Evaluating the efficacy of CBR-5884 and its derivatives against a broader range of pathogenic fungi, including other Candida species and Cryptococcus neoformans.

• In Vivo Efficacy: Assessing the performance of optimized compounds in animal models of systemic and mucosal fungal infections.

• Resistance Studies: Investigating the potential for and mechanisms of resistance development to this new class of antifungal agents.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]

The Small Molecule CBR-5884: A Competitive Inhibitor of Candida albicans Phosphatidylserine Synthase

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Systemic fungal infections caused by Candida species are a significant cause of morbidity and mortality, and the emergence of antifungal resistance necessitates the discovery of novel therapeutic agents.[1] The fungal-specific enzyme phosphatidylserine (PS) synthase, encoded by the CHO1 gene, represents a promising target for antifungal drug development.[1] This enzyme is essential for the virulence of Candida albicans and is absent in humans, suggesting that its inhibition could offer a selective therapeutic window.[1][2] This document provides an in-depth technical overview of the small molecule CBR-5884, a recently identified inhibitor of C. albicans PS synthase (Cho1).

Mechanism of Action of CBR-5884

CBR-5884 acts as a competitive inhibitor of C. albicans phosphatidylserine synthase (Cho1).[3] The enzyme Cho1 catalyzes the synthesis of phosphatidylserine (PS) from serine and cytidyldiphosphate-diacylglycerol (CDP-DAG). Kinetic analysis and computational docking have revealed that CBR-5884 competes with the serine substrate for binding to the active site of Cho1. This inhibition of Cho1 disrupts the de novo biosynthesis of PS, a critical phospholipid for fungal cell wall integrity and virulence. The inhibitory effect of CBR-5884 is fungistatic, meaning it inhibits the growth of C. albicans rather than killing the fungal cells directly.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the inhibitory activity of CBR-5884 against C. albicans and its target enzyme, Cho1.

Parameter	Value	Reference
Inhibition Constant (Ki)	1,550 ± 245.6 nM
IC50 (Purified Cho1)	Not explicitly reported, but potent inhibition demonstrated

Medium	MIC Value (µM) for C. albicans SC5314	Reference
Minimal Medium	125 - 250
Minimal Medium + 50 mM HEPES (pH 7.0)	15.6 - 31.3
RPMI + MOPS (pH 7.0)	7.8 - 15.6

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of CBR-5884 and a typical experimental workflow for its characterization.

Caption: Mechanism of CBR-5884 inhibition of Cho1.

Caption: Experimental workflow for CBR-5884 characterization.

Detailed Experimental Protocols

In Vitro Nucleotidase-Coupled Malachite Green-Based Assay for Cho1 Activity

This high-throughput assay monitors the production of cytidine monophosphate (CMP), a byproduct of the PS synthase reaction, as a proxy for enzyme activity.

• Reagents: Purified C. albicans Cho1 enzyme, CDP-DAG, L-serine, apyrase (nucleotidase), malachite green reagent.

• Procedure:

  • The reaction is initiated by mixing purified Cho1 with CDP-DAG and L-serine in a suitable buffer.

  • The reaction is allowed to proceed for a defined period at an optimal temperature.

  • Apyrase is added to the reaction mixture to hydrolyze the released CMP into cytidine and inorganic phosphate (Pi).

  • The reaction is stopped, and the malachite green reagent is added. This reagent forms a colored complex with the inorganic phosphate.

  • The absorbance of the complex is measured at a specific wavelength (e.g., 620 nm) to quantify the amount of Pi produced, which is directly proportional to the Cho1 activity.

  • For inhibitor screening, compounds like CBR-5884 are pre-incubated with the enzyme before the addition of substrates.

Antifungal Susceptibility Testing (Broth Microdilution)

This method determines the minimum inhibitory concentration (MIC) of an antifungal agent required to inhibit the growth of a microorganism. The protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Materials: C. albicans strains, appropriate growth medium (e.g., RPMI with MOPS), 96-well microtiter plates, serial dilutions of CBR-5884.

• Procedure:

  • A standardized inoculum of C. albicans is prepared.

  • Serial twofold dilutions of CBR-5884 are prepared in the growth medium in the wells of a 96-well plate.

  • Each well is inoculated with the fungal suspension.

  • Positive (no drug) and negative (no inoculum) control wells are included.

  • The plates are incubated at 37°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the drug that causes a significant inhibition of visible growth compared to the positive control.

In Vivo Phosphatidylserine Synthesis Assay

This assay directly measures the incorporation of a labeled precursor into PS within living C. albicans cells to confirm the in vivo target engagement of CBR-5884.

• Reagents: Wild-type C. albicans, CBR-5884, C-l-SerN3 (a clickable analog of serine), DBCO-AZ Dye 488 (for click chemistry).

• Procedure:

  • Wild-type C. albicans cells are grown in the presence or absence of CBR-5884.

  • The C-l-SerN3 probe is added to the cell cultures and incubated to allow for its incorporation into newly synthesized PS.

  • The cells are then treated with the DBCO-AZ Dye 488, which reacts with the azide group of the incorporated SerN3 via click chemistry, leading to fluorescent labeling of the cell membrane.

  • The fluorescence intensity of the cell membrane is visualized and quantified using fluorescence microscopy. A reduction in fluorescence in CBR-5884-treated cells indicates inhibition of PS synthesis.

Conclusion

CBR-5884 is a promising lead compound for the development of a new class of antifungal agents targeting the fungal-specific enzyme phosphatidylserine synthase. Its competitive mechanism of action and demonstrated in vitro and in vivo activity against C. albicans warrant further investigation and optimization. The detailed protocols and quantitative data presented in this guide provide a valuable resource for researchers and drug development professionals working to address the challenge of fungal infections.

References

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for CBR-5884 In Vitro Assays

These application notes provide detailed protocols for in vitro assays involving CBR-5884, a selective, noncompetitive inhibitor of phosphoglycerate dehydrogenase (PHGDH). The information is intended for researchers, scientists, and drug development professionals investigating the serine biosynthesis pathway and its role in cancer and other diseases.

Introduction to CBR-5884

CBR-5884 is a small molecule inhibitor that targets phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] By inhibiting PHGDH, CBR-5884 effectively blocks the production of serine in cancer cells that exhibit high levels of serine biosynthetic activity, leading to selective toxicity in these cells.[2][3] Mechanistically, CBR-5884 acts as a noncompetitive inhibitor, demonstrating a time-dependent onset of inhibition and disrupting the oligomerization state of the PHGDH enzyme.[2] It has been shown to inhibit the proliferation of various cancer cell lines, including those from breast cancer and melanoma, that are dependent on endogenous serine synthesis.

Quantitative Data Summary

The following tables summarize the key quantitative metrics for CBR-5884's in vitro activity against its primary target, PHGDH, and a secondary fungal target, Cho1.

Table 1: Inhibitory Activity of CBR-5884 against PHGDH

Parameter	Value	Assay Type	Source
IC50	33 µM	Cell-free enzymatic assay
Inhibition Mechanism	Noncompetitive	Enzyme kinetics assay
Effect	Disrupts PHGDH oligomerization	Cross-linking assay

Table 2: Inhibitory Activity of CBR-5884 against C. albicans Cho1

Parameter	Value	Assay Type	Source
Ki	1,550 ± 245.6 nM	Enzyme kinetics assay
Inhibition Mechanism	Competitive with serine	Enzyme kinetics and computational docking

Signaling Pathway of PHGDH Inhibition by CBR-5884

CBR-5884 targets a key metabolic pathway that is often upregulated in cancer cells to support their high proliferation rates. The diagram below illustrates the canonical serine biosynthesis pathway and the point of inhibition by CBR-5884.

Caption: Inhibition of the serine biosynthesis pathway by CBR-5884.

Experimental Protocols

Cell-Free PHGDH Enzyme Inhibition Assay

This protocol is adapted from high-throughput screening methods used to identify PHGDH inhibitors. It measures the enzymatic activity of PHGDH by monitoring the reduction of NAD+ to NADH.

Workflow Diagram

Caption: Workflow for the cell-free PHGDH enzyme inhibition assay.

Materials:

• Recombinant human PHGDH enzyme

• 3-Phosphoglycerate (3-PG) substrate

• β-Nicotinamide adenine dinucleotide (NAD+)

• CBR-5884

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, 150 mM KCl, 1 mM DTT)

• 96-well UV-transparent microplates

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare Stock Solutions:

  • Dissolve CBR-5884 in fresh DMSO to a stock concentration of 10-20 mM.

  • Prepare serial dilutions of CBR-5884 in assay buffer to achieve the desired final concentrations for the assay.

• Assay Setup:

  • In a 96-well plate, add 2-5 µL of the diluted CBR-5884 or DMSO (vehicle control) to each well.

  • Add recombinant PHGDH enzyme to each well.

  • For time-dependent inhibition studies, pre-incubate the enzyme with CBR-5884 for various durations (e.g., 30 minutes, 1 hour, 4 hours) at room temperature.

• Initiate Reaction:

  • Start the enzymatic reaction by adding a solution containing the substrates 3-PG and NAD+.

• Data Acquisition:

  • Immediately begin monitoring the increase in absorbance at 340 nm, which corresponds to the production of NADH.

  • Take readings every 30-60 seconds for 15-30 minutes.

• Data Analysis:

  • Determine the initial reaction rates (V₀) from the linear portion of the absorbance vs. time curve.

  • Plot the percentage of inhibition against the logarithm of the CBR-5884 concentration.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic equation.

Cellular Serine Synthesis Inhibition Assay (GC-MS)

This protocol measures the ability of CBR-5884 to inhibit de novo serine synthesis within cancer cells by tracing the incorporation of carbon from labeled glucose into serine.

Workflow Diagram

Caption: Workflow for the cellular serine synthesis inhibition assay.

Materials:

• Cancer cell line with high serine synthesis (e.g., Carney, MDA-MB-468)

• Cell culture medium

• CBR-5884

• Uniformly labeled ¹³C₆-glucose

• Methanol, water, and chloroform for metabolite extraction

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Cell Culture and Treatment:

  • Plate cells and allow them to adhere overnight.

  • Pre-treat the cells with CBR-5884 (e.g., 30 µM) or vehicle (DMSO) for 1 hour.

• Isotope Labeling:

  • Remove the treatment medium and replace it with a medium containing ¹³C₆-glucose, along with the same concentration of CBR-5884 or DMSO.

  • Incubate the cells for a specified period (e.g., 2 hours) to allow for the incorporation of the labeled carbon.

• Metabolite Extraction:

  • Aspirate the medium and quickly wash the cells with ice-cold saline.

  • Quench metabolism and extract polar metabolites by adding a cold solvent mixture (e.g., 80% methanol).

  • Scrape the cells, collect the extract, and centrifuge to pellet debris.

• GC-MS Analysis:

  • Dry the supernatant containing the polar metabolites.

  • Derivatize the samples to make them volatile for GC analysis.

  • Analyze the samples using GC-MS to separate and identify metabolites.

• Data Analysis:

  • Determine the isotopic enrichment in serine. Newly synthesized serine will have a mass shift of +3 (M+3) due to the incorporation of three ¹³C atoms from glucose.

  • Calculate the fraction of labeled serine relative to the total serine pool to quantify the inhibition of de novo synthesis.

Cell Proliferation and Viability Assay

This protocol assesses the effect of CBR-5884 on the growth and viability of cancer cell lines.

Materials:

• Cancer cell lines (e.g., breast, melanoma, or ovarian cancer lines)

• Standard cell culture medium (+Serine) and serine-depleted medium (-Serine)

• CBR-5884

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo® or AlamarBlue™)

• Microplate reader (luminescence or fluorescence)

Procedure:

• Cell Plating:

  • Seed cells in a 96-well plate at a density of 5,000-6,000 cells per well and allow them to attach overnight.

• Treatment:

  • Treat the cells with a range of CBR-5884 concentrations (e.g., 1 µM to 60 µM). Include a vehicle control (DMSO).

  • To test for selective toxicity, perform the assay in parallel using both serine-replete and serine-depleted media.

• Incubation:

  • Incubate the plates for a period ranging from 24 hours to 5 days, depending on the cell line's doubling time and the specific experimental question.

• Viability Measurement:

  • At the end of the incubation period, add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate as required by the reagent protocol.

  • Measure the luminescence or fluorescence signal using a microplate reader.

• Data Analysis:

  • Normalize the data to the vehicle-treated control wells.

  • Plot cell viability against the CBR-5884 concentration to generate dose-response curves and determine GI50 (concentration for 50% growth inhibition) values.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. pnas.org [pnas.org]
• 3. selleckchem.com [selleckchem.com]

CBR-5884: Application Notes and Protocols for Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBR-5884 is a selective, small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2][3] This pathway is often upregulated in various cancers to support rapid proliferation and growth.[1][3] CBR-5884 acts as a noncompetitive inhibitor, disrupting the oligomerization state of PHGDH and subsequently blocking serine synthesis. This targeted inhibition makes CBR-5884 a valuable tool for studying cancer metabolism and a potential therapeutic agent. This document provides detailed application notes and protocols for the use of CBR-5884 in cell culture experiments.

Mechanism of Action

CBR-5884 specifically targets PHGDH, which catalyzes the conversion of 3-phosphoglycerate to 3-phosphohydroxypyruvate, the first committed step in serine biosynthesis. By inhibiting this enzyme, CBR-5884 depletes intracellular serine levels, leading to cell cycle arrest, induction of apoptosis, and inhibition of proliferation in cancer cells that are highly dependent on this pathway. Downstream effects include the activation of the ROS/Wnt/β-catenin pathway and downregulation of the ITGB4/ERK/epithelial-mesenchymal transition (EMT) signaling axis.

Data Presentation

Table 1: In Vitro Efficacy of CBR-5884 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Test Duration	Reference
Various	Breast Cancer & Melanoma	~33 µM	Not Specified
SKOV3	Epithelial Ovarian Cancer	54.4 µM	72 hours
ID8	Epithelial Ovarian Cancer	54.7 µM	72 hours

Table 2: Recommended Treatment Conditions for Specific Cellular Assays

Assay	Cell Line	CBR-5884 Concentration	Incubation Time	Outcome	Reference
Acute Toxicity / Serine Synthesis Inhibition	Carney	1 µM - 40 µM	3 hours	Decreased de novo serine synthesis
Proliferation Assay	Melanoma & Breast Cancer Lines	15 µM, 30 µM	3 - 5 days	Inhibition of proliferation
Cell Cycle Analysis	SKOV3, ID8	50 µM	24 hours	S-phase cell cycle arrest
Apoptosis Assay (Annexin V)	SKOV3, ID8	50 µM	48 hours	Increased percentage of apoptotic cells
Cell Proliferation (Dose-Dependent)	A2780, OVCAR3, ES-2	0, 15, 30, 45 µM	24, 48, 72 hours	Time and dose-dependent inhibition
ROS Level Assessment	OVCAR3, A2780, ES-2	30 µM	24 - 48 hours	Increased cellular ROS levels

Experimental Protocols

Protocol 1: Preparation of CBR-5884 Stock Solution

• Reconstitution: CBR-5884 is typically supplied as a lyophilized powder. To prepare a stock solution, reconstitute the powder in sterile DMSO. For example, to create a 15 mM stock, dissolve 5 mg of CBR-5884 in 0.99 mL of DMSO.

• Solubility: CBR-5884 is soluble in DMSO at concentrations up to 50 mg/mL.

• Storage: Store the lyophilized powder at -20°C, desiccated, for up to 24 months. Once reconstituted in DMSO, aliquot the stock solution to avoid multiple freeze-thaw cycles and store at -20°C for up to 2 months.

Protocol 2: Cell Viability and Proliferation Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 6,000 cells per well and allow them to acclimate overnight.

• Treatment: The following day, treat the cells with a range of CBR-5884 concentrations (e.g., 0 µM to 150 µM) for the desired duration (e.g., 72 hours for IC50 determination).

• Viability Assessment: After the treatment period, assess cell viability using a suitable method such as CellTiter-Glo or Alamar Blue assay according to the manufacturer's protocol.

Protocol 3: Cell Cycle Analysis

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentration of CBR-5884 (e.g., 50 µM) for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ethanol at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer.

Protocol 4: Apoptosis Assay

• Cell Seeding and Treatment: Plate cells in a 6-well plate and treat with CBR-5884 (e.g., 50 µM) for 48 hours.

• Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by flow cytometry to determine the percentage of apoptotic cells.

Visualizations

Caption: CBR-5884 inhibits PHGDH, blocking serine synthesis and promoting apoptosis.

Caption: General workflow for in vitro cell-based assays with CBR-5884.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

Application Notes and Protocols for CBR-5884 in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBR-5884 is a potent and selective small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2][3] In many cancer types, this pathway is upregulated to support rapid cell growth and proliferation.[1][4] CBR-5884 acts as a noncompetitive inhibitor, disrupting the oligomerization of PHGDH and subsequently blocking the synthesis of serine. This targeted inhibition makes CBR-5884 selectively toxic to cancer cell lines that have a high dependency on de novo serine synthesis. These application notes provide an overview of the working concentrations of CBR-5884 and detailed protocols for its use in cancer cell line research.

Data Presentation: Working Concentrations of CBR-5884

The effective concentration of CBR-5884 can vary depending on the cancer cell line and the specific assay being performed. The reported IC50 for PHGDH inhibition is 33 µM. The following tables summarize the working concentrations used in various studies.

Table 1: In Vitro IC50 and General Working Concentrations

Parameter	Concentration	Cell Lines	Notes
IC50	33 µM	Cell-free assay	Inhibition of PHGDH enzyme activity.
General Proliferation	15 - 30 µM	Melanoma, Breast Cancer	Effective concentrations for inhibiting cell proliferation over 3-5 days.
Acute Toxicity	1 - 40 µM	Carney cells	Used for short-term (3 hours) viability assays.
Viability/Apoptosis	10 - 60 µM	Epithelial Ovarian Cancer (A2780, OVCAR3, ES-2)	Dose-dependent effects on cell viability, apoptosis, and cell cycle.
Migration/Invasion	30 - 60 µM	Epithelial Ovarian Cancer (SKOV3, ID8)	Inhibition of cell migration and invasion in Transwell assays.

Table 2: Specific Experimental Concentrations and Durations

Experiment Type	Cell Line(s)	Concentration(s)	Duration
Cell Viability Assay	A2780, OVCAR3, ES-2	0, 10, 20, 30, 45, 60 µM	12, 24, 48 hours
Colony Formation Assay	SKOV3, ID8	0, 30, 60 µM	7 days
Cell Cycle Analysis	SKOV3, ID8	50 µM	24 or 48 hours
Apoptosis Assay	SKOV3, ID8	50 µM	24 or 48 hours
Transwell Migration/Invasion	SKOV3, ID8	50 µM (pre-treatment)	24 hours (pre-treatment), 48 hours (migration)
Serine Concentration Assay	SKOV3, ID8	30, 50 µM	24 hours

Signaling Pathway

CBR-5884 targets PHGDH, the initial and rate-limiting enzyme in the serine biosynthesis pathway. By inhibiting PHGDH, CBR-5884 depletes the intracellular pool of serine, which is crucial for the synthesis of proteins, nucleotides, and lipids, thereby impeding cancer cell proliferation.

Caption: Mechanism of action of CBR-5884 in inhibiting cancer cell proliferation.

Experimental Protocols

Preparation of CBR-5884 Stock Solution

CBR-5884 is typically supplied as a lyophilized powder.

• Reconstitution: To prepare a 15 mM stock solution, reconstitute 5 mg of CBR-5884 powder in 0.99 mL of DMSO. For other concentrations, adjust the volume of DMSO accordingly.

• Solubility: CBR-5884 is soluble in DMSO (up to 67 mg/mL or ~199 mM) and DMF (50 mg/mL).

• Storage: Store the lyophilized powder at -20°C, desiccated, for up to 24 months. Once reconstituted in DMSO, store the stock solution at -20°C in aliquots to avoid multiple freeze-thaw cycles. The solution is stable for up to 2 months.

Cell Viability/Cytotoxicity Assay (MTT or CellTiter-Glo®)

This protocol is designed to assess the effect of CBR-5884 on the viability of cancer cells.

Caption: Workflow for a cell viability/cytotoxicity assay.

Materials:

• Cancer cell line of interest

• Complete growth medium

• 96-well clear or opaque-walled plates

• CBR-5884 stock solution

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader (absorbance or luminescence)

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

• Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow for cell attachment.

• Prepare serial dilutions of CBR-5884 in complete growth medium at 2X the final desired concentrations.

• Remove the medium from the wells and add 100 µL of the diluted CBR-5884 solutions to the respective wells. Include a vehicle control (DMSO) at the same final concentration as in the drug-treated wells.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• For MTT assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• For CellTiter-Glo® assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot the dose-response curve to determine the IC50 value.

Colony Formation Assay

This assay assesses the long-term effect of CBR-5884 on the proliferative capacity of single cells.

Materials:

• 6-well plates

• Complete growth medium

• CBR-5884 stock solution

• 4% paraformaldehyde (PFA)

• 1% Crystal Violet solution

Procedure:

• Seed cells in 6-well plates at a low density (e.g., 500-1000 cells per well).

• Allow cells to attach overnight.

• Treat the cells with various concentrations of CBR-5884 (e.g., 0, 30, 60 µM) in complete growth medium.

• Incubate the plates for 7-14 days, replacing the medium with fresh drug-containing medium every 2-3 days.

• When colonies are visible, wash the wells twice with PBS.

• Fix the colonies with 4% PFA for 15 minutes at room temperature.

• Wash the wells with PBS and stain with 1% Crystal Violet solution for 20 minutes.

• Gently wash the wells with water to remove excess stain and allow them to air dry.

• Image the plates and count the number of colonies (typically defined as a cluster of >50 cells).

Transwell Migration and Invasion Assay

This protocol measures the effect of CBR-5884 on the migratory and invasive potential of cancer cells.

Materials:

• 24-well Transwell inserts (8 µm pore size)

• Matrigel (for invasion assay)

• Serum-free medium

• Complete growth medium (as a chemoattractant)

• 4% PFA

• 1% Crystal Violet solution

• Cotton swabs

Procedure:

• For the invasion assay, coat the top of the Transwell inserts with a thin layer of Matrigel and incubate at 37°C for at least 4 hours to allow for polymerization. For the migration assay, no coating is needed.

• Harvest and resuspend the cancer cells in serum-free medium.

• Seed 5 x 10^4 to 1 x 10^5 cells in 200 µL of serum-free medium into the upper chamber of the Transwell insert. CBR-5884 can be added to the upper chamber with the cells.

• Add 600 µL of complete growth medium (containing 10% FBS as a chemoattractant) to the lower chamber.

• Incubate for 24-48 hours at 37°C.

• After incubation, remove the non-migrated/non-invaded cells from the upper surface of the membrane with a cotton swab.

• Fix the cells that have migrated to the lower surface of the membrane with 4% PFA for 15 minutes.

• Stain the cells with 1% Crystal Violet for 20 minutes.

• Wash the inserts with water and allow them to air dry.

• Image the lower surface of the membrane using a microscope and count the number of migrated/invaded cells in several random fields.

Conclusion

CBR-5884 is a valuable tool for studying the role of the serine biosynthesis pathway in cancer. The provided protocols offer a framework for investigating the effects of this inhibitor on cancer cell lines. It is recommended to optimize the working concentrations and incubation times for each specific cell line and experimental setup. Careful consideration of appropriate controls, such as a vehicle-treated group, is essential for accurate data interpretation.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pnas.org [pnas.org]
• 4. drugtargetreview.com [drugtargetreview.com]

Application Notes and Protocols: CBR-5884

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the dissolution, storage, and experimental use of CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH).

Introduction

CBR-5884 is a potent and selective small-molecule inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), the enzyme that catalyzes the first committed step in the de novo serine biosynthesis pathway.[1][2][3][4] Certain cancers, including specific types of melanoma and breast cancer, exhibit elevated PHGDH expression and a high rate of serine synthesis, making them particularly dependent on this pathway for growth and proliferation.[1] CBR-5884 acts as a noncompetitive inhibitor, disrupting the oligomerization of PHGDH and effectively blocking serine production in cancer cells. This inhibitory action is selectively toxic to cancer cells with high serine biosynthetic activity.

Physicochemical and Solubility Data

CBR-5884 is supplied as a lyophilized powder or crystalline solid. It is crucial to use the appropriate solvent to ensure complete dissolution for accurate experimental results.

Table 1: Physicochemical Properties of CBR-5884

Property	Value	Reference
Molecular Formula	C₁₄H₁₂N₂O₄S₂
Molecular Weight	336.39 g/mol
CAS Number	681159-27-3

| Appearance | Off-white solid / Crystalline solid | |

Table 2: Solubility of CBR-5884

Solvent	Concentration	Notes	Reference
DMSO	≥ 14 - 67 mg/mL (≥ 41.6 - 199.17 mM)	Use fresh, anhydrous DMSO as moisture can reduce solubility.
DMF	≥ 16 - 50 mg/mL
Water	Insoluble
Ethanol	Insoluble

| DMF:PBS (pH 7.2) (1:7) | 0.12 mg/mL | | |

Protocols for Dissolution

Protocol 3.1: Preparation of High-Concentration Stock Solutions

This protocol is suitable for preparing stock solutions for in vitro experiments.

• Reagent Preparation : Obtain CBR-5884 powder and anhydrous, research-grade DMSO or DMF.

• Calculation : To prepare a 15 mM stock solution from 5 mg of CBR-5884 powder (MW: 336.39), calculate the required volume of DMSO:

  • Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

  • Volume (L) = 0.005 g / (0.015 mol/L * 336.39 g/mol ) = 0.000991 L

  • Volume = 0.99 mL

• Dissolution : Add 0.99 mL of DMSO directly to the vial containing 5 mg of CBR-5884 powder.

• Mixing : Vortex or sonicate the solution gently until the powder is completely dissolved. Ensure the solution is clear before use.

• Storage : Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated freeze-thaw cycles and store as recommended in Section 4.0.

Storage and Stability

Proper storage is critical to maintain the potency and stability of CBR-5884.

Table 3: Recommended Storage Conditions

Form	Temperature	Duration	Notes	Reference
Solid (Powder)	-20°C	2 - 4 years	Store desiccated.
Solution in DMSO/DMF	-20°C	1 - 2 months	Aliquot to prevent freeze-thaw cycles.

| Solution in DMSO/DMF | -80°C | 1 - 2 years | Preferred for long-term storage. | |

Key Recommendations:

• Avoid Freeze-Thaw Cycles : Repeated freezing and thawing can degrade the compound. It is highly recommended to aliquot stock solutions into single-use volumes.

• Use Fresh Solvents : For DMSO, use a fresh, high-quality, anhydrous grade, as absorbed moisture can decrease the solubility of CBR-5884.

Mechanism of Action & Signaling Pathways

CBR-5884 targets the serine biosynthesis pathway, which is upregulated in various cancers. Its inhibition of PHGDH leads to a reduction in serine levels, impacting downstream cellular processes critical for cancer cell survival and proliferation.

Fig 1. Inhibition of PHGDH by CBR-5884.

The inhibition of serine synthesis by CBR-5884 has several downstream consequences, including the induction of oxidative stress and the modulation of oncogenic signaling pathways. In epithelial ovarian cancer, for example, CBR-5884 has been shown to increase reactive oxygen species (ROS) and activate the Wnt/β-catenin pathway, while also suppressing the ITGB4/ERK signaling axis.

Fig 2. Downstream effects of CBR-5884.

Experimental Protocols

Protocol 6.1: In Vitro Acute Cell Viability Assay

This protocol is adapted from studies demonstrating the selective toxicity of CBR-5884 to cancer cells with high serine synthesis activity.

• Cell Plating : Seed cancer cells (e.g., Carney cells) in a 96-well plate at a density of approximately 6,000 cells per well in the appropriate growth medium.

• Incubation : Allow cells to acclimate and adhere by incubating for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• Compound Preparation : Prepare serial dilutions of CBR-5884 from your DMSO stock solution in fresh cell culture medium. Final concentrations for treatment typically range from 1 µM to 40 µM. Ensure the final DMSO concentration is consistent across all wells (typically ≤ 0.1%) to avoid solvent toxicity.

• Cell Treatment : Remove the old medium from the wells and add the medium containing the various concentrations of CBR-5884. Include a vehicle control (medium with DMSO only).

• Short-Term Incubation : Incubate the plate for 3 hours at 37°C.

• Washout : After the treatment period, carefully remove the drug-containing medium, wash the cells once with PBS, and add fresh, drug-free medium to each well.

• Recovery Incubation : Return the plate to the incubator and allow cells to grow for an additional 48-72 hours.

• Viability Assessment : Measure cell viability using a standard method such as CellTiter-Glo® or AlamarBlue™ assay, following the manufacturer's instructions.

Fig 3. Workflow for an in vitro viability assay.

Protocol 6.2: Preparation of Formulations for In Vivo Studies

In vivo experiments require specific formulations to ensure compound delivery. These solutions should be prepared fresh daily and used immediately.

Option 1: PEG300/Tween80/Water Formulation

• Prepare a stock solution of CBR-5884 in DMSO (e.g., 22 mg/mL).

• For a 1 mL final volume, add 50 µL of the DMSO stock solution to 400 µL of PEG300. Mix until clear.

• Add 50 µL of Tween80 to the mixture. Mix until clear.

• Add 500 µL of ddH₂O to bring the final volume to 1 mL. Mix thoroughly.

• The final solution should be used immediately for administration.

Option 2: Corn Oil Formulation

• Prepare a stock solution of CBR-5884 in DMSO (e.g., 9.4 mg/mL).

• For a 1 mL final volume, add 50 µL of the clear DMSO stock solution to 950 µL of corn oil.

• Mix thoroughly to create a uniform suspension.

• The mixed solution should be used immediately.

Option 3: Cremophor EL/Saline Formulation

• Prepare a solution consisting of 15% Cremophor EL and 85% saline (v/v).

• Add CBR-5884 to the vehicle to the desired final concentration (e.g., up to 7 mg/mL).

• Use sonication and/or heat as needed to aid dissolution and create a uniform suspension.

• This formulation should be prepared fresh and used promptly.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. focusbiomolecules.com [focusbiomolecules.com]
• 3. rndsystems.com [rndsystems.com]
• 4. tribioscience.com [tribioscience.com]

Application Notes and Protocols for CBR-5884 In Vivo Experimental Design

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBR-5884 is a selective, noncompetitive, and time-dependent inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2][3][4] This pathway is frequently upregulated in various cancers to meet the high metabolic demands of rapidly proliferating cells, making PHGDH an attractive target for cancer therapy.[5] CBR-5884 has demonstrated anti-tumor effects by inhibiting serine synthesis, which leads to increased reactive oxygen species (ROS), cell cycle arrest, and apoptosis in cancer cells with high serine biosynthetic activity. In vivo studies have shown that CBR-5884 can delay tumor growth, highlighting its potential as a therapeutic agent.

These application notes provide a comprehensive guide for the in vivo experimental design using CBR-5884, including detailed protocols for animal models, drug formulation and administration, and endpoint analysis.

Data Presentation: Summary of In Vivo Efficacy of CBR-5884

The following table summarizes the quantitative data from preclinical in vivo studies of CBR-5884 in mouse xenograft models of epithelial ovarian cancer.

Parameter	Study 1	Study 2
Animal Model	BALB/c nude mice	Nude mice
Xenograft	ID8 cells (subcutaneous)	OVCAR3 cells (subcutaneous)
Dosage	70 mg/kg	20 mg/kg
Administration Route	Intragastric gavage	Intraperitoneal injection
Vehicle	Corn oil	Physiological saline
Treatment Schedule	Daily for 12 consecutive days	Every two days for 10 days
Tumor Volume Reduction	Notable reduction in average tumor volume compared to control	Slower tumor growth in the treated group
Tumor Weight Reduction	Significantly lower average tumor weight compared to control	Lighter tumor weight in the treated group
Biomarker Modulation	Decreased in vivo expression of PHGDH and ITGB4. Lower proliferation rates confirmed by Ki-67 staining.	Lower expression of PHGDH, β-catenin, c-myc, cyclin D1, PCNA, Bcl2, N-cadherin, vimentin, and Snail. Higher expression of BAX and E-cadherin.
Safety Profile	No significant changes in mouse weight or evidence of toxicity in liver, spleen, or kidney upon histological analysis.	Not explicitly stated.

Signaling Pathways and Experimental Workflow

CBR-5884 Mechanism of Action and Downstream Signaling

CBR-5884 primarily targets PHGDH, leading to the inhibition of serine biosynthesis. This has been shown to induce antitumor effects through at least two distinct downstream pathways.

Caption: Signaling pathways affected by CBR-5884.

In Vivo Xenograft Experimental Workflow

The following diagram outlines a typical workflow for assessing the in vivo efficacy of CBR-5884 in a subcutaneous xenograft mouse model.

References

• 1. PHGDH Inhibitor CBR-5884 Inhibits Epithelial Ovarian Cancer Progression via ROS/Wnt/β-Catenin Pathway and Plays a Synergistic Role with PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. selleckchem.com [selleckchem.com]
• 4. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugtargetreview.com [drugtargetreview.com]

Application Notes and Protocols for CBR-5884 Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBR-5884 is a selective, non-competitive inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] This pathway is upregulated in certain pathologies, particularly in cancer, to support rapid cell growth and proliferation.[1] By inhibiting PHGDH, CBR-5884 disrupts the synthesis of serine, a critical amino acid for the production of proteins, nucleotides, and lipids, thereby exerting its therapeutic effects. These application notes provide a comprehensive overview of the administration of CBR-5884 in mouse models based on currently available preclinical data. All documented in vivo studies to date have been conducted in the context of cancer research.

Mechanism of Action: Inhibition of the Serine Biosynthesis Pathway

CBR-5884 targets PHGDH, which catalyzes the conversion of 3-phosphoglycerate to 3-phosphohydroxypyruvate, the first committed step in the serine synthesis pathway.[1] Inhibition of this pathway leads to a reduction in intracellular serine levels, which can induce cell cycle arrest and apoptosis in cells that are highly dependent on de novo serine synthesis.[3] In the context of cancer, the effects of CBR-5884 have been linked to the downstream modulation of signaling pathways involved in cell proliferation, migration, and survival, such as the ROS/Wnt/β-catenin and ITGB4/ERK/EMT axes.

References

• 1. PHGDH Inhibitor CBR-5884 Inhibits Epithelial Ovarian Cancer Progression via ROS/Wnt/β-Catenin Pathway and Plays a Synergistic Role with PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Serine Synthesis Inhibition by CBR-5884

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBR-5884 is a selective, noncompetitive inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2][3] PHGDH catalyzes the conversion of the glycolytic intermediate 3-phosphoglycerate (3-PG) to 3-phosphohydroxypyruvate (3-PHP), the first committed step in serine synthesis.[4][5] Many cancer cells exhibit upregulated serine biosynthesis to support rapid proliferation, making PHGDH an attractive therapeutic target. CBR-5884 has been shown to inhibit the proliferation of cancer cell lines with high serine biosynthetic activity, such as certain breast cancers and melanomas. Mechanistically, CBR-5884 disrupts the oligomerization state of PHGDH and displays time-dependent inhibition. These notes provide detailed protocols for researchers to measure the inhibitory effects of CBR-5884 on serine synthesis.

Mechanism of Action of CBR-5884

CBR-5884 specifically targets PHGDH, leading to a reduction in the cellular pool of serine derived from glucose. This inhibition of de novo serine synthesis can have several downstream consequences, including the induction of reactive oxygen species (ROS) and the activation of the Wnt/β-catenin pathway, ultimately leading to decreased cancer cell proliferation, migration, and invasion.

Figure 1: Signaling pathway of CBR-5884 action.

Quantitative Data for CBR-5884

Parameter	Value	Cell Lines/Conditions	Reference
PHGDH IC50	33 µM	Cell-free assay
MCF-10A IC50	57.2 µM	72 hr CCK-8 assay
Effective Concentration	15-30 µM	Inhibition of proliferation in melanoma and breast cancer lines (3-5 days)
Serine Synthesis Inhibition	~30% decrease	30 µM CBR-5884 in Carney cells

Experimental Protocols

Protocol 1: In Vitro PHGDH Activity Assay (Colorimetric)

This protocol is adapted from commercially available kits and is designed to measure the enzymatic activity of PHGDH in cell or tissue lysates. The assay measures the production of NADH, a product of the PHGDH-catalyzed reaction.

Materials:

• PHGDH Assay Buffer

• PHGDH Substrate (containing 3-PG and NAD+)

• PHGDH Developer

• NADH Standard

• 96-well clear flat-bottom plate

• Spectrophotometric multiwell plate reader

• Cell or tissue lysate

• CBR-5884

Procedure:

• Sample Preparation:

  • Homogenize approximately 20 mg of tissue or 4 x 10^6 cells in 400 µL of ice-cold PHGDH Assay Buffer.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 5 minutes at 4°C.

  • Collect the supernatant (this is the sample lysate).

• NADH Standard Curve Preparation:

  • Prepare a series of NADH standards (e.g., 0, 2.5, 5.0, 7.5, 10, and 12.5 nmol/well) in PHGDH Assay Buffer.

  • Adjust the final volume of each standard to 50 µL/well.

• Reaction Setup:

  • Add 2-50 µL of sample lysate to the desired wells.

  • For inhibitor studies, pre-incubate the lysate with varying concentrations of CBR-5884 (e.g., 1 µM to 100 µM) for a specified time (e.g., 30 minutes) at 37°C. A DMSO control should be included.

  • Adjust the final volume in all wells to 50 µL with PHGDH Assay Buffer.

• Reaction Mix Preparation:

  • Prepare a Reaction Mix for each well by combining the PHGDH Substrate and PHGDH Developer according to the kit's instructions.

  • For sample background controls, prepare a mix containing only the PHGDH Developer.

• Measurement:

  • Add 50 µL of the Reaction Mix to the sample and standard wells.

  • Add 50 µL of the Background Control Mix to the sample background control wells.

  • Immediately measure the absorbance at 450 nm in kinetic mode at 37°C for 10-60 minutes.

Data Analysis:

• Subtract the 0 NADH standard reading from all other standard readings and plot the standard curve.

• For each sample, subtract the background control reading from the sample reading.

• Calculate the rate of the reaction from the linear portion of the absorbance vs. time curve.

• Determine the concentration of NADH produced using the standard curve.

• Calculate PHGDH activity and determine the IC50 of CBR-5884 by plotting the percent inhibition against the log of the inhibitor concentration.

Figure 2: Workflow for the in vitro PHGDH activity assay.

Protocol 2: Measurement of De Novo Serine Synthesis using Stable Isotope Tracing

This protocol uses [U-13C]-glucose to trace the flux of glucose-derived carbons into serine, providing a direct measure of de novo serine synthesis inhibition by CBR-5884 in cultured cells.

Materials:

• Cell culture medium (e.g., RPMI)

• [U-13C]-glucose

• CBR-5884

• Methanol, Chloroform, Water (for metabolite extraction)

• LC-MS/MS or GC-MS system

Procedure:

• Cell Culture and Treatment:

  • Plate cells and allow them to adhere overnight.

  • Pre-treat cells with the desired concentrations of CBR-5884 or DMSO vehicle for 1 hour.

  • Replace the medium with medium containing [U-13C]-glucose and the same concentrations of CBR-5884 or DMSO.

  • Incubate for a defined period (e.g., 2-24 hours).

• Metabolite Extraction:

  • Aspirate the medium and wash the cells with ice-cold saline.

  • Add a cold extraction solvent (e.g., 80% methanol) and scrape the cells.

  • Collect the cell lysate and centrifuge at high speed to pellet debris.

  • Collect the supernatant containing the polar metabolites.

• LC-MS/MS or GC-MS Analysis:

  • Analyze the extracted metabolites using an appropriate mass spectrometry method to quantify the levels of unlabeled (M+0) and labeled (M+3) serine.

Data Analysis:

• Calculate the fraction of the serine pool that is labeled with 13C (M+3 / (M+0 + M+3)).

• Compare the fraction of labeled serine in CBR-5884-treated cells to that in DMSO-treated control cells to determine the percent inhibition of de novo serine synthesis.

Figure 3: Workflow for stable isotope tracing of serine synthesis.

Protocol 3: Cell Proliferation/Viability Assay

This protocol assesses the effect of CBR-5884 on the proliferation and viability of cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Serine/glycine-free medium (for dependency studies)

• CBR-5884

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo, Alamar Blue, or CCK-8)

• Plate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

  • Allow cells to adhere overnight.

• Treatment:

  • Treat cells with a range of CBR-5884 concentrations (e.g., 1 µM to 100 µM). Include a DMSO vehicle control.

  • For serine dependency studies, treat cells in both complete and serine/glycine-free media.

  • Incubate for a desired period (e.g., 72 hours).

• Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's protocol.

  • Incubate as required.

  • Measure the signal (luminescence or absorbance) using a plate reader.

Data Analysis:

• Normalize the readings of treated wells to the DMSO control wells.

• Plot the percent viability against the log of the CBR-5884 concentration.

• Calculate the IC50 value, which is the concentration of CBR-5884 that inhibits cell growth by 50%.

Concluding Remarks

The protocols outlined above provide a comprehensive framework for investigating the inhibitory effects of CBR-5884 on the serine synthesis pathway. By employing a combination of enzymatic assays, stable isotope tracing, and cell-based proliferation assays, researchers can thoroughly characterize the mechanism and efficacy of this compound in relevant cancer models. Careful execution of these experiments will contribute to a deeper understanding of the therapeutic potential of targeting serine metabolism in cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. pnas.org [pnas.org]
• 4. benchchem.com [benchchem.com]
• 5. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers - PMC [pmc.ncbi.nlm.nih.gov]

CBR-5884: A Promising Small Molecule for Inducing Apoptosis in Tumor Cells Through Inhibition of Serine Biosynthesis

Application Notes and Protocols for Researchers

CBR-5884 is a selective, small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] Upregulation of this pathway is a metabolic hallmark of many cancers, providing the necessary building blocks for rapid proliferation and maintaining redox homeostasis. By targeting PHGDH, CBR-5884 effectively disrupts this crucial metabolic pathway, leading to cell cycle arrest, induction of apoptosis, and suppression of tumor growth, making it a valuable tool for cancer research and a potential therapeutic agent.[2][3]

Mechanism of Action

CBR-5884 functions as a noncompetitive, allosteric inhibitor of PHGDH.[4] It binds to a site distinct from the enzyme's active site, inducing a conformational change that disrupts its oligomerization state and inhibits its enzymatic activity. This inhibition blocks the conversion of 3-phosphoglycerate to 3-phosphohydroxypyruvate, the first committed step in serine synthesis. The resulting depletion of intracellular serine and subsequent disruption of one-carbon metabolism leads to an accumulation of reactive oxygen species (ROS), DNA damage, and ultimately, apoptosis.

Signaling Pathways

The induction of apoptosis by CBR-5884 involves the modulation of several key signaling pathways. A primary consequence of PHGDH inhibition is the elevation of intracellular ROS. This oxidative stress can, in turn, influence downstream signaling cascades, including the Wnt/β-catenin and ITGB4/ERK/EMT pathways, to promote apoptosis and inhibit metastasis.

Caption: Signaling pathway of CBR-5884-induced apoptosis.

Quantitative Data

The efficacy of CBR-5884 has been demonstrated across various cancer cell lines. The following table summarizes key quantitative data from published studies.

Cell Line	Cancer Type	Parameter	Value	Reference
Cell-free assay	-	IC50	33 µM
SKOV3	Epithelial Ovarian Cancer	IC50 (72h)	54.4 µM
ID8	Epithelial Ovarian Cancer	IC50 (72h)	54.7 µM
A2780	Epithelial Ovarian Cancer	Apoptosis (48h, 45 µM)	Increased
OVCAR3	Epithelial Ovarian Cancer	Apoptosis (24h, 45 µM)	Increased
ES-2	Epithelial Ovarian Cancer	Apoptosis (48h, 45 µM)	Increased
SKOV3	Epithelial Ovarian Cancer	Cleaved Caspase-3 (48h, 50 µM)	Increased
ID8	Epithelial Ovarian Cancer	Cleaved Caspase-3 (48h, 50 µM)	Increased

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of CBR-5884 on tumor cells.

Cell Viability Assay (CCK-8)

This protocol is for determining the effect of CBR-5884 on cell proliferation.

Caption: Workflow for the Cell Viability (CCK-8) Assay.

Materials:

• Cancer cell line of interest

• Complete culture medium

• CBR-5884 (reconstituted in DMSO)

• 96-well plates

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of CBR-5884 in complete culture medium. A typical concentration range is 0-150 µM.

• Remove the existing medium from the wells and add 100 µL of the CBR-5884-containing medium to each well. Include a DMSO-only control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Apoptosis Assay (Annexin V/PI Staining)

This protocol is for quantifying apoptosis induced by CBR-5884 using flow cytometry.

Caption: Workflow for the Apoptosis Assay using Annexin V/PI Staining.

Materials:

• Cancer cell line of interest

• Complete culture medium

• CBR-5884

• 6-well plates

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentration of CBR-5884 (e.g., 50 µM) for the specified duration (e.g., 48 hours).

• Harvest the cells, including any floating cells in the medium, by trypsinization.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V binding buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Western Blotting for Cleaved Caspase-3

This protocol is for detecting the expression of the key apoptosis marker, cleaved caspase-3.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against cleaved caspase-3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cell pellets in RIPA buffer and determine protein concentration using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against cleaved caspase-3 overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Visualize the protein bands using an imaging system. A loading control like β-actin or GAPDH should be used to ensure equal protein loading.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]

Application Notes and Protocols: CBR-5884 in Combination with Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBR-5884 is a selective, noncompetitive small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] Many cancer types exhibit an upregulation of this pathway to support rapid proliferation and biomass accumulation.[3][4] Consequently, cancer cells with high serine biosynthetic activity are particularly vulnerable to PHGDH inhibition.[1] Preclinical studies have demonstrated that CBR-5884 can inhibit the proliferation of various cancer cell lines, including melanoma, breast cancer, and epithelial ovarian cancer (EOC). Importantly, recent evidence suggests that CBR-5884 can enhance the sensitivity of cancer cells to conventional chemotherapy, presenting a promising avenue for combination therapy.

These application notes provide a comprehensive overview of the preclinical data supporting the use of CBR-5884 in combination with chemotherapy and detailed protocols for evaluating this therapeutic strategy.

Mechanism of Action: Synergistic Potential

CBR-5884 exerts its anticancer effects by inhibiting PHGDH, which leads to a depletion of the intracellular serine pool. This has several downstream consequences that can synergize with the cytotoxic effects of chemotherapy:

• Inhibition of Biomass Production: Serine is a crucial precursor for the synthesis of nucleotides, proteins, and lipids, all of which are essential for rapidly dividing cancer cells. By limiting the serine supply, CBR-5884 can slow down proliferation and potentiate the effects of chemotherapeutic agents that target DNA replication or cell division.

• Induction of Metabolic Stress: The inhibition of serine synthesis can lead to metabolic stress and the accumulation of reactive oxygen species (ROS). This can lower the threshold for apoptosis induction by DNA-damaging chemotherapeutic agents.

• Impairment of Cancer Stemness: Studies have shown that CBR-5884 can mitigate the stemness of EOC cells. Cancer stem cells are often resistant to conventional chemotherapy, and by targeting this population, CBR-5884 may help to overcome resistance and reduce the likelihood of tumor recurrence.

Preclinical Data on Combination Therapy

In Vitro Synergy with Chemotherapy

Preclinical studies have demonstrated the potential of CBR-5884 to enhance the efficacy of chemotherapeutic agents in various cancer cell lines.

A study in epithelial ovarian cancer (EOC) cells showed that combining CBR-5884 with the platinum-based chemotherapeutic agent carboplatin (CBP) resulted in significantly lower cell viability compared to treatment with carboplatin alone. While a full quantitative analysis of synergy (e.g., Combination Index) was not reported, the data strongly suggest a chemosensitizing effect.

Furthermore, CBR-5884 has been shown to act synergistically with the PARP inhibitor olaparib in EOC cell lines. This combination led to enhanced inhibition of cell viability and colony formation, and an increase in apoptosis compared to either agent alone.

Cancer Type	Cell Lines	Chemotherapeutic Agent	Observed Effect of Combination	Reference
Epithelial Ovarian Cancer	SKOV3, ID8	Carboplatin (CBP)	EOC cells treated with CBP plus CBR-5884 exhibited significantly lower cell viability than those receiving CBP alone.
Epithelial Ovarian Cancer	A2780, OVCAR3, ES-2	Olaparib (PARP Inhibitor)	Synergistic inhibition of cell proliferation, migration, and invasion. Increased apoptosis compared to single-agent treatment.

In Vivo Efficacy of Combination Therapy

In vivo studies using xenograft models have corroborated the antitumor effects of CBR-5884. While specific in vivo data for combination with traditional chemotherapies are still emerging, the synergistic effects observed in vitro suggest a high potential for enhanced tumor growth inhibition in animal models. For instance, in an EOC xenograft model, CBR-5884 alone was shown to delay tumor proliferation. A combination approach with chemotherapy is a logical next step to potentially achieve tumor regression.

Cancer Type	Animal Model	Treatment	Observed Effect	Reference
Epithelial Ovarian Cancer	Nude mice xenograft (ID8 cells)	CBR-5884 (50 mg/kg)	Delayed proliferation of EOC cells in vivo.
Epithelial Ovarian Cancer	Nude mice xenograft (OVCAR3 cells)	CBR-5884 (20 mg/kg)	Slower tumor growth and lighter tumor weight in the CBR-5884 group.

Experimental Protocols

Protocol 1: In Vitro Assessment of Synergy using the Chou-Talalay Method

This protocol describes how to determine the synergistic, additive, or antagonistic effects of CBR-5884 in combination with a chemotherapeutic agent using the Combination Index (CI) as defined by the Chou-Talalay method.

1. Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CBR-5884 (stock solution in DMSO)

• Chemotherapeutic agent (e.g., cisplatin, paclitaxel; stock solution in appropriate solvent)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

2. Procedure:

• Single-Agent Dose-Response:

  • Seed cells in 96-well plates at a predetermined optimal density.

  • After 24 hours, treat the cells with a serial dilution of CBR-5884 and the chemotherapeutic agent in separate wells. Include vehicle-only controls.

  • Incubate for a period equivalent to 2-3 cell doubling times (e.g., 48-72 hours).

  • Determine cell viability using a suitable assay.

  • Calculate the IC50 (the concentration that inhibits 50% of cell growth) for each drug individually.

• Combination Treatment:

  • Based on the individual IC50 values, prepare serial dilutions of both drugs at a constant ratio (e.g., IC50 of Drug A : IC50 of Drug B).

  • Treat cells with these combination dilutions.

  • Incubate and assess cell viability as described above.

• Data Analysis:

  • Calculate the fraction of cells affected (Fa) for each drug concentration and combination.

  • Use software like CompuSyn or CalcuSyn to calculate the Combination Index (CI).

    • CI < 1: Synergy

    • CI = 1: Additive effect

    • CI > 1: Antagonism

Protocol 2: In Vivo Xenograft Study of Combination Therapy

This protocol outlines a general procedure for evaluating the efficacy of CBR-5884 in combination with chemotherapy in a subcutaneous xenograft mouse model.

1. Materials:

• Immunocompromised mice (e.g., athymic nude or NSG mice)

• Cancer cell line of interest

• Matrigel (optional)

• CBR-5884

• Chemotherapeutic agent

• Appropriate vehicle for drug administration (e.g., corn oil for CBR-5884)

• Calipers for tumor measurement

2. Procedure:

• Tumor Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Resuspend cells in a mixture of sterile PBS and Matrigel (optional, to improve tumor take rate).

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor tumor growth regularly using calipers.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (n ≥ 5 per group):

    • Group 1: Vehicle control

    • Group 2: CBR-5884 alone

    • Group 3: Chemotherapeutic agent alone

    • Group 4: CBR-5884 + Chemotherapeutic agent

• Drug Administration:

  • Administer CBR-5884 and the chemotherapeutic agent according to a predetermined schedule and route of administration (e.g., oral gavage, intraperitoneal injection). CBR-5884 can be prepared for in vivo use by dissolving it in corn oil.

• Monitoring and Endpoint:

  • Measure tumor volume and mouse body weight 2-3 times per week.

  • Continue treatment for a defined period or until tumors in the control group reach a predetermined endpoint size.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

• Data Analysis:

  • Calculate Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control.

  • Statistically compare the tumor volumes and weights between the different treatment groups to assess the significance of the combination therapy.

Visualizations

Caption: Mechanism of synergistic action between CBR-5884 and chemotherapy.

Caption: Workflow for in vitro synergy assessment using the Chou-Talalay method.

Caption: Experimental workflow for an in vivo combination therapy study.

References

• 1. Simultaneous suppression of PKM2 and PHGDH elicits synergistic anti-cancer effect in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oaepublish.com [oaepublish.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Synergistic Antitumor Efficacy of CBR-5884 and PARP Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

A promising strategy in cancer therapy is the combination of drugs that target distinct cellular pathways to achieve a synergistic antitumor effect. This approach can enhance therapeutic efficacy, overcome drug resistance, and potentially reduce treatment-related toxicity. This document details the synergistic relationship between CBR-5884, an inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), and Poly (ADP-ribose) polymerase (PARP) inhibitors, such as Olaparib.

CBR-5884 targets the serine biosynthesis pathway, which is often upregulated in cancer cells to support their high proliferation rates.[1] By inhibiting PHGDH, the rate-limiting enzyme in this pathway, CBR-5884 disrupts cancer cell metabolism.[2] PARP inhibitors, on the other hand, are targeted therapies that block the repair of DNA single-strand breaks. In cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA mutations, the inhibition of PARP leads to the accumulation of DNA damage and cell death, a concept known as synthetic lethality.

Recent studies have demonstrated a significant synergistic effect when combining CBR-5884 with PARP inhibitors in epithelial ovarian cancer (EOC). The proposed mechanism for this synergy involves the CBR-5884-induced increase in reactive oxygen species (ROS), which in turn activates the Wnt/β-catenin signaling pathway. This heightened oxidative stress and altered signaling, combined with the PARP inhibitor-mediated blockade of DNA repair, creates a scenario of overwhelming cellular damage, leading to enhanced cancer cell death.

These findings provide a strong rationale for the clinical investigation of this combination therapy, particularly in cancers with high serine biosynthesis and a dependency on PARP-mediated DNA repair.

Data Presentation

The following tables summarize the quantitative data from key experiments demonstrating the synergistic effect of CBR-5884 and the PARP inhibitor Olaparib on epithelial ovarian cancer cell lines (A2780, OVCAR3, and ES-2). The data is extracted from a study by Zhang et al. (2022) published in Oxidative Medicine and Cellular Longevity.

Table 1: Synergistic Effect on Cell Viability

Cell Line	Treatment	Concentration (µM)	Inhibition of Cell Viability (%)
A2780	CBR-5884	30	~25
Olaparib	30	~30
CBR-5884 + Olaparib	30 + 30	~60
OVCAR3	CBR-5884	30	~40
Olaparib	30	~35
CBR-5884 + Olaparib	30 + 30	~75
ES-2	CBR-5884	30	~35
Olaparib	30	~40
CBR-5884 + Olaparib	30 + 30	~70

Table 2: Synergistic Effect on Colony Formation

Cell Line	Treatment	Concentration (µM)	Reduction in Colony Formation (%)
A2780	CBR-5884	30	~40
Olaparib	30	~45
CBR-5884 + Olaparib	30 + 30	~80
OVCAR3	CBR-5884	30	~50
Olaparib	30	~55
CBR-5884 + Olaparib	30 + 30	~90
ES-2	CBR-5884	30	~45
Olaparib	30	~50
CBR-5884 + Olaparib	30 + 30	~85

Table 3: Synergistic Effect on Apoptosis

Cell Line	Treatment	Concentration (µM)	Apoptosis Rate (%)
A2780	Control	-	~5
CBR-5884	30	~15
Olaparib	30	~20
CBR-5884 + Olaparib	30 + 30	~40
OVCAR3	Control	-	~4
CBR-5884	30	~18
Olaparib	30	~22
CBR-5884 + Olaparib	30 + 30	~45
ES-2	Control	-	~6
CBR-5884	30	~17
Olaparib	30	~21
CBR-5884 + Olaparib	30 + 30	~42

Table 4: Synergistic Effect on Cell Migration

Cell Line	Treatment	Concentration (µM)	Inhibition of Migration (%)
A2780	CBR-5884	30	~35
Olaparib	30	~40
CBR-5884 + Olaparib	30 + 30	~70
OVCAR3	CBR-5884	30	~45
Olaparib	30	~50
CBR-5884 + Olaparib	30 + 30	~80
ES-2	CBR-5884	30	~40
Olaparib	30	~45
CBR-5884 + Olaparib	30 + 30	~75

Table 5: Synergistic Effect on Cell Invasion

Cell Line	Treatment	Concentration (µM)	Inhibition of Invasion (%)
A2780	CBR-5884	30	~40
Olaparib	30	~45
CBR-5884 + Olaparib	30 + 30	~75
OVCAR3	CBR-5884	30	~50
Olaparib	30	~55
CBR-5884 + Olaparib	30 + 30	~85
ES-2	CBR-5884	30	~45
Olaparib	30	~50
CBR-5884 + Olaparib	30 + 30	~80

Visualizations

Caption: Proposed signaling pathway for the synergistic effect of CBR-5884 and PARP inhibitors.

References

• 1. Transwell Migration and Invasion Assay - the complete breakdown - SnapCyte [snapcyte.com]
• 2. ucl.ac.uk [ucl.ac.uk]

Technical Notes & Optimization

CBR-5884 solubility issues and solutions

Welcome to the technical support center for CBR-5884. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the use of CBR-5884 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is CBR-5884 and what is its primary mechanism of action?

A1: CBR-5884 is a selective, noncompetitive, and time-dependent inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH).[1][2][3] PHGDH is the enzyme that catalyzes the first committed step in the de novo serine biosynthesis pathway.[4][5] By inhibiting PHGDH, CBR-5884 disrupts the production of serine, an amino acid crucial for the growth and proliferation of certain cancer cells that exhibit high serine biosynthetic activity. This targeted inhibition makes CBR-5884 selectively toxic to these cancer cells while having minimal effect on cells that can acquire serine from their environment.

Q2: I am observing precipitation of CBR-5884 in my cell culture medium. What could be the cause and how can I prevent it?

A2: CBR-5884 has low aqueous solubility, which is a common cause of precipitation in cell culture media. To prevent this, it is critical to first prepare a high-concentration stock solution in an appropriate organic solvent like DMSO or DMF and then dilute it to the final working concentration in your aqueous medium. Ensure the final concentration of the organic solvent in the medium is low (typically below 0.5%) to avoid solvent-induced cytotoxicity. It is also recommended to prepare fresh working solutions for each experiment and to avoid repeated freeze-thaw cycles of the stock solution. For in vivo studies, specific formulations with co-solvents like PEG300 and Tween80 are necessary to maintain solubility.

Q3: My experimental results with CBR-5884 are inconsistent. What are some potential reasons for this variability?

A3: Inconsistent results can stem from several factors related to the handling of CBR-5884:

• Solubility Issues: As mentioned, poor solubility can lead to an inaccurate final concentration. Ensure the compound is fully dissolved in the stock solution before further dilution.

• Stock Solution Stability: While stable for extended periods when stored correctly as a powder, solutions of CBR-5884 in DMSO or DMF should be stored at -20°C and used within two months to prevent loss of potency. Aliquoting the stock solution can help avoid degradation from multiple freeze-thaw cycles.

• Cell Line Dependency: The efficacy of CBR-5884 is highly dependent on the metabolic state of the cancer cells, specifically their reliance on de novo serine synthesis. Ensure your cell line of interest has high PHGDH expression and serine biosynthetic activity for optimal inhibitor effect.

• Freshness of Solvents: Using fresh, anhydrous DMSO is recommended as moisture-absorbing DMSO can reduce the solubility of CBR-5884.

Q4: I am observing cytotoxicity in my control cells treated with the vehicle. How can I address this?

A4: Cytotoxicity in vehicle-treated control cells is likely due to the concentration of the organic solvent (e.g., DMSO) used to dissolve CBR-5884. It is crucial to keep the final solvent concentration in the cell culture medium as low as possible, typically not exceeding 0.5%. You should also run a vehicle-only control group in your experiments to assess the baseline cytotoxicity of the solvent on your specific cell line. If cytotoxicity persists, consider reducing the final DMSO concentration by preparing a more diluted stock solution, if solubility permits.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Compound Precipitation in Aqueous Buffer/Medium	Low aqueous solubility of CBR-5884.	Prepare a high-concentration stock solution in 100% DMSO or DMF. Dilute the stock solution to the final working concentration in the aqueous buffer/medium just before use. Ensure the final solvent concentration is minimal.
Inconsistent Anti-proliferative Effects	1. Cell line is not dependent on de novo serine synthesis. 2. Degradation of CBR-5884 stock solution. 3. Inaccurate concentration due to incomplete dissolution.	1. Confirm high PHGDH expression and dependence on serine synthesis in your cell line. 2. Aliquot stock solutions and avoid repeated freeze-thaw cycles. Store at -20°C or -80°C as recommended and use within the specified timeframe. 3. Ensure the compound is fully dissolved in the stock solution. Gentle warming or vortexing may aid dissolution.
High Background Signal in Assays	Potential interference of CBR-5884 with assay components.	Run appropriate controls, including a "no-cell" control with the compound, to check for any direct interaction with assay reagents.
Difficulty in Preparing In Vivo Formulations	Precipitation or phase separation during preparation.	Follow a step-by-step protocol for in vivo formulations. For example, for a formulation containing DMSO, PEG300, Tween80, and water, dissolve CBR-5884 in DMSO first, then add PEG300, followed by Tween80, and finally ddH2O, ensuring the solution is clear after each step. Use heat and/or sonication if necessary to aid dissolution.

Quantitative Data Summary

Solubility of CBR-5884

Solvent	Concentration	Reference
DMSO	≥ 67 mg/mL (199.17 mM)
DMSO	50 mg/mL
DMSO	14 mg/mL
DMSO	Soluble to 100 mM
DMF	50 mg/mL
DMF	16 mg/mL
Water	Insoluble
Ethanol	Insoluble
DMF:PBS (pH 7.2) (1:7)	0.12 mg/mL

In Vivo Formulations for CBR-5884

Formulation Components	Final Concentration of CBR-5884	Reference
5% DMSO, 40% PEG300, 5% Tween80, 50% ddH2O	Not specified
5% DMSO, 95% Corn oil	0.47 mg/mL (1.40 mM)
10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL (6.18 mM)

Experimental Protocols

Protocol 1: Preparation of CBR-5884 Stock Solution

• Objective: To prepare a high-concentration stock solution of CBR-5884 for in vitro experiments.

• Materials:

  • CBR-5884 powder

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • To prepare a 15 mM stock solution, reconstitute 5 mg of CBR-5884 powder in 0.99 mL of DMSO.

  • Alternatively, for a 50 mg/mL stock, dissolve 50 mg of CBR-5884 in 1 mL of DMSO.

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for up to 2 months or at -80°C for up to 1 year.

Protocol 2: Cell Proliferation Assay

• Objective: To determine the effect of CBR-5884 on the proliferation of cancer cells.

• Materials:

  • Cancer cell line of interest (e.g., breast cancer or melanoma cell lines with high PHGDH expression)

  • Complete cell culture medium

  • CBR-5884 stock solution (e.g., 15 mM in DMSO)

  • 96-well plates

  • Cell viability reagent (e.g., CellTiter-Glo® or Alamar Blue)

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 6,000 cells per well).

  • Allow the cells to adhere overnight.

  • Prepare serial dilutions of CBR-5884 in complete cell culture medium from the stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%. Include a vehicle control (medium with the same concentration of DMSO).

  • Replace the medium in the wells with the medium containing the different concentrations of CBR-5884.

  • Incubate the plate for a specified period (e.g., 3-5 days).

  • At the end of the incubation period, assess cell viability using a suitable reagent according to the manufacturer's protocol.

  • Measure the signal (luminescence or fluorescence) using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Visualizations

Caption: Signaling pathway of CBR-5884 action.

Caption: Workflow for a cell proliferation assay with CBR-5884.

Caption: Troubleshooting logic for CBR-5884 experiments.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 5. focusbiomolecules.com [focusbiomolecules.com]

CBR-5884 stability in DMSO and other solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of the PHGDH inhibitor, CBR-5884, in DMSO and other solvents. The following troubleshooting guides and FAQs are designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving CBR-5884?

A1: CBR-5884 is readily soluble in dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[1][2] Several suppliers indicate a solubility of up to 50 mg/mL in both solvents.[1][2] One supplier notes a solubility of up to 100 mM in DMSO. For in vivo studies, formulations often involve a preliminary dissolution in DMSO followed by dilution in other vehicles like PEG300, Tween 80, and water, or corn oil; however, these mixed solutions should be used immediately.[3]

Q2: What are the recommended storage conditions for CBR-5884?

A2: As a lyophilized powder, CBR-5884 is stable for at least two to four years when stored at -20°C and desiccated. Once dissolved in DMSO or DMF, the stock solution should be stored at -20°C or -80°C. To prevent loss of potency, it is recommended to use the solution within one to two months when stored at -20°C. For longer-term storage of up to one year, -80°C is recommended. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q3: Is CBR-5884 stable in aqueous solutions and cell culture media?

A3: CBR-5884 has low solubility in aqueous solutions. One supplier specifies a solubility of 0.12 mg/mL in a 1:7 mixture of DMF and PBS (pH 7.2). Precipitation has been observed at higher concentrations in aqueous-based media. However, one study demonstrated that CBR-5884 maintains its stability and effectiveness in a minimal cell culture medium for at least 12 hours under agitation. For cell-based assays, it is crucial to ensure that the final concentration of CBR-5884 in the culture medium does not lead to precipitation.

Q4: Is CBR-5884 sensitive to light?

A4: While there is no detailed photostability data available, one study mentions the need to protect cells from light during flow cytometry analysis after treatment with CBR-5884. As a general precautionary measure, it is advisable to protect stock solutions and experimental setups from direct light exposure.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of CBR-5884 in cell culture medium.	The aqueous solubility of CBR-5884 is low, and the final concentration in the medium may exceed its solubility limit.	- Ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%).- Prepare a more diluted stock solution in DMSO before adding it to the medium.- Visually inspect the medium for any signs of precipitation after adding the compound.- If precipitation persists, consider reducing the final working concentration of CBR-5884.
Inconsistent experimental results.	Degradation of CBR-5884 stock solution due to improper storage or handling.	- Aliquot the DMSO stock solution to minimize freeze-thaw cycles.- Use fresh, anhydrous DMSO to prepare stock solutions, as moisture can reduce solubility.- Store stock solutions at -20°C for short-term use (up to 2 months) or -80°C for long-term storage (up to 1 year).- Periodically check the purity of the stock solution using analytical methods like HPLC if inconsistent results are suspected.
Loss of compound activity over time in aqueous buffers.	Potential for hydrolysis or degradation in aqueous environments.	- Prepare fresh dilutions of CBR-5884 in aqueous buffers immediately before use.- If buffers must be prepared in advance, store them at 4°C and use them within a short timeframe.- Conduct a stability study in your specific buffer to determine the rate of degradation (see Experimental Protocols section).

Data Presentation

Table 1: Solubility and Storage Stability of CBR-5884

Parameter	Solvent	Value	Reference
Solubility	DMSO	50 mg/mL
100 mM
DMF	50 mg/mL
DMF:PBS (pH 7.2) (1:7)	0.12 mg/mL
Storage Stability (Powder)	-20°C, desiccated	≥ 2-4 years
Storage Stability (in DMSO/DMF)	-20°C	1-2 months
-80°C	1 year

Experimental Protocols

Protocol 1: Assessing the Stability of CBR-5884 in DMSO

This protocol outlines a method to determine the stability of CBR-5884 in DMSO under various storage conditions.

• Preparation of Stock Solution:

  • Dissolve CBR-5884 in anhydrous DMSO to a concentration of 10 mM.

  • Dispense small aliquots into amber, tightly sealed vials to minimize exposure to light and moisture.

• Storage Conditions:

  • Store the aliquots under different temperature conditions (e.g., -20°C, 4°C, and room temperature).

• Sample Collection:

  • Establish time points for analysis (e.g., 0, 24 hours, 1 week, 1 month, 2 months).

  • At each time point, retrieve one aliquot from each storage condition.

• Sample Analysis:

  • Analyze the concentration and purity of CBR-5884 in each sample using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

  • Compare the results to the sample from time point zero to calculate the percentage of CBR-5884 remaining.

Protocol 2: Assessing the Stability of CBR-5884 in Cell Culture Medium

This protocol provides a framework to evaluate the stability of CBR-5884 in a specific cell culture medium.

• Preparation of Incubation Medium:

  • Prepare the complete cell culture medium to be used in your experiments (e.g., DMEM with 10% FBS).

  • Pre-warm the medium to 37°C.

• Incubation:

  • Spike the pre-warmed medium with a concentrated DMSO stock of CBR-5884 to achieve the final desired experimental concentration. Ensure the final DMSO concentration is kept low (e.g., ≤ 0.1%).

  • Incubate the medium at 37°C in a cell culture incubator with 5% CO₂.

  • Include a control of CBR-5884 in a simple buffer (e.g., PBS) to assess its inherent chemical stability.

• Sample Collection:

  • Collect aliquots at various time points (e.g., 0, 2, 4, 8, 12, 24 hours).

  • To halt potential degradation, immediately mix the aliquot with a quenching solution (e.g., ice-cold acetonitrile) and store at -80°C until analysis.

• Sample Analysis:

  • Use a sensitive and specific analytical method, such as LC-MS/MS, to determine the concentration of the parent CBR-5884 compound in each sample.

  • Plot the percentage of the remaining compound against time to establish the stability profile in the cell culture medium.

Visualizations

Caption: Workflow for assessing CBR-5884 stability in DMSO.

Caption: Workflow for assessing CBR-5884 stability in cell culture media.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. focusbiomolecules.com [focusbiomolecules.com]
• 3. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing CBR-5884 Dosage for In Vivo Studies

Welcome to the technical support center for CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH). This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of CBR-5884 for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CBR-5884?

A1: CBR-5884 is a selective, noncompetitive inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2][3][4][5] By inhibiting PHGDH, CBR-5884 disrupts the production of serine, an amino acid crucial for cancer cell proliferation, nucleotide synthesis, and redox balance. This selective inhibition leads to toxicity in cancer cells that have high serine biosynthetic activity.

Q2: What is a recommended starting dosage for in vivo studies with CBR-5884?

A2: Based on published preclinical studies in an epithelial ovarian cancer mouse xenograft model, a dosage of 70 mg/kg administered daily via intragastric gavage has shown efficacy in delaying tumor growth. However, the optimal dosage may vary depending on the cancer model, animal strain, and study objectives. It is recommended to perform a dose-response study to determine the most effective and well-tolerated dose for your specific experimental setup.

Q3: How should I formulate CBR-5884 for in vivo administration?

A3: CBR-5884 has been formulated for oral gavage in corn oil. However, precipitation of the compound in this vehicle has been noted. An alternative formulation that may improve solubility involves a mixture of DMSO, PEG300, Tween80, and water. A suggested protocol for preparing a 1 mg/mL solution is to start with a concentrated stock in fresh DMSO (e.g., 22 mg/mL), and then dilute it with PEG300, Tween80, and finally ddH2O. For instance, to prepare 1 mL of working solution, 50 μL of a 22 mg/mL DMSO stock can be mixed with 400 μL of PEG300, followed by the addition of 50 μL of Tween80 and 500 μL of ddH2O. It is recommended to prepare the final formulation fresh on the day of use.

Q4: What is the known in vivo safety and toxicology profile of CBR-5884?

A4: In a study using a 70 mg/kg daily dose in mice, histological analysis of major organs (liver, spleen, kidneys) revealed no evident pathological changes, suggesting a favorable safety profile at this dose. Additionally, no significant weight loss was observed in the treated mice. However, comprehensive toxicology studies are not widely published. One report indicated that CBR-5884 is unstable in mouse plasma, which could impact its systemic exposure and efficacy. It is advisable to conduct preliminary toxicology and pharmacokinetic studies in your model system.

Q5: How can I assess the in vivo efficacy of CBR-5884?

A5: Efficacy can be assessed by monitoring tumor growth inhibition over the course of the treatment. Tumor volume can be measured periodically using calipers. At the end of the study, tumors can be excised and weighed. Further analysis can include immunohistochemistry for proliferation markers like Ki67 and analysis of downstream signaling pathways.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of CBR-5884 in formulation	Poor solubility of CBR-5884 in the chosen vehicle (e.g., corn oil).	Consider using an alternative formulation with improved solubility, such as a mixture of DMSO, PEG300, Tween80, and water. Prepare the formulation fresh daily and ensure complete dissolution before administration. Sonication may aid in dissolution.
Lack of tumor growth inhibition	Suboptimal dosage. Poor bioavailability due to formulation or plasma instability. The tumor model may not be dependent on de novo serine synthesis.	Perform a dose-escalation study to find the optimal dose. Analyze the pharmacokinetic profile of CBR-5884 in your model. Confirm the expression of PHGDH in your tumor model, as CBR-5884 is most effective in cancers with high serine biosynthetic activity.
Adverse effects in treated animals (e.g., weight loss, lethargy)	The administered dose may be too high for the specific animal model or strain.	Reduce the dosage or the frequency of administration. Monitor the animals closely for any signs of toxicity. Conduct a pilot study to determine the maximum tolerated dose (MTD).
Difficulty in assessing target engagement in vivo	Lack of a direct and simple assay for PHGDH activity in tissues.	Assess downstream biomarkers of PHGDH inhibition. This can include measuring serine levels in tumor tissue using mass spectrometry or a commercial serine assay kit. You can also perform western blotting on tumor lysates to analyze the expression of proteins in pathways affected by CBR-5884, such as the ROS/Wnt/β-catenin or ITGB4/ERK/EMT axes.

Quantitative Data Summary

Table 1: In Vitro Activity of CBR-5884

Parameter	Value	Cell Lines/Assay Conditions	Reference
IC50 (PHGDH)	33 µM	Cell-free assay
Inhibition of Serine Synthesis	~30%	In cancer cells
Effective Concentration	15-60 µM	Inhibition of proliferation in various cancer cell lines (e.g., breast, ovarian)

Table 2: In Vivo Dosing and Formulation of CBR-5884

Parameter	Details	Animal Model	Reference
Dosage	70 mg/kg	Epithelial Ovarian Cancer Xenograft (BALB/c nude mice)
Administration Route	Intragastric gavage	Mouse
Vehicle	Corn oil	Mouse
Alternative Vehicle	DMSO, PEG300, Tween80, ddH2O	Recommended for improved solubility
Treatment Schedule	Daily for 12 consecutive days	Epithelial Ovarian Cancer Xenograft

Experimental Protocols

Protocol 1: Preparation of CBR-5884 Formulation for Oral Gavage (Alternative Method)

• Prepare a stock solution of CBR-5884 in fresh, anhydrous DMSO (e.g., 22 mg/mL).

• For a final concentration of 1.1 mg/mL, take 50 µL of the DMSO stock solution.

• Add the DMSO stock to 400 µL of PEG300 and mix thoroughly until the solution is clear.

• Add 50 µL of Tween80 to the mixture and mix until clear.

• Add 500 µL of sterile ddH2O to bring the total volume to 1 mL.

• Mix the final solution thoroughly.

• Prepare this formulation fresh before each administration and use it immediately.

Protocol 2: Western Blotting for Downstream Pathway Analysis in Xenograft Tumors

• Excise the tumor tissue from the euthanized mouse and immediately snap-freeze it in liquid nitrogen. Store at -80°C until use.

• Weigh the frozen tumor tissue and homogenize it in ice-cold lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors. The volume of lysis buffer should be proportional to the tissue weight.

• Sonication or mechanical disruption (e.g., with a dounce homogenizer) can be used to ensure complete cell lysis.

• Centrifuge the homogenate at high speed (e.g., 12,000 x g) for 15-20 minutes at 4°C.

• Collect the supernatant containing the soluble protein fraction.

• Determine the protein concentration using a BCA or Bradford assay.

• Denature the protein lysates by boiling in Laemmli buffer.

• Load equal amounts of protein per lane on an SDS-PAGE gel.

• Perform electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with primary antibodies against proteins in the ROS/Wnt/β-catenin pathway (e.g., β-catenin, c-myc, cyclin D1) or the ITGB4/ERK pathway (e.g., p-ERK, ERK, ITGB4), along with a loading control (e.g., β-actin or GAPDH).

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Mechanism of action of CBR-5884 in the serine biosynthesis pathway.

Caption: General workflow for an in vivo efficacy study with CBR-5884.

Caption: Downstream signaling pathways affected by CBR-5884.

References

• 1. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

CBR-5884 resistance mechanisms in cancer cells

Welcome to the technical support center for CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of CBR-5884 in cancer cell research and to address potential challenges, including the emergence of resistance.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CBR-5884?

A1: CBR-5884 is a selective, non-competitive, and time-dependent allosteric inhibitor of phosphoglycerate dehydrogenase (PHGDH).[1][2] PHGDH is the rate-limiting enzyme in the de novo serine biosynthesis pathway, which is often upregulated in cancer cells to support their high proliferation rates.[3] By binding to an allosteric site on PHGDH, CBR-5884 disrupts the enzyme's oligomerization state, leading to the inhibition of serine synthesis from glucose.[1][2] This selective inhibition of serine production is toxic to cancer cells that are highly dependent on this pathway for survival.

Q2: In which cancer types has CBR-5884 shown efficacy?

A2: CBR-5884 has demonstrated preclinical efficacy in various cancer models, particularly those with high expression of PHGDH. These include:

• Epithelial Ovarian Cancer: CBR-5884 has been shown to inhibit proliferation, migration, and invasion of epithelial ovarian cancer cells. It can also enhance the sensitivity of these cells to chemotherapy.

• Melanoma and Breast Cancer: It selectively inhibits the proliferation of melanoma and breast cancer cell lines that have a high dependency on the serine synthesis pathway.

• Glioblastoma: Inhibition of PHGDH by CBR-5884 has been shown to reduce proliferation and sensitize glioblastoma cells to hypoxia-induced cell death.

Q3: Are there known mechanisms of direct resistance to CBR-5884?

A3: Currently, there is limited published research detailing specific mechanisms of acquired resistance to CBR-5884 in cancer cells. However, based on general principles of resistance to allosteric enzyme inhibitors, several potential mechanisms can be hypothesized:

• Target Mutation: Mutations in the PHGDH gene could alter the allosteric binding site of CBR-5884, reducing its inhibitory effect.

• Upregulation of Bypass Pathways: Cancer cells might develop resistance by activating alternative metabolic pathways to produce serine or compensate for its depletion.

• Increased Drug Efflux: Overexpression of drug efflux pumps, such as P-glycoprotein, could reduce the intracellular concentration of CBR-5884.

• Activation of Compensatory Signaling Pathways: Cells may activate pro-survival signaling pathways to counteract the cytotoxic effects of serine deprivation.

Further research is needed to experimentally validate these potential resistance mechanisms.

Q4: Can CBR-5884 be used to overcome resistance to other cancer therapies?

A4: Yes, this is a key application of CBR-5884. Upregulation of the serine synthesis pathway, and specifically PHGDH, has been identified as a mechanism of resistance to several other cancer drugs, including:

• Sunitinib in renal cell carcinoma.

• PARP inhibitors (e.g., Olaparib) in epithelial ovarian cancer.

• Cisplatin in gastric cancer.

In these contexts, CBR-5884 can be used to re-sensitize resistant cancer cells to the primary therapy.

Troubleshooting Guide

Problem 1: Low or no cytotoxic effect of CBR-5884 on my cancer cell line.

• Possible Cause 1: Low PHGDH expression.

  • Troubleshooting Step: Verify the expression level of PHGDH in your cell line using Western blot or qPCR. Cell lines with low PHGDH expression may not be dependent on the de novo serine synthesis pathway and will be less sensitive to CBR-5884.

• Possible Cause 2: High uptake of extracellular serine.

  • Troubleshooting Step: Culture the cells in a serine-depleted medium. If the cells are still insensitive to CBR-5884, they may have alternative mechanisms for survival. Cells that rely on extracellular serine are generally not affected by CBR-5884.

• Possible Cause 3: Incorrect drug concentration.

  • Troubleshooting Step: Perform a dose-response experiment to determine the optimal IC50 for your specific cell line. Effective concentrations in vitro typically range from 15 to 60 µM.

Problem 2: Developing a CBR-5884-resistant cell line.

• Experimental Approach: To generate a CBR-5884-resistant cell line, you can use a dose-escalation protocol.

  • Start by treating the parental cell line with a low concentration of CBR-5884 (e.g., the IC25).

  • Once the cells have adapted and are proliferating steadily, gradually increase the concentration of CBR-5884 in the culture medium.

  • This process of continuous culture in the presence of the drug over several months can select for a resistant population.

  • Periodically verify the resistance by comparing the IC50 of the resistant line to the parental line.

Problem 3: Inconsistent results in in vivo xenograft studies.

• Possible Cause 1: Poor drug bioavailability.

  • Troubleshooting Step: Ensure proper formulation and administration of CBR-5884. For oral gavage, CBR-5884 can be dissolved in corn oil. For intraperitoneal injection, a formulation with DMSO, PEG300, Tween80, and water can be used.

• Possible Cause 2: Insufficient tumor growth.

  • Troubleshooting Step: Ensure that a sufficient number of viable cells are injected to establish the xenograft. A common starting point is 5 x 10^6 cells per injection. The use of Matrigel can also improve tumor take rate and growth.

Quantitative Data

Table 1: In Vitro Efficacy of CBR-5884

Cell Line	Cancer Type	IC50 (µM)	Reference
SKOV3	Epithelial Ovarian Cancer	54.4
ID8	Epithelial Ovarian Cancer	54.7
PHGDH-dependent breast cancer lines	Breast Cancer	8 - 16
PHGDH-dependent melanoma lines	Melanoma	8 - 16
A2780, OVCAR3, ES-2	Epithelial Ovarian Cancer	Effective concentrations 15-45 µM

Table 2: Synergistic Effect of CBR-5884 with Olaparib in Epithelial Ovarian Cancer Cell Lines

Cell Line	Treatment	Effect	Reference
A2780, OVCAR3, ES-2	CBR-5884 + Olaparib	Synergistic inhibition of cell viability, proliferation, invasion, and migration

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of CBR-5884 (or in combination with another drug) for 24-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot for PHGDH Expression

• Protein Extraction: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against PHGDH (e.g., Cell Signaling Technology #13428 or Sigma-Aldrich HPA021241) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection reagent and an imaging system.

In Vivo Xenograft Tumor Model

• Cell Preparation: Harvest cancer cells during their exponential growth phase and resuspend them in a sterile solution of PBS or a mixture of PBS and Matrigel (1:1 ratio) at a concentration of 5 x 10^7 cells/mL.

• Animal Model: Use immunodeficient mice (e.g., nude or SCID mice).

• Tumor Cell Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the flank of each mouse.

• Tumor Monitoring: Monitor tumor growth by measuring the tumor volume with calipers every 2-3 days. The tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Drug Treatment: Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• CBR-5884 Administration: Administer CBR-5884 via oral gavage (e.g., 50 mg/kg in corn oil) or intraperitoneal injection daily or on a specified schedule. The control group should receive the vehicle.

• Endpoint: Continue treatment for a predetermined period or until the tumors in the control group reach a maximum allowed size. At the endpoint, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry, Western blot).

Visualizations

Caption: Mechanism of action of CBR-5884 in cancer cells.

Caption: Hypothesized mechanisms of resistance to CBR-5884.

Caption: Experimental workflow for a cell viability (MTT) assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. pnas.org [pnas.org]
• 3. CBR-5884 | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Optimizing the Potency of CBR-5884

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the potency of CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH). This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols in a user-friendly question-and-answer format.

Troubleshooting Guide: Enhancing CBR-5884 Efficacy

Researchers may encounter several challenges when working with CBR-5884. This guide provides solutions to common issues to enhance experimental success.

Q1: I am observing lower than expected potency (higher IC50) for CBR-5884 in my cell-based assays. What are the potential causes and solutions?

A1: Several factors can contribute to reduced potency of CBR-5884 in cellular assays. Consider the following troubleshooting steps:

• Pre-incubation Time: CBR-5884 exhibits time-dependent inhibition of PHGDH. Pre-incubating the compound with the enzyme or cells for a sufficient duration before initiating the assay is critical. Potency can be significantly increased with longer pre-incubation times. For example, the IC50 of CBR-5884 can improve from 33 μM to 7 μM with a 4-hour pre-incubation.[1]

• Solubility Issues: CBR-5884 is poorly soluble in aqueous solutions, which can lead to precipitation in culture media and a lower effective concentration.[2][3][4] Ensure complete solubilization in a suitable solvent like DMSO before diluting into your assay medium. Visually inspect for any precipitation after dilution.

• Cell Line Dependence: The anti-proliferative effects of CBR-5884 are most prominent in cancer cell lines with high serine biosynthetic activity.[5] Confirm that your chosen cell line overexpresses PHGDH and is dependent on de novo serine synthesis.

• Assay Conditions: High serum concentrations in the culture medium can provide an exogenous source of serine, masking the effect of PHGDH inhibition. Consider using low-serine or serine-free media to sensitize the cells to CBR-5884.

Parameter	Recommendation	Rationale
Pre-incubation Time	1-4 hours	CBR-5884 shows time-dependent inhibition of PHGDH.
Solvent	DMSO	CBR-5884 is soluble in DMSO.
Final DMSO Concentration	<0.5%	High concentrations of DMSO can be toxic to cells.
Cell Line Selection	High PHGDH expressing lines	CBR-5884 is selectively toxic to cells dependent on serine biosynthesis.
Culture Medium	Low-serine or serine-free	Reduces the influence of exogenous serine.

Q2: My CBR-5884 solution appears to have precipitated upon storage. How can I prevent this and what are the proper storage conditions?

A2: Proper storage is crucial to maintain the integrity of CBR-5884.

• Stock Solutions: Prepare high-concentration stock solutions in 100% DMSO.

• Storage Temperature: Store stock solutions at -20°C or -80°C for long-term stability.

• Aliquoting: Aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and affect its solubility.

• Working Solutions: Prepare fresh working solutions from the stock for each experiment. If storing for a short period, keep at 4°C and use within a day.

Experimental Workflow for Potency Improvement

A medicinal chemistry approach is a key strategy for enhancing the potency of CBR-5884. This involves the synthesis and evaluation of analogs to establish a structure-activity relationship (SAR).

Caption: A workflow for improving CBR-5884 potency through medicinal chemistry.

Signaling Pathway

CBR-5884 targets the de novo serine biosynthesis pathway, which is crucial for cancer cell proliferation and survival.

Caption: The inhibitory action of CBR-5884 on the de novo serine biosynthesis pathway.

Frequently Asked Questions (FAQs)

Q3: What is the mechanism of action of CBR-5884?

A3: CBR-5884 is a noncompetitive inhibitor of phosphoglycerate dehydrogenase (PHGDH). It does not compete with the substrate (3-phosphoglycerate) or the cofactor (NAD+). Instead, it is believed to bind to an allosteric site on the enzyme, leading to a disruption of its oligomeric state and subsequent inhibition of its catalytic activity. This inhibition is time-dependent.

Q4: Are there known analogs of CBR-5884 with improved potency?

A4: While specific, highly potent analogs of CBR-5884 are not widely reported in publicly available literature, structure-activity relationship (SAR) studies of other PHGDH inhibitors can provide guidance for analog design. For instance, modifications to the aromatic rings and the linker between them have been shown to significantly impact potency in other inhibitor series. A medicinal chemistry campaign focused on exploring the chemical space around the thiophene carboxylate core of CBR-5884 is a rational approach to developing more potent analogs.

Q5: What are the key considerations for a PHGDH enzyme inhibition assay?

A5: A robust PHGDH enzyme inhibition assay is essential for evaluating the potency of CBR-5884 and its analogs. Key considerations include:

• Enzyme Source: Use purified, active recombinant human PHGDH.

• Detection Method: A common method involves a coupled-enzyme assay where the production of NADH by PHGDH is linked to the reduction of a fluorogenic or chromogenic substrate by a diaphorase.

• Substrate Concentrations: Use substrate (3-phosphoglycerate and NAD+) concentrations around their Km values to ensure assay sensitivity.

• Controls: Include appropriate positive (known inhibitor) and negative (DMSO vehicle) controls.

Experimental Protocols

Detailed Protocol: PHGDH Enzyme Inhibition Assay

This protocol is adapted from established methods for measuring PHGDH activity.

Materials:

• Purified recombinant human PHGDH

• Diaphorase

• Resazurin

• 3-Phosphoglycerate (3-PG)

• Nicotinamide adenine dinucleotide (NAD+)

• CBR-5884 or analog dissolved in DMSO

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 0.01% Tween-20

• 384-well black, flat-bottom plates

• Fluorescence plate reader

Procedure:

• Compound Plating:

  • Prepare serial dilutions of CBR-5884 or its analogs in DMSO.

  • Dispense 100 nL of the compound solutions into the wells of a 384-well plate.

• Enzyme Preparation:

  • Prepare an enzyme mix containing PHGDH and diaphorase in assay buffer.

• Pre-incubation:

  • Add 5 µL of the enzyme mix to each well containing the compound.

  • Incubate the plate at room temperature for the desired pre-incubation time (e.g., 1 to 4 hours).

• Reaction Initiation:

  • Prepare a substrate mix containing 3-PG, NAD+, and resazurin in assay buffer.

  • Add 5 µL of the substrate mix to each well to start the reaction.

• Signal Detection:

  • Immediately measure the fluorescence (Excitation: 530-560 nm, Emission: 590 nm) at time zero.

  • Incubate the plate at 37°C for 30-60 minutes.

  • Measure the fluorescence again at the end of the incubation period.

• Data Analysis:

  • Subtract the time-zero fluorescence reading from the final reading for each well.

  • Normalize the data to the positive (no enzyme) and negative (DMSO vehicle) controls.

  • Calculate the IC50 value by fitting the dose-response curve using a suitable software (e.g., GraphPad Prism).

Logic Diagram for Potency Improvement Strategy

This diagram outlines the decision-making process for selecting a strategy to enhance the potency of CBR-5884.

Caption: Decision-making framework for enhancing CBR-5884's properties.

References

• 1. pnas.org [pnas.org]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: CBR-5884 Delivery Methods for Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the delivery methods of CBR-5884 for animal studies. This resource includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data summaries to facilitate successful in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is CBR-5884 and what is its primary mechanism of action?

A1: CBR-5884 is a selective, noncompetitive inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH).[1] PHGDH is the rate-limiting enzyme in the de novo serine biosynthesis pathway.[2][3][4] By inhibiting PHGDH, CBR-5884 disrupts the production of serine, an amino acid crucial for cancer cell proliferation and survival.[1] This inhibitory action has been shown to be selectively toxic to cancer cell lines with high serine biosynthetic activity.

Q2: What are the common administration routes for CBR-5884 in animal studies?

A2: The most commonly reported administration routes for CBR-5884 in animal studies, primarily in mice, are oral (including intragastric gavage) and intraperitoneal (IP) injection. The choice of administration route often depends on the experimental design, the required dosing frequency, and the vehicle used for formulation.

Q3: What are the recommended vehicles for formulating CBR-5884 for in vivo studies?

A3: Due to its poor water solubility, CBR-5884 requires specific vehicles for in vivo administration. For oral administration, corn oil is a commonly used vehicle. For intraperitoneal injections, a co-solvent system is often necessary. A frequently used formulation consists of a mixture of Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 300 (PEG300), Tween-80, and saline.

Q4: What is the known signaling pathway affected by CBR-5884?

A4: CBR-5884 directly targets the serine biosynthesis pathway by inhibiting PHGDH. Downstream of this, studies have shown that CBR-5884 can exert its anti-tumor effects by increasing reactive oxygen species (ROS) levels, which in turn modulates the Wnt/β-catenin signaling pathway.

Troubleshooting Guides

Oral Administration (Gavage)

Issue	Potential Cause	Troubleshooting Steps
Precipitation of CBR-5884 in Corn Oil	CBR-5884 has limited solubility and can precipitate out of corn oil, especially at higher concentrations or with temperature fluctuations.	- Prepare the formulation fresh before each use. - Gently warm the corn oil to aid dissolution, but avoid excessive heat which could degrade the compound. - Use sonication to help dissolve the compound and create a more uniform suspension. - Consider a formulation with a small percentage of DMSO (e.g., 5-10%) to improve solubility before adding corn oil. However, be mindful of potential DMSO toxicity.
Animal Distress During or After Gavage (e.g., coughing, choking)	Incorrect placement of the gavage needle into the trachea instead of the esophagus.	- Ensure proper restraint of the animal to prevent movement. - Measure the gavage needle from the tip of the animal's nose to the last rib to determine the correct insertion depth. - Insert the needle along the side of the mouth, over the tongue, and advance it gently. You should not feel resistance. If you do, withdraw and re-insert. - Administer the solution slowly to allow the animal to swallow.
Regurgitation of Dosing Solution	The volume administered is too large for the animal's stomach capacity.	- Adhere to recommended volume limits for oral gavage in mice (typically up to 10 mL/kg). - Administer the dose slowly.

Intraperitoneal (IP) Injection

Issue	Potential Cause	Troubleshooting Steps
Precipitation of CBR-5884 in Formulation	The compound is not fully dissolved in the co-solvent system.	- Prepare the formulation by first dissolving CBR-5884 in DMSO to create a stock solution before adding other components. - Add the components of the vehicle in a specific order (e.g., DMSO stock, then PEG300, then Tween-80, and finally saline), mixing thoroughly after each addition. - Gentle warming and sonication can aid in dissolution. - Prepare the final formulation fresh before each use.
Skin/Local Irritation at Injection Site	The formulation, particularly high concentrations of DMSO, may cause local irritation.	- Ensure the final concentration of DMSO in the injectable solution is as low as possible, ideally below 10%. - Rotate the injection sites if multiple injections are required.
Animal Distress or Adverse Reaction Post-Injection	Potential toxicity of the vehicle or the compound at the administered dose.	- Include a vehicle-only control group to assess the effects of the formulation itself. - Monitor animals closely after injection for any signs of distress, such as lethargy, ruffled fur, or changes in breathing. - If adverse effects are observed, consider reducing the dose or adjusting the formulation.

Quantitative Data Summary

Table 1: In Vivo Dosages and Administration Routes for CBR-5884

Animal Model	Administration Route	Dosage	Vehicle	Study Focus	Reference
BALB/c nude mice	Intragastric	70 mg/kg, daily	Corn oil	Ovarian Cancer
Nude mice	Intraperitoneal	20 mg/kg, every other day	Not specified, likely saline or PBS for suspension	Ovarian Cancer
Not specified	Oral	Not specified	5% DMSO + 95% Corn oil	Formulation
Not specified	Injection	Not specified	5% DMSO + 40% PEG300 + 5% Tween 80 + 50% ddH2O	Formulation

Experimental Protocols

Protocol 1: Oral Administration of CBR-5884 in Corn Oil

Materials:

• CBR-5884 powder

• Corn oil (sterile)

• Optional: DMSO

• Microcentrifuge tubes

• Vortex mixer

• Sonicator

• Oral gavage needles (size appropriate for the animal)

• Syringes

Procedure:

• Dose Calculation: Calculate the required amount of CBR-5884 and corn oil based on the desired dose (e.g., 70 mg/kg) and the weight of the animals.

• Formulation Preparation:

  • Weigh the calculated amount of CBR-5884 powder and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of corn oil to the tube.

  • For improved solubility, a small volume of DMSO (e.g., 5% of the final volume) can be used to first dissolve the CBR-5884 before adding the corn oil.

  • Vortex the mixture thoroughly for 2-3 minutes.

  • If precipitation is observed, use a sonicator for 5-10 minutes to create a uniform suspension.

  • Prepare the formulation fresh daily before administration.

• Animal Dosing:

  • Gently restrain the mouse.

  • Measure the appropriate gavage needle length from the corner of the mouse's mouth to the last rib.

  • Draw the calculated volume of the CBR-5884 suspension into a syringe attached to the gavage needle.

  • Carefully insert the gavage needle into the esophagus. Do not force the needle.

  • Slowly administer the suspension.

• Post-Administration Monitoring:

  • Observe the animal for at least 15-30 minutes post-gavage for any signs of distress.

  • Monitor the animals daily for changes in body weight, food and water intake, and general behavior.

Protocol 2: Intraperitoneal Injection of CBR-5884

Materials:

• CBR-5884 powder

• DMSO

• PEG300

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Syringes and needles (25-27 gauge)

Procedure:

• Dose Calculation: Calculate the required amount of CBR-5884 and the volume of each vehicle component based on the desired dose (e.g., 20 mg/kg) and the number and weight of the animals.

• Formulation Preparation (Example for a 1 mL final solution):

  • Prepare a stock solution of CBR-5884 in DMSO (e.g., 22 mg/mL).

  • In a sterile tube, add 400 µL of PEG300.

  • Add 50 µL of the CBR-5884 stock solution in DMSO to the PEG300 and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 to the mixture and vortex again until the solution is clear.

  • Slowly add 500 µL of sterile saline to the mixture while vortexing to prevent precipitation.

  • Prepare this formulation fresh before each use.

• Animal Dosing:

  • Restrain the mouse, exposing the abdomen.

  • Locate the injection site in the lower right quadrant of the abdomen to avoid puncturing the bladder or cecum.

  • Insert a 25-27 gauge needle at a 15-20 degree angle.

  • Aspirate to ensure the needle has not entered a blood vessel or organ.

  • Inject the solution slowly.

• Post-Administration Monitoring:

  • Monitor the animals for any signs of local irritation at the injection site.

  • Observe the animals for any systemic adverse effects, including changes in behavior, activity, or appearance.

  • Record body weights and tumor measurements (if applicable) at regular intervals.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Serine Biosynthesis Pathway Inhibition by CBR-5884.

Caption: CBR-5884-Induced ROS Mediates Wnt/β-catenin Pathway Inhibition.

Caption: General Experimental Workflow for In Vivo Studies with CBR-5884.

References

• 1. Research SOP: Standard Operating Procedure (SOP) for Oral Dosing (Gavage) in Adult Mice and Rats [researchsop.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Serine - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Experimental Limitations of CBR-5884

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CBR-5884 and what is its primary mechanism of action?

CBR-5884 is a selective, small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH).[1][2][3] PHGDH is the rate-limiting enzyme in the de novo serine biosynthesis pathway, which is often upregulated in cancer cells to support their growth and proliferation.[4][5] CBR-5884 acts as a noncompetitive inhibitor, disrupting the oligomerization state of PHGDH and thereby inhibiting its enzymatic activity. This leads to a reduction in serine synthesis, selectively targeting cells that have a high dependency on this pathway.

Q2: What are the key physicochemical properties of CBR-5884?

Understanding the physicochemical properties of CBR-5884 is crucial for proper handling and experimental design. Key properties are summarized in the table below.

Property	Value	Source
Molecular Weight	336.39 g/mol
Purity	>98%
Appearance	Off-white solid
Solubility	Insoluble in water and ethanol. Soluble in DMSO (up to 67 mg/mL) and DMF (up to 50 mg/mL).
Storage (Powder)	Stable for at least 2-4 years at -20°C.
Storage (Solution)	Solutions in DMSO or DMF can be stored at -20°C for up to 2 months. Aliquoting is recommended to avoid freeze-thaw cycles.

Q3: What is the recommended concentration range for in vitro experiments?

The effective concentration of CBR-5884 can vary depending on the cell line and experimental conditions. However, most studies report using concentrations in the range of 1 µM to 40 µM. The IC50 for PHGDH inhibition is approximately 33 µM. For cell proliferation assays, concentrations of 15 µM and 30 µM have been shown to be effective in sensitive cell lines.

Q4: Are there known off-target effects of CBR-5884?

While CBR-5884 is considered selective for PHGDH and has been shown to not affect other NAD+-dependent dehydrogenases like lactate dehydrogenase (LDH) and malate dehydrogenase 1 (MDH1), some potential off-target effects have been noted. In epithelial ovarian cancer cells, CBR-5884 has been observed to activate the ROS/Wnt/β-catenin pathway. Additionally, a study in Candida albicans suggested potential off-target effects, as the compound induced phenotypes not solely attributable to the inhibition of its primary target in the fungus. Researchers should consider these potential off-target effects when interpreting their results.

Troubleshooting Guide

Problem 1: Poor solubility or precipitation of CBR-5884 in aqueous media.

• Cause: CBR-5884 is insoluble in water. Direct addition of a DMSO stock solution to aqueous media can cause the compound to precipitate, especially at higher concentrations.

• Solution:

  • Prepare a high-concentration stock solution in 100% DMSO. Ensure the DMSO is fresh, as moisture-absorbing DMSO can reduce solubility.

  • Perform serial dilutions. When preparing working concentrations, perform serial dilutions of the DMSO stock in your cell culture medium.

  • Avoid high final DMSO concentrations. Keep the final concentration of DMSO in your culture medium below 0.5% to avoid solvent-induced cytotoxicity.

  • For in vivo formulations, specific protocols involving co-solvents like PEG300, Tween80, or CMC-NA may be necessary.

Problem 2: Inconsistent or no observable effect of CBR-5884 on cell viability.

• Cause 1: Cell line is not dependent on de novo serine synthesis. CBR-5884 is selectively toxic to cells with high serine biosynthetic activity. Cells that can readily uptake sufficient serine from the culture medium may not be sensitive to PHGDH inhibition.

  • Solution:

    • Profile your cell line: Before starting experiments, confirm that your cell line expresses PHGDH and is sensitive to serine withdrawal from the culture medium.

    • Use serine-depleted media: For some cell lines, enhancing their reliance on de novo synthesis by using serine-depleted media can sensitize them to CBR-5884.

• Cause 2: Degradation of CBR-5884. The compound has limited stability in solution.

  • Solution:

    • Use freshly prepared solutions: For optimal results, prepare working solutions from a frozen stock immediately before use.

    • Proper storage: Aliquot stock solutions to avoid repeated freeze-thaw cycles and store them at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term storage (up to 2 months).

• Cause 3: Insufficient incubation time. CBR-5884 exhibits a time-dependent onset of inhibition.

  • Solution:

    • Optimize incubation time: For cell proliferation assays, incubation times of 3-5 days are often required to observe a significant effect. For acute serine synthesis inhibition assays, a shorter incubation of 3 hours has been reported.

Problem 3: Discrepancies between in vitro and in vivo results.

• Cause: CBR-5884 has been noted to be unstable in mouse plasma, which may limit its efficacy in vivo. The original publication suggests that medicinal chemistry-based optimization is needed for in vivo applications.

• Solution:

  • Consider alternative compounds: For in vivo studies, it may be necessary to explore other PHGDH inhibitors with improved pharmacokinetic properties. Several alternatives have been developed, such as NCT-503 and BI-4916.

  • Optimize formulation and dosing: If using CBR-5884 in vivo is necessary, extensive formulation development and pharmacokinetic studies will be required to achieve and maintain therapeutic concentrations.

Experimental Protocols

1. Cell Proliferation Assay

This protocol is adapted from methodologies described for evaluating the effect of CBR-5884 on cancer cell lines.

• Cell Seeding: Plate cells in a 96-well plate at a density of 3,000-6,000 cells per well in complete culture medium. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 2X stock solution of CBR-5884 in the appropriate culture medium (e.g., serine-replete or serine-depleted) from a 100% DMSO stock. Ensure the final DMSO concentration is consistent across all treatments and does not exceed 0.5%.

• Treatment: Remove the existing medium from the cells and add the 2X CBR-5884 solution or vehicle control.

• Incubation: Incubate the plates for 3-5 days at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: After the incubation period, assess cell viability using a standard method such as CellTiter-Glo® or AlamarBlue™ assay, following the manufacturer's protocol.

2. Serine Synthesis Inhibition Assay (¹³C-Glucose Tracing)

This protocol is based on the methodology used to confirm the on-target activity of CBR-5884.

• Cell Culture: Culture cells in a medium containing dialyzed fetal bovine serum to minimize exogenous serine.

• Pre-treatment: Treat cells with the desired concentration of CBR-5884 or vehicle control (DMSO) for a specified period (e.g., 4 hours).

• Labeling: Replace the medium with a glucose-free medium supplemented with ¹³C₆-glucose and continue the treatment with CBR-5884 or vehicle for 2-3 hours.

• Metabolite Extraction: After labeling, wash the cells with ice-cold saline and quench metabolism by adding ice-cold 80% methanol. Scrape the cells and collect the extract.

• Analysis: Centrifuge the extract to pellet cell debris. Analyze the supernatant for ¹³C-labeled serine (M+3) using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). A decrease in the M+3 serine fraction in CBR-5884-treated cells compared to the control indicates inhibition of de novo serine synthesis.

Signaling Pathways and Workflows

Caption: Signaling pathway of de novo serine synthesis and the inhibitory action of CBR-5884 on PHGDH.

Caption: A logical workflow for troubleshooting experiments where CBR-5884 shows no effect.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. focusbiomolecules.com [focusbiomolecules.com]
• 4. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: CBR-5884 Preclinical Toxicity Assessment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the PHGDH inhibitor, CBR-5884, in preclinical models. The information is based on publicly available scientific literature.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of toxicity for CBR-5884 in preclinical models?

A1: CBR-5884 is a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway. Its on-target toxicity is primarily directed towards cells that have a high reliance on this pathway for serine production, such as certain cancer cells. In preclinical studies, CBR-5884 has demonstrated selective cytotoxicity to cancer cell lines with high serine biosynthetic activity, while having minimal effect on cells that can utilize extracellular serine.[1][2] The primary mechanism of its anti-cancer effect is the inhibition of serine synthesis, leading to downstream effects such as the induction of reactive oxygen species (ROS) and apoptosis.

Q2: Has a formal LD50 or NOAEL been established for CBR-5884 in preclinical models?

A2: Based on a comprehensive review of publicly available literature, formal toxicology studies determining the LD50 (median lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) for CBR-5884 have not been published.

Q3: What are the reported in vivo safety findings for CBR-5884?

A3: In vivo studies in mouse xenograft models of epithelial ovarian cancer have reported that histological analysis of major organs indicated a "safety profile" for CBR-5884 at a dose of 70 mg/kg administered daily for 12 days.[3] However, the specific histological findings were not detailed in the publication. Another study in an epithelial ovarian cancer model also mentioned an antitumor effect in vivo without reporting overt toxicity. It is important to note that these were efficacy studies and not formal, comprehensive toxicology assessments.

Q4: Are there any known off-target effects of CBR-5884?

Q5: What are the potential systemic effects of inhibiting the serine biosynthesis pathway?

A5: The serine biosynthesis pathway is active in various normal tissues. Therefore, systemic administration of a PHGDH inhibitor like CBR-5884 could potentially affect non-cancerous cells that rely on de novo serine synthesis. Researchers should carefully monitor for any signs of toxicity in preclinical models, including changes in body weight, behavior, and complete blood counts. Histopathological analysis of major organs is also recommended in any in vivo study.

Troubleshooting Guides

Issue 1: Inconsistent or lack of in vivo efficacy.

• Possible Cause 1: Poor solubility and precipitation of CBR-5884 in vehicle.

  • Troubleshooting Tip: One study noted that CBR-5884 readily precipitates in corn oil, which was used as a vehicle.[3] This can lead to inaccurate dosing and reduced bioavailability.

    • Recommendation: Prepare fresh dosing solutions for each administration. Sonication or gentle heating may aid in initial dissolution, but stability of the solution should be verified. Consider alternative vehicle formulations. For example, a formulation of DMSO, PEG300, Tween 80, and saline has been described for other preclinical compounds. Always perform a small-scale formulation test to check for precipitation before preparing a large batch.

• Possible Cause 2: Insufficient drug exposure at the tumor site.

  • Troubleshooting Tip: The pharmacokinetic profile of CBR-5884 is not extensively published. It is possible that the dosing regimen used is not achieving therapeutic concentrations in the target tissue.

    • Recommendation: If possible, perform pharmacokinetic studies to determine the Cmax, Tmax, and half-life of CBR-5884 in the chosen preclinical model. This will help in optimizing the dosing schedule.

• Possible Cause 3: Tumor model is not dependent on de novo serine synthesis.

  • Troubleshooting Tip: CBR-5884 is selectively toxic to cells with high serine biosynthetic activity.

    • Recommendation: Before in vivo studies, confirm the dependence of your cancer cell line on the serine biosynthesis pathway through in vitro experiments, such as proliferation assays in serine-depleted media.

Issue 2: Unexpected animal morbidity or mortality in in vivo studies.

• Possible Cause 1: On-target toxicity in normal tissues.

  • Troubleshooting Tip: Inhibition of PHGDH in normal tissues that rely on serine synthesis may lead to toxicity.

    • Recommendation: Implement a comprehensive monitoring plan for all animals, including daily observation for clinical signs of distress, and regular body weight measurements. At the end of the study, perform a full necropsy and histopathological analysis of major organs (e.g., liver, kidney, spleen, heart, lungs, and brain) to identify any potential target organ toxicity. Consider dose-escalation studies to determine the maximum tolerated dose (MTD).

• Possible Cause 2: Vehicle-related toxicity.

  • Troubleshooting Tip: The vehicle used to dissolve and administer CBR-5884 could be causing adverse effects.

    • Recommendation: Always include a vehicle-only control group in your in vivo experiments to differentiate between vehicle-related effects and compound-specific toxicity.

Quantitative Data Summary

Due to the limited publicly available preclinical toxicology data for CBR-5884, a comprehensive table of LD50 or NOAEL values cannot be provided. The following table summarizes the available in vivo study parameters from a study in an epithelial ovarian cancer model.

Parameter	Value	Reference
Animal Model	Nude mice with SKOV3 xenografts	[3]
CBR-5884 Dose	70 mg/kg
Route of Administration	Intragastric
Dosing Frequency	Daily
Treatment Duration	12 days
Vehicle	Corn oil
Reported Safety	Histological analysis indicated a "safety profile"

Experimental Protocols

In Vivo Antitumor Efficacy Study in an Ovarian Cancer Xenograft Model

• Cell Culture: Human ovarian cancer cells (SKOV3) are cultured in appropriate media until they reach the logarithmic growth phase.

• Animal Model: Female BALB/c nude mice (4-6 weeks old) are used.

• Tumor Implantation: 2 x 10^6 SKOV3 cells are suspended in 100 µL of PBS and injected subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is monitored regularly using calipers. The formula for tumor volume is (Length × Width²) / 2.

• Treatment Initiation: When the average tumor volume reaches approximately 100 mm³, the mice are randomized into treatment and control groups.

• Drug Preparation and Administration: CBR-5884 is suspended in corn oil. A daily dose of 70 mg/kg is administered via intragastric gavage for 12 consecutive days. The control group receives the same volume of corn oil.

• Efficacy and Toxicity Monitoring: Tumor volumes and body weights are measured every two days. At the end of the experiment, tumors are excised and weighed. Major organs are collected for histological analysis.

Visualizations

Caption: Mechanism of CBR-5884 action on the serine biosynthesis pathway.

Caption: General workflow for preclinical in vivo toxicity assessment.

Caption: Troubleshooting guide for CBR-5884 in vivo efficacy studies.

References

• 1. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to PHGDH Inhibitors: CBR-5884 and Other Key Molecules

For Researchers, Scientists, and Drug Development Professionals

The enzyme 3-phosphoglycerate dehydrogenase (PHGDH) has emerged as a critical therapeutic target in oncology. As the catalyst for the first, rate-limiting step in the de novo serine biosynthesis pathway, its upregulation is a hallmark of various cancers, fueling the metabolic demands of rapid proliferation. This guide provides an objective comparison of CBR-5884, a notable PHGDH inhibitor, with other significant inhibitors, supported by experimental data to inform research and drug development endeavors.

Performance Comparison of PHGDH Inhibitors

The following tables summarize the in vitro and cellular efficacy of CBR-5884 alongside other well-characterized PHGDH inhibitors, NCT-503 and BI-4924. These compounds exhibit distinct chemical scaffolds and a range of potencies.

Inhibitor	Chemical Class	In Vitro IC50 (μM)	Cell-Based EC50 (μM)	Cell Line(s)	Mode of Inhibition	Citation(s)
CBR-5884	Thiophene Derivative	33 ± 12	~30 (serine synthesis inhibition)	Melanoma, Breast Cancer	Non-competitive	[1][2]
NCT-503	Piperazine-1-carbothioamide	2.5	8 - 16	MDA-MB-468, BT-20, HCC70, HT1080, MT-3	Non-competitive with respect to 3-PG and NAD+	[3]
BI-4924	N/A	0.003	2.2 (serine biosynthesis inhibition)	N/A	NADH/NAD+-competitive	[4]

Note: The IC50 and EC50 values are highly dependent on assay conditions and cell lines used. Direct comparison should be made with caution when data is from different sources.

Mechanism of Action and Cellular Effects

CBR-5884 is a selective, non-competitive inhibitor of PHGDH.[2] It exhibits a time-dependent onset of inhibition and has been shown to disrupt the oligomerization state of the PHGDH enzyme. This disruption is believed to be key to its inhibitory action. CBR-5884 has demonstrated selective toxicity in cancer cell lines that have high serine biosynthetic activity, while having minimal effect on cells that rely on extracellular serine uptake.

NCT-503 is another non-competitive inhibitor of PHGDH, acting independently of both the substrate (3-phosphoglycerate) and the cofactor (NAD+). It effectively reduces the production of glucose-derived serine in cells and suppresses the growth of PHGDH-dependent cancer cells both in vitro and in orthotopic xenograft tumors.

BI-4924 is a highly potent, NADH/NAD+-competitive inhibitor of PHGDH. Its competitive nature with the cofactor distinguishes it from CBR-5884 and NCT-503. A prodrug, BI-4916, is often used in cellular assays to enhance permeability.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of findings.

PHGDH Enzyme Inhibition Assay (General Protocol)

This assay measures the enzymatic activity of PHGDH by monitoring the production of NADH, a byproduct of the conversion of 3-phosphoglycerate (3-PG) to 3-phosphohydroxypyruvate.

• Reaction Mixture Preparation: A reaction buffer is prepared containing Tris-HCl (pH 7.5-8.0), MgCl2, DTT, and NAD+.

• Inhibitor Incubation: The PHGDH enzyme is pre-incubated with varying concentrations of the inhibitor (e.g., CBR-5884) for a specified time (e.g., 30 minutes) at room temperature to allow for binding.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, 3-phosphoglycerate (3-PG).

• Signal Detection: The increase in NADH is monitored over time by measuring the absorbance at 340 nm or through a coupled reaction that generates a fluorescent or colorimetric signal.

• Data Analysis: Initial reaction rates are calculated for each inhibitor concentration. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined by fitting the data to a dose-response curve.

Cell Viability Assay (General Protocol)

This assay assesses the impact of PHGDH inhibitors on the proliferation and viability of cancer cells.

• Cell Seeding: Cancer cells, particularly those with known high PHGDH expression (e.g., MDA-MB-468 breast cancer cells), are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Inhibitor Treatment: Cells are treated with a range of concentrations of the PHGDH inhibitor for a defined period (e.g., 72 hours).

• Viability Assessment: Cell viability is measured using a variety of methods, such as the MTT or CellTiter-Glo® assays, which quantify metabolic activity or ATP levels, respectively, as indicators of viable cells.

• Data Analysis: The results are normalized to untreated control cells to determine the percentage of viable cells at each inhibitor concentration. The EC50 value, the concentration of inhibitor that reduces cell viability by 50%, is then calculated.

In-Cell Serine Synthesis Assay (as performed for CBR-5884)

This assay quantifies the ability of an inhibitor to block the de novo synthesis of serine from glucose within cells.

• Cell Culture and Pre-treatment: Cancer cells are cultured and pre-treated with the inhibitor (e.g., 30 μM CBR-5884) or vehicle control (DMSO) for 1 hour.

• Isotope Labeling: The culture medium is replaced with glucose-free medium supplemented with 13C6-glucose and the inhibitor. Cells are incubated for 2 hours to allow for the incorporation of the labeled carbon into newly synthesized serine.

• Metabolite Extraction: Polar metabolites are extracted from the cells.

• GC-MS Analysis: The extracted metabolites are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to measure the levels of 13C-labeled serine (M+3 serine) relative to the total serine pool.

• Data Analysis: The percentage of newly synthesized serine is calculated, and the inhibitory effect of the compound is determined by comparing the treated samples to the vehicle control.

Visualizing the Pathway and Experimental Logic

To better understand the biological context and experimental design, the following diagrams are provided.

Caption: The Serine Biosynthesis Pathway and its Inhibition by CBR-5884.

Caption: Generalized Workflow for a PHGDH Enzyme Inhibition Assay.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. A PHGDH inhibitor reveals coordination of serine synthesis and 1-carbon unit fate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Validating CBR-5884's Effect on Serine Levels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), with other molecules affecting the serine biosynthesis pathway. The information presented herein is intended to assist researchers in designing and interpreting experiments aimed at validating the effects of these compounds on cellular serine levels.

Comparison of Small Molecule Inhibitors of Serine Biosynthesis

The following table summarizes the key characteristics and reported effects of CBR-5884 and alternative inhibitors targeting different enzymes in the de novo serine synthesis pathway. It is important to note that the quantitative data presented are derived from different studies and experimental systems, which should be considered when making direct comparisons.

Inhibitor	Target Enzyme	Mechanism of Action	IC50 / EC50	Reported Effect on Serine Levels	Cell Line(s) / System	Citation(s)
CBR-5884	PHGDH	Non-competitive inhibitor, disrupts oligomerization	33 µM (in vitro)	Decreased de novo serine synthesis by 30% at 30 µM	Carney cells	[1][2]
NCT-503	PHGDH	Non-competitive inhibitor	2.5 µM (in vitro), 8-16 µM (EC50 in cells)	Reduces production of glucose-derived serine	PHGDH-dependent breast cancer cell lines	[3][4]
Unnamed	PSAT1	Not specified	Not specified	Knockdown leads to serine auxotrophy	Luminal breast cancer cells	[5]
Z218484536	PSPH	Not specified	~0.38 µM (for L-serine reduction)	Reduces L-serine and D-serine levels	Cultured astrocytes

Experimental Protocols

Quantification of Intracellular Serine Levels using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a widely used method for the accurate quantification of intracellular amino acids, including serine. The use of a stable isotope-labeled internal standard is crucial for accurate quantification.

Materials:

• Cultured cells treated with inhibitors or vehicle control

• Ice-cold 0.9% NaCl solution

• Ice-cold methanol

• Chloroform

• Water (MS-grade)

• Internal standard (e.g., U-¹³C, ¹⁵N-Serine)

• Derivatization reagent (e.g., N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-Butyldimethylchlorosilane - MTBSTFA + 1% TBDMCS)

• GC-MS system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of CBR-5884 or other inhibitors for the desired time. Include a vehicle-treated control group.

• Metabolite Quenching and Extraction:

  • Aspirate the culture medium and wash the cells twice with ice-cold 0.9% NaCl.

  • Add a pre-chilled extraction solvent mixture of methanol:water (8:2 v/v) containing the internal standard to the culture plate.

  • Scrape the cells from the plate and transfer the cell suspension to a microcentrifuge tube.

  • Vortex the tubes vigorously and incubate on ice for 10 minutes.

  • Centrifuge at maximum speed for 10 minutes at 4°C to pellet cell debris.

• Sample Preparation:

  • Transfer the supernatant containing the polar metabolites to a new tube.

  • Evaporate the solvent to dryness using a vacuum concentrator or a stream of nitrogen.

• Derivatization:

  • To the dried metabolite extract, add the derivatization agent (e.g., MTBSTFA + 1% TBDMCS) and an appropriate solvent (e.g., pyridine).

  • Incubate at a specific temperature (e.g., 60°C) for a defined time (e.g., 60 minutes) to allow for complete derivatization.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • Separate the metabolites on a suitable capillary column.

  • Detect and quantify the derivatized serine and the internal standard using selected ion monitoring (SIM) mode.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Determine the concentration of serine in the samples by comparing the peak area ratios to a standard curve generated with known concentrations of serine.

  • Normalize the results to cell number or total protein content.

Fluorometric Assay for Total Serine Quantification

This protocol describes a high-throughput method for measuring total serine levels in cell lysates using a commercially available kit. This method is based on an enzymatic reaction that produces a fluorescent product proportional to the amount of serine present.

Materials:

• Cultured cells treated with inhibitors or vehicle control

• Phosphate-buffered saline (PBS)

• Lysis buffer (provided in the assay kit or a compatible buffer)

• Fluorometric Serine Assay Kit (e.g., from commercial suppliers)

• 96-well black microplate with a clear bottom

• Fluorescence microplate reader

Procedure:

• Cell Culture and Treatment: Follow the same procedure as described in the GC-MS protocol.

• Sample Preparation:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding the provided lysis buffer and incubate on ice for 10 minutes.

  • Centrifuge the lysate at high speed for 10 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant for the assay.

• Assay Procedure (follow manufacturer's instructions):

  • Standard Curve Preparation: Prepare a series of serine standards with known concentrations as described in the kit protocol.

  • Reaction Setup: Add the standards and cell lysate samples to the wells of the 96-well plate.

  • Add the reaction mix, containing the necessary enzymes and probe, to each well.

  • Incubation: Incubate the plate at the recommended temperature (e.g., 37°C) for the specified time (e.g., 30-60 minutes), protected from light.

• Measurement:

  • Measure the fluorescence intensity at the specified excitation and emission wavelengths using a fluorescence microplate reader.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Generate a standard curve by plotting the fluorescence values of the standards against their concentrations.

  • Determine the serine concentration in the samples from the standard curve.

  • Normalize the results to the protein concentration of the cell lysates.

Visualizations

Signaling Pathway of De Novo Serine Biosynthesis and Inhibition

Caption: Inhibition points in the de novo serine synthesis pathway.

Experimental Workflow for Validating Inhibitor Effect on Serine Levels

Caption: Workflow for measuring serine levels after inhibitor treatment.

References

• 1. pnas.org [pnas.org]
• 2. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 3. A PHGDH inhibitor reveals coordination of serine synthesis and 1-carbon unit fate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of 3-Phosphoglycerate Dehydrogenase (PHGDH) by Indole Amides Abrogates de novo Serine Synthesis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lineage-specific silencing of PSAT1 induces serine auxotrophy and sensitivity to dietary serine starvation in luminal breast tumors - PMC [pmc.ncbi.nlm.nih.gov]

The Efficacy of CBR-5884 in Cancers with Overexpressed PHGDH: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The metabolic reprogramming of cancer cells presents a promising avenue for therapeutic intervention. One key enzyme in this reprogramming is 3-phosphoglycerate dehydrogenase (PHGDH), which catalyzes the first, rate-limiting step in the de novo serine biosynthesis pathway. In various cancers, including breast cancer, melanoma, and epithelial ovarian cancer, PHGDH is overexpressed, correlating with poor prognosis. This guide provides a comparative analysis of CBR-5884, a selective inhibitor of PHGDH, and other emerging alternatives, with a focus on their efficacy in PHGDH-overexpressing cancers, supported by experimental data.

Mechanism of Action: Targeting the Serine Biosynthesis Pathway

CBR-5884 is a non-competitive inhibitor of PHGDH. It acts by disrupting the oligomerization state of the enzyme, which is essential for its catalytic activity[1][2]. This inhibition of PHGDH blocks the conversion of the glycolytic intermediate 3-phosphoglycerate to 3-phosphohydroxypyruvate, thereby impeding the entire de novo serine synthesis pathway. Cancer cells with high levels of PHGDH expression are particularly dependent on this pathway for the production of serine, a critical amino acid for protein synthesis, nucleotide production, and redox homeostasis. By cutting off this supply, CBR-5884 selectively induces cell cycle arrest and apoptosis in these "serine-addicted" cancer cells[3][4][5].

In contrast, other PHGDH inhibitors employ different mechanisms. NCT-503 is also a non-competitive inhibitor, though its precise binding site is still under investigation. BI-4924, on the other hand, is a potent competitive inhibitor with respect to the cofactor NADH/NAD+. Understanding these distinct mechanisms is crucial for developing rational therapeutic strategies and anticipating potential resistance mechanisms.

In Vitro Efficacy: A Quantitative Comparison

The following tables summarize the in vitro efficacy of CBR-5884 and its alternatives against a panel of cancer cell lines, many of which exhibit high PHGDH expression. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency in inhibiting a specific biological or biochemical function.

Table 1: In Vitro Efficacy (IC50) of PHGDH Inhibitors in Cancer Cell Lines

Inhibitor	Cancer Type	Cell Line	IC50 (µM)	Reference(s)
CBR-5884	Epithelial Ovarian Cancer	SKOV3	54.4
Epithelial Ovarian Cancer	ID8	54.7
General	-	33
NCT-503	Triple-Negative Breast Cancer	MDA-MB-468	8 - 20.2
Triple-Negative Breast Cancer	Hs 578T	93.4
Triple-Negative Breast Cancer	MDA-MB-231	76.6
Breast Cancer	BT-20	10.4
Colon Cancer	HCC-70	18.2
General	-	2.5
BI-4924	-	-	0.003 (enzymatic)
Compound 18	Colon Cancer	HCC-70	6.0
Breast Cancer	BT-20	5.9
Azacoccone E	-	-	9.8
Ixocarpalactone A	-	-	1.66

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

Preclinical in vivo studies using xenograft models are critical for evaluating the therapeutic potential of drug candidates. The following table summarizes the available data on the in vivo efficacy of CBR-5884 and NCT-503.

Table 2: In Vivo Efficacy of PHGDH Inhibitors in Xenograft Models

Inhibitor	Cancer Model	Dosing	Outcome	Reference(s)
CBR-5884	Epithelial Ovarian Cancer (ID8 cells)	-	Significantly delayed tumor growth
NCT-503	Breast Cancer (MDA-MB-468)	40 mg/kg daily, IP	Reduced tumor growth and weight
Breast Cancer (MDA-MB-231)	40 mg/kg daily, IP	No effect on tumor growth or weight
Neuroblastoma (patient-derived)	-	Initially reduced tumor volumes

It is important to note that CBR-5884 has been reported to have stability issues in mouse plasma, which may impact its in vivo efficacy and has led to the use of more stable compounds like NCT-503 in some in vivo studies.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to assess the efficacy of PHGDH inhibitors.

In Vitro PHGDH Enzyme Inhibition Assay

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of PHGDH.

• Principle: The assay typically measures the production of NADH, a product of the PHGDH-catalyzed reaction. The increase in NADH is detected spectrophotometrically at 340 nm or through a coupled reaction that generates a fluorescent or colorimetric signal.

• Reagents: Recombinant human PHGDH enzyme, 3-phosphoglycerate (substrate), NAD+ (cofactor), assay buffer, and the test inhibitor. For coupled assays, a developer enzyme and probe are also required.

• Procedure:

  • The PHGDH enzyme is incubated with the test inhibitor at various concentrations.

  • The reaction is initiated by adding the substrate (3-phosphoglycerate) and cofactor (NAD+).

  • The rate of NADH production is monitored over time.

  • IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cell Proliferation Assay (e.g., MTT Assay)

This assay determines the effect of an inhibitor on the viability and growth of cancer cells.

• Principle: The MTT assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active metabolism reduce the yellow tetrazolium salt MTT to a purple formazan product.

• Reagents: Cancer cell lines, cell culture medium, MTT solution, and a solubilizing agent (e.g., DMSO).

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere.

  • The cells are then treated with various concentrations of the inhibitor for a defined period (e.g., 48-72 hours).

  • MTT solution is added to each well, and the plates are incubated to allow for formazan crystal formation.

  • The formazan crystals are dissolved, and the absorbance is measured using a microplate reader.

  • Cell viability is expressed as a percentage of the untreated control, and IC50 values are determined.

Apoptosis Assay (Annexin V Staining)

This assay is used to detect and quantify programmed cell death (apoptosis) induced by the inhibitor.

• Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and used to label apoptotic cells. Propidium iodide (PI) is used as a counterstain to differentiate between early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

• Reagents: Cancer cell lines, Annexin V-FITC, Propidium Iodide, and binding buffer.

• Procedure:

  • Cells are treated with the inhibitor for a specified time.

  • The cells are harvested and washed.

  • The cells are then incubated with Annexin V-FITC and PI in binding buffer.

  • The stained cells are analyzed by flow cytometry to quantify the different cell populations.

In Vivo Xenograft Study

This protocol outlines a general procedure for assessing the anti-tumor efficacy of a PHGDH inhibitor in a mouse model.

• Principle: Human cancer cells are implanted into immunocompromised mice to form tumors. The mice are then treated with the inhibitor, and the effect on tumor growth is monitored over time.

• Materials: Immunocompromised mice (e.g., nude or SCID), PHGDH-overexpressing cancer cells, Matrigel (optional, to support tumor formation), the test inhibitor, and a suitable vehicle for drug administration.

• Procedure:

  • A suspension of cancer cells is injected subcutaneously or orthotopically into the mice.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), the mice are randomized into treatment and control groups.

  • The inhibitor is administered according to a predetermined schedule, dose, and route (e.g., intraperitoneal injection, oral gavage). The vehicle is administered to the control group.

  • Tumor volume is measured regularly using calipers.

  • At the end of the study, the tumors are excised and weighed, and may be used for further analysis (e.g., immunohistochemistry).

  • Animal body weight is monitored throughout the study as a measure of toxicity.

Visualizing the Landscape: Pathways and Workflows

To better understand the biological context and experimental design, the following diagrams were generated using Graphviz.

Caption: The PHGDH signaling pathway and points of inhibition.

Caption: A general experimental workflow for evaluating PHGDH inhibitors.

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. PHGDH Inhibitor CBR-5884 Inhibits Epithelial Ovarian Cancer Progression via ROS/Wnt/β-Catenin Pathway and Plays a Synergistic Role with PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anti-Cancer Potential of CBR-5884: A Comparative Guide for Researchers

For Immediate Release

CBR-5884, a selective small-molecule inhibitor of phosphoglycerate dehydrogenase (PHGDH), continues to garner significant interest within the oncology research community. By targeting the first enzymatic step in the de novo serine biosynthesis pathway, a metabolic route frequently exploited by cancer cells to sustain rapid proliferation, CBR-5884 presents a promising avenue for therapeutic intervention. This guide provides a comprehensive cross-validation of CBR-5884's anti-cancer effects in various cell lines, a comparative analysis with other PHGDH inhibitors, and detailed experimental protocols to support further research and drug development.

Mechanism of Action: Disrupting the Serine Supply Chain

CBR-5884 functions as a noncompetitive inhibitor of PHGDH, disrupting its oligomerization state and thereby impeding the synthesis of serine.[1] This targeted inhibition has been shown to be selectively toxic to cancer cell lines that exhibit high serine biosynthetic activity.[2] The cellular consequences of this metabolic disruption extend beyond serine depletion, influencing downstream signaling pathways critical for cancer cell survival and proliferation. Notably, treatment with CBR-5884 has been linked to the activation of the ROS/Wnt/β-catenin pathway and the downregulation of the integrin subunit beta 4 (ITGB4)/extracellular signal-regulated kinase (ERK)/epithelial-mesenchymal transition (EMT) signaling axis.

Comparative Efficacy of PHGDH Inhibitors

The landscape of PHGDH inhibitors is expanding, offering researchers a panel of chemical tools to probe the serine biosynthesis pathway. This section provides a comparative overview of CBR-5884 against other notable inhibitors.

Inhibitor	Target	IC50 (Cell-Free)	Cell Line	IC50 (Cell-Based)	Key Findings & Distinctions
CBR-5884	PHGDH	33 µM	MDA-MB-468 (Breast)	21.99 ± 0.58 µM	Selectively toxic to cells with high serine synthesis. Unstable in mouse plasma, limiting in vivo use.
SKOV3 (Ovarian)	54.4 µM	Induces S-phase cell cycle arrest and apoptosis.
ID8 (Ovarian)	54.7 µM	Suppresses migration and invasion.
A549 (Lung)	-	In combination with a PKM2 inhibitor, shows synergistic anti-proliferative effects.
NCT-503	PHGDH	2.5 µM	MDA-MB-468 (Breast)	20.2 ± 2.8 µM	More stable in vivo compared to CBR-5884. Suppresses growth of orthotopic xenograft tumors.
MDA-MB-231 (Breast)	76.6 ± 3.2 µM
Hs 578T (Breast)	93.4 ± 14.0 µM
A549 (Lung)	16.44 µM
BI-4924	PHGDH	3 nM	-	2.2 µM (Serine Biosynthesis Inhibition)	A highly potent, NADH/NAD+ competitive inhibitor. Its prodrug, BI-4916, shows good cell permeability.
Oridonin	PHGDH	0.48 ± 0.02 µM	MDA-MB-468 (Breast)	2.49 ± 0.56 µM	More potent than CBR-5884 and NCT-503 in MDA-MB-468 cells.

Signaling Pathways and Experimental Workflow

To facilitate a deeper understanding of CBR-5884's mechanism and to provide a clear roadmap for its experimental validation, the following diagrams illustrate the key signaling pathway and a general workflow for cross-validation studies.

Figure 1. Signaling pathway of CBR-5884's anti-cancer effects.

Figure 2. Experimental workflow for cross-validation.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and aid in the design of future studies.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of CBR-5884 (e.g., 0-100 µM) and a vehicle control (DMSO) for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with the desired concentration of CBR-5884 for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Western Blotting

• Protein Extraction: After treatment with CBR-5884, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine the protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against PHGDH, p-ERK, total ERK, β-catenin, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Recommended dilutions should be determined empirically, but a starting point of 1:1000 is common.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody (1:2000 to 1:5000 dilution) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

This guide provides a foundational resource for researchers investigating the anti-cancer properties of CBR-5884. The presented data and protocols are intended to facilitate the design and execution of robust experiments, ultimately contributing to a more comprehensive understanding of this promising therapeutic agent.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]

On-Target Activity of CBR-5884 in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CBR-5884 with other known inhibitors of 3-phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway. We present supporting experimental data, detailed protocols for key validation assays, and visualizations to clarify the underlying mechanisms and experimental workflows. Our objective is to offer an objective resource for confirming the on-target activity of CBR-5884 in a cellular context.

Comparative Analysis of PHGDH Inhibitors

CBR-5884 is a selective, noncompetitive inhibitor of PHGDH.[1] It has been shown to disrupt the oligomerization state of the enzyme, leading to a time-dependent inhibition of its activity.[1] This mechanism distinguishes it from other classes of PHGDH inhibitors. Below is a summary of the quantitative data for CBR-5884 and two other well-characterized PHGDH inhibitors, NCT-503 and BI-4924 (the active metabolite of the prodrug BI-4916).

Inhibitor	Mechanism of Action	PHGDH IC₅₀	Cellular EC₅₀ (PHGDH-dependent cells)	Serine Synthesis Inhibition
CBR-5884	Noncompetitive, disrupts oligomerization	7 µM - 33 µM[2][3][4]	54.4 µM (SKOV3), 54.7 µM (ID8)	~30% in Carney cells
NCT-503	Noncompetitive	2.5 µM	8-16 µM in various cell lines	Decreases M+3 serine from glucose
BI-4924	NADH/NAD⁺-competitive	3 nM	2.2 µM (at 72h)	Disrupts serine biosynthesis

Experimental Protocols for On-Target Validation

Confirming that the effects of CBR-5884 in a cellular environment are a direct consequence of its interaction with PHGDH is crucial. The following protocols describe key assays for this purpose.

PHGDH Enzyme Activity Assay

This assay directly measures the ability of an inhibitor to block the enzymatic activity of purified PHGDH.

Principle: The enzymatic activity of PHGDH is determined by measuring the reduction of NAD⁺ to NADH, which can be monitored by the increase in absorbance at 340 nm.

Materials:

• Purified recombinant human PHGDH

• CBR-5884 and other inhibitors

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 1 mM MgCl₂, 0.5 mM DTT

• Substrate solution: 3-Phosphoglycerate (3-PG)

• Cofactor solution: NAD⁺

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a stock solution of CBR-5884 in DMSO.

• In a 96-well plate, add 2 µL of varying concentrations of CBR-5884 or control (DMSO).

• Add 88 µL of a solution containing assay buffer and purified PHGDH enzyme to each well.

• Incubate the plate at room temperature for 30 minutes to allow for inhibitor binding.

• Initiate the reaction by adding 10 µL of a solution containing 3-PG and NAD⁺ to each well.

• Immediately measure the absorbance at 340 nm every 30 seconds for 15-30 minutes at 37°C.

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance curve.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in intact cells. It is based on the principle that ligand binding stabilizes the target protein against thermal denaturation.

Principle: When cells are heated, proteins begin to denature and aggregate. The binding of a ligand, such as CBR-5884 to PHGDH, increases the thermal stability of the protein, resulting in less aggregation at a given temperature.

Materials:

• PHGDH-expressing cancer cell line (e.g., MDA-MB-468)

• CBR-5884

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Phosphate-buffered saline (PBS)

• PCR tubes

• Thermocycler

• SDS-PAGE and Western blotting reagents

• Anti-PHGDH antibody

Procedure:

• Culture cells to ~80% confluency.

• Treat cells with CBR-5884 or vehicle (DMSO) for a specified time (e.g., 1-4 hours).

• Harvest the cells, wash with PBS, and resuspend in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermocycler, followed by cooling at room temperature for 3 minutes.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble PHGDH in the supernatant by SDS-PAGE and Western blotting using an anti-PHGDH antibody.

• A positive result is indicated by a higher amount of soluble PHGDH at elevated temperatures in the CBR-5884-treated samples compared to the vehicle-treated samples.

Metabolic Flux Analysis of Serine Synthesis

This assay quantifies the rate of de novo serine synthesis from glucose and directly assesses the impact of an inhibitor on this pathway in living cells.

Principle: Cells are cultured with a stable isotope-labeled nutrient, such as [U-¹³C]-glucose. The incorporation of the ¹³C label into downstream metabolites, like serine, is measured by mass spectrometry. A reduction in ¹³C-labeled serine in the presence of an inhibitor confirms its on-target activity.

Materials:

• PHGDH-dependent cancer cell line

• Culture medium with [U-¹³C]-glucose

• CBR-5884

• Methanol, water, and chloroform for metabolite extraction

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Plate cells and allow them to adhere overnight.

• Replace the medium with [U-¹³C]-glucose-containing medium and treat with CBR-5884 or vehicle.

• Incubate for a defined period (e.g., 4-24 hours).

• Aspirate the medium and wash the cells with ice-cold saline.

• Quench metabolism and extract metabolites by adding a cold methanol/water/chloroform mixture.

• Collect the polar metabolite-containing aqueous layer.

• Analyze the extracts by LC-MS to determine the fractional labeling of serine (M+3 isotopologue).

• A significant decrease in the M+3 serine fraction in CBR-5884-treated cells compared to controls indicates inhibition of de novo serine synthesis.

Visualizing Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the serine biosynthesis pathway, the experimental workflow for CETSA, and the logic of metabolic flux analysis.

Caption: Inhibition of the serine biosynthesis pathway by CBR-5884.

Caption: Workflow for confirming target engagement using CETSA.

Caption: Logic of tracing heavy-labeled glucose to measure serine synthesis.

References

• 1. pnas.org [pnas.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. apexbt.com [apexbt.com]

Evaluating the Specificity of CBR-5884 for PHGDH: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of the phosphoglycerate dehydrogenase (PHGDH) inhibitor, CBR-5884, with other known inhibitors of the same target. The objective is to offer a clear, data-driven evaluation to aid in the selection of appropriate research tools and potential therapeutic candidates. This document summarizes key quantitative data, outlines experimental methodologies, and visualizes relevant biological and experimental frameworks.

Comparative Analysis of PHGDH Inhibitors

The following table summarizes the in vitro efficacy and specificity of CBR-5884 in comparison to two other well-characterized PHGDH inhibitors, NCT-503 and Oridonin.

Inhibitor	Target	IC50 (µM)	Mode of Inhibition	Selectivity Profile	Potential Off-Target Activity
CBR-5884	PHGDH	33 ± 12[1]	Non-competitive[1]	No inhibition of Lactate Dehydrogenase (LDH) and Malate Dehydrogenase 1 (MDH1) at concentrations up to 40 µM[2][3][4].	Candida albicans Phosphatidylserine Synthase (Cho1) (Ki = 1.55 µM).
NCT-503	PHGDH	2.5 ± 0.6	Non-competitive with respect to 3-PG and NAD+	Inactive against a panel of other dehydrogenases. Minimal cross-reactivity in a panel of 168 GPCRs.	Bacterial phosphopantetheinyl transferase (inactive against the human ortholog).
Oridonin	PHGDH	0.48 ± 0.02	Covalent	Known to be a multi-targeted agent, affecting various signaling pathways including MAPK and p53.	CRM1, HSP70, AML1-ETO, and STAT3.

Experimental Protocols

In Vitro PHGDH Activity Assay (Coupled Enzyme Assay)

This assay measures the enzymatic activity of PHGDH by monitoring the production of NADH.

Principle: PHGDH catalyzes the conversion of 3-phosphoglycerate (3-PG) to 3-phosphohydroxypyruvate (3-PHP) with the concomitant reduction of NAD+ to NADH. The rate of NADH production is directly proportional to PHGDH activity and can be measured by the increase in absorbance at 340 nm. To enhance sensitivity, the reaction can be coupled to a secondary reaction where a diaphorase enzyme uses the generated NADH to reduce a probe, producing a colorimetric or fluorescent signal.

Protocol:

• Reaction Mixture Preparation: A reaction buffer is prepared containing Tris-HCl (pH 7.5-8.4), MgCl2, and a diaphorase enzyme.

• Substrate and Cofactor Addition: The substrates, 3-phosphoglycerate and NAD+, are added to the reaction mixture along with a detection probe (e.g., resazurin).

• Enzyme and Inhibitor Incubation: Recombinant PHGDH enzyme and the test inhibitor (e.g., CBR-5884) at various concentrations are added to the reaction mixture.

• Kinetic Measurement: The reaction is initiated, and the increase in absorbance or fluorescence is monitored over time using a plate reader at 37°C.

• Data Analysis: The initial reaction rates are calculated from the linear portion of the kinetic curve. IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Serine Synthesis Assay (Mass Spectrometry-Based)

This method quantifies the rate of de novo serine synthesis in cells by tracing the incorporation of a stable isotope-labeled substrate.

Principle: Cells are cultured in a medium containing a stable isotope-labeled nutrient, such as 13C6-glucose. The labeled glucose enters glycolysis, and the resulting labeled 3-phosphoglycerate is used by PHGDH to synthesize labeled serine. The amount of labeled serine is then quantified by mass spectrometry, providing a direct measure of the flux through the serine biosynthesis pathway.

Protocol:

• Cell Culture and Treatment: Cancer cell lines with high serine synthesis activity are cultured and treated with the inhibitor (e.g., CBR-5884) for a specified period.

• Isotope Labeling: The culture medium is replaced with a medium containing 13C6-glucose, and the cells are incubated to allow for the incorporation of the label into metabolites.

• Metabolite Extraction: Polar metabolites are extracted from the cells using a cold solvent mixture (e.g., methanol/water).

• LC-MS/MS Analysis: The extracted metabolites are separated by liquid chromatography and analyzed by tandem mass spectrometry to quantify the levels of labeled and unlabeled serine.

• Data Analysis: The fractional contribution of the labeled substrate to the serine pool is calculated to determine the rate of de novo serine synthesis and the inhibitory effect of the compound.

Visualizations

Serine Biosynthesis Pathway and Inhibition

The following diagram illustrates the de novo serine biosynthesis pathway, highlighting the role of PHGDH as the rate-limiting enzyme and the point of inhibition by CBR-5884 and other inhibitors.

Caption: The de novo serine biosynthesis pathway.

Experimental Workflow for Inhibitor Specificity

This diagram outlines the general workflow for evaluating the specificity of a PHGDH inhibitor.

Caption: Workflow for assessing inhibitor specificity.

References

• 1. selleckchem.com [selleckchem.com]
• 2. apexbt.com [apexbt.com]
• 3. caymanchem.com [caymanchem.com]
• 4. tribioscience.com [tribioscience.com]

A Comparative Analysis of the Antifungal Activity of CBR-5884 Against Established Antifungal Agents

For Immediate Release

A detailed comparison of the novel antifungal candidate CBR-5884 with leading antifungal drugs—fluconazole, amphotericin B, and caspofungin—reveals a unique mechanism of action and highlights its potential as a new therapeutic agent. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its antifungal activity, supported by experimental data and methodologies.

The emergence of drug-resistant fungal pathogens necessitates the discovery of novel antifungal agents with new mechanisms of action. CBR-5884, a recently identified inhibitor of phosphatidylserine synthase (Cho1) in Candida albicans, presents a promising new approach to combatting fungal infections.[1][2][3][4][5] This document outlines the antifungal profile of CBR-5884 in comparison to established antifungal drugs, providing a clear, data-driven perspective on its potential.

Mechanism of Action: A Novel Target in Fungal Phospholipid Synthesis

CBR-5884 distinguishes itself from existing antifungal drug classes by targeting a novel enzyme, phosphatidylserine synthase (Cho1). This enzyme is crucial for the synthesis of phosphatidylserine, a key component of the fungal cell membrane. By competitively inhibiting the binding of serine to Cho1, CBR-5884 disrupts the integrity and function of the fungal cell membrane. This mechanism contrasts with those of the three major classes of antifungal drugs currently in clinical use:

• Azoles (e.g., Fluconazole): Inhibit the enzyme lanosterol 14-α-demethylase, which is essential for the biosynthesis of ergosterol, another critical component of the fungal cell membrane. This leads to a depletion of ergosterol and the accumulation of toxic sterol intermediates, resulting in a fungistatic effect against Candida species.

• Polyenes (e.g., Amphotericin B): Bind directly to ergosterol in the fungal cell membrane, forming pores that lead to the leakage of intracellular components and ultimately, cell death. This mechanism confers a fungicidal activity.

• Echinocandins (e.g., Caspofungin): Inhibit the synthesis of β-(1,3)-D-glucan, an essential component of the fungal cell wall, leading to its disruption and a fungicidal effect against most Candida species.

Below is a diagram illustrating the distinct signaling pathways targeted by CBR-5884 and the comparator antifungal drugs.

Fig. 1: Mechanisms of Action of Antifungal Drugs

Comparative Antifungal Activity

The in vitro activity of CBR-5884 against Candida albicans has been demonstrated, with a fungistatic effect observed. For a direct comparison of potency, the inhibitory concentrations of CBR-5884 and the established antifungal drugs are presented below. It is important to note that experimental conditions can influence these values.

Antifungal Agent	Drug Class	Target	Effect on C. albicans	In Vitro Potency Data
CBR-5884	Phosphatidylserine Synthase Inhibitor	Cho1	Fungistatic	Ki: 1,550 ± 245.6 nMEffective Concentration: 125-250 µM
Fluconazole	Azole	Lanosterol 14-α-demethylase	Fungistatic	MIC90: 0.25 - 2 µg/mL
Amphotericin B	Polyene	Ergosterol	Fungicidal	MIC90: ≤ 1 µg/mL
Caspofungin	Echinocandin	β-(1,3)-D-glucan Synthase	Fungicidal	MIC90: 0.25 - 0.5 µg/mL

Note: MIC (Minimum Inhibitory Concentration) values can vary between different strains of C. albicans and testing methodologies.

Experimental Protocols

The following section details the key experimental methodologies used to characterize the antifungal activity of CBR-5884.

High-Throughput Screening for Cho1 Inhibitors

The identification of CBR-5884 as a Cho1 inhibitor was achieved through a high-throughput screening (HTS) campaign.

Workflow:

• Assay Principle: A malachite green-based nucleotidase-coupled assay was adapted to detect the byproduct of the Cho1 reaction, cytidine monophosphate (CMP).

• Library Screening: Approximately 7,300 small molecules from curated repurposing libraries were screened for their ability to inhibit purified C. albicans Cho1.

• Hit Identification: Compounds that demonstrated a dose-dependent inhibition of Cho1 activity were selected as "hits."

• Secondary Assays: Hits were further evaluated in secondary assays to confirm their activity and determine their mechanism of inhibition.

Fig. 2: HTS Workflow for CBR-5884 Identification

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of CBR-5884 against C. albicans was determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Methodology:

• Inoculum Preparation: C. albicans strains were cultured and the inoculum was standardized to a specific cell density.

• Drug Dilution: A serial dilution of CBR-5884 was prepared in 96-well microtiter plates containing RPMI medium.

• Inoculation: The standardized fungal inoculum was added to each well.

• Incubation: The plates were incubated at 37°C for 48 hours.

• MIC Determination: The MIC was defined as the lowest concentration of the drug that caused a significant inhibition of fungal growth compared to the drug-free control.

Fungistatic vs. Fungicidal Activity Assay

To determine whether CBR-5884 has a fungistatic (inhibits growth) or fungicidal (kills the fungus) effect, a colony-forming unit (CFU) assay was performed.

Methodology:

• Exposure: C. albicans cells were incubated with various concentrations of CBR-5884 for 24 hours.

• Plating: Aliquots of the cell suspensions were serially diluted and plated on nutrient agar.

• Incubation: The plates were incubated to allow for colony growth.

• CFU Counting: The number of colonies was counted to determine the number of viable cells after drug exposure. A significant reduction in CFUs compared to the initial inoculum indicates a fungicidal effect, while a similar number of CFUs suggests a fungistatic effect.

Conclusion

CBR-5884 represents a promising new antifungal agent with a novel mechanism of action that is distinct from currently available therapies. Its ability to inhibit phosphatidylserine synthase offers a new strategy for combating fungal infections, particularly those caused by Candida albicans. While its in vitro activity is currently characterized as fungistatic, further preclinical and clinical studies are warranted to fully elucidate its therapeutic potential and spectrum of activity against a broader range of fungal pathogens. The data and protocols presented in this guide provide a foundational understanding for researchers engaged in the development of the next generation of antifungal drugs.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. academic.oup.com [academic.oup.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Liposomal Amphotericin B (AmBisome®): A review of the pharmacokinetics, pharmacodynamics, clinical experience and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The small molecule CBR-5884 inhibits the Candida albicans phosphatidylserine synthase - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Step: Proper Disposal of CBR-5884

For researchers and scientists at the forefront of drug development, the lifecycle of a chemical compound extends beyond its application in experiments. The proper disposal of research chemicals like CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of CBR-5884, ensuring that its final journey is as carefully managed as its synthesis and use.

Immediate Safety and Disposal Plan

CBR-5884, due to its chemical nature as a thiocyanate-containing organic compound, must be treated as hazardous waste. Improper disposal can lead to environmental contamination and potential health hazards. The primary and most crucial step is to handle all CBR-5884 waste through a licensed hazardous waste disposal service. Under no circumstances should CBR-5884 or its solutions be disposed of down the drain.

Key Chemical and Safety Data

A comprehensive understanding of a compound's properties is fundamental to its safe handling and disposal. The following table summarizes the key quantitative data for CBR-5884.

Property	Value	Reference
Molecular Formula	C₁₄H₁₂N₂O₄S₂	--INVALID-LINK--
Molecular Weight	336.4 g/mol	--INVALID-LINK--
Solubility	Soluble in DMSO and DMF	--INVALID-LINK--
Physical Form	Crystalline solid	--INVALID-LINK--
Storage	Store at -20°C	--INVALID-LINK--

Detailed Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the safe disposal of CBR-5884. This protocol is designed for implementation by trained laboratory personnel in a controlled environment.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat when handling CBR-5884 waste.

2. Waste Segregation and Collection:

• Solid Waste: Collect unadulterated CBR-5884 powder and any materials contaminated with the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled, dedicated hazardous waste container. The container should be made of a material compatible with organic compounds.

• Liquid Waste: CBR-5884 is commonly dissolved in solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1] Collect all solutions containing CBR-5884 in a separate, sealed, and clearly labeled hazardous waste container.

  • Important: Do not mix CBR-5884 waste with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department. Incompatible chemicals can lead to dangerous reactions.[2] Thiocyanate compounds, for instance, can react with strong acids to produce highly toxic hydrogen cyanide gas.[3]

3. Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "CBR-5884," and the primary solvent used (e.g., "CBR-5884 in DMSO"). Include the date of waste accumulation and the responsible researcher's name.

4. Storage of Waste:

• Store the sealed hazardous waste containers in a designated, well-ventilated, and secure area away from incompatible materials, particularly strong acids.[2] Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Professional Disposal:

• Contact your institution's EHS department or a certified hazardous waste disposal company to arrange for the pickup and proper disposal of the collected CBR-5884 waste.[4] Provide them with the Safety Data Sheet (SDS) for CBR-5884 to ensure they have all the necessary information for safe handling and transport.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CBR-5884.

Caption: Logical workflow for the proper disposal of CBR-5884.

By adhering to these procedures, researchers can ensure the safe and environmentally conscious disposal of CBR-5884, upholding the principles of responsible laboratory practice from the beginning of an experiment to its very end.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling CBR-5884

For Researchers, Scientists, and Drug Development Professionals: This document provides crucial safety protocols, operational guidance, and disposal plans for the handling of CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH). Adherence to these guidelines is essential to ensure laboratory safety and the integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Safety Precautions

When handling CBR-5884, appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety. The following PPE should be worn at all times in the laboratory:

• Eye Protection: Chemical safety goggles or a face shield are required to protect against splashes.

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential. Gloves should be inspected before use and changed frequently, especially if contaminated.

• Body Protection: A standard laboratory coat must be worn. For procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended.

• Respiratory Protection: If handling the compound as a powder outside of a certified chemical fume hood or biological safety cabinet, a NIOSH-approved respirator is necessary.

General Handling Guidelines:

• Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or vapors.

• Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes.

• Do not eat, drink, or smoke in areas where CBR-5884 is handled or stored.

• Wash hands thoroughly after handling the compound and before leaving the laboratory.

Operational Plans: Storage and Preparation of Stock Solutions

Proper storage and preparation of CBR-5884 are critical for maintaining its stability and ensuring accurate experimental results.

Parameter	Guideline	Citation
Storage of Lyophilized Powder	Store at -20°C, desiccated.	[1]
Stability of Lyophilized Powder	Stable for at least 24 months when stored correctly.	[1]
Storage of Stock Solutions	Store in aliquots at -20°C to avoid multiple freeze-thaw cycles.	[1]
Stability of Stock Solutions	Use within 2 months of reconstitution to prevent loss of potency.	[1]
Recommended Solvents	DMSO (up to 100 mM), DMF (up to 50 mg/ml).	[2]

Preparation of a 15 mM Stock Solution in DMSO: To prepare a 15 mM stock solution, reconstitute 5 mg of lyophilized CBR-5884 powder in 0.99 mL of dimethyl sulfoxide (DMSO). Ensure the powder is fully dissolved by gentle vortexing.

Disposal Plan

All waste materials contaminated with CBR-5884 must be handled and disposed of in accordance with local, state, and federal regulations for chemical waste.

• Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected in a designated, sealed container labeled for chemical waste.

• Liquid Waste: Unused stock solutions and cell culture media containing CBR-5884 should be collected in a clearly labeled, sealed container for hazardous chemical waste. Do not pour down the drain.

• Decontamination: Work surfaces should be decontaminated with an appropriate solvent (e.g., 70% ethanol) after use.

Experimental Protocols

In Vitro Inhibition of Cancer Cell Proliferation

This protocol outlines a general procedure for assessing the anti-proliferative effects of CBR-5884 on cancer cell lines with high serine biosynthetic activity.

Parameter	Details	Citation
Cell Lines	Melanoma and breast cancer cell lines with high PHGDH expression.
Seeding Density	Plate cells in a 96-well plate at a density of 6,000 cells per well.
Treatment Concentrations	Treat cells with CBR-5884 at concentrations ranging from 1 µM to 40 µM.
Incubation Time	Incubate cells with the compound for 3 to 5 days.
Viability Assay	Determine cell viability using a CellTiter-Glo or Alamar Blue assay according to the manufacturer's protocol.

Detailed Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 6,000 cells per well and allow them to acclimate overnight in appropriate growth media.

• Compound Preparation: Prepare a serial dilution of CBR-5884 in the desired cell culture medium to achieve final concentrations ranging from 1 µM to 40 µM.

• Cell Treatment: Remove the existing media from the cells and add the media containing the different concentrations of CBR-5884. Include a vehicle control (e.g., DMSO) at the same final concentration as in the highest CBR-5884 treatment.

• Incubation: Incubate the plates for 3 to 5 days in a humidified incubator at 37°C with 5% CO₂.

• Viability Assessment: After the incubation period, remove the drug-containing media and add fresh, drug-free media. Assess cell viability using a commercially available assay such as CellTiter-Glo or Alamar Blue, following the manufacturer's instructions.

Signaling Pathways and Experimental Workflow

Mechanism of Action of CBR-5884

CBR-5884 is a selective, noncompetitive inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in the de novo serine biosynthesis pathway. By inhibiting PHGDH, CBR-5884 disrupts the conversion of 3-phosphoglycerate to 3-phosphohydroxypyruvate, thereby blocking the synthesis of serine. This leads to a reduction in the proliferation of cancer cells that have a high dependency on this pathway.

Mechanism of Action of CBR-5884

Downstream Signaling Effects of CBR-5884

Inhibition of PHGDH by CBR-5884 has been shown to induce the production of reactive oxygen species (ROS) and modulate downstream signaling pathways, including the Wnt/β-catenin and ITGB4/ERK/EMT pathways, ultimately leading to decreased cell proliferation, migration, and invasion.

Downstream Signaling of CBR-5884

Experimental Workflow for In Vitro Studies

The following diagram illustrates a typical workflow for evaluating the effects of CBR-5884 on cancer cells in vitro.

In Vitro Experimental Workflow

References

• 1. CBR-5884 | Cell Signaling Technology [cellsignal.com]
• 2. rndsystems.com [rndsystems.com]